WSP-5

Core Science & Biosynthesis

WSP-5 Fluorescent Probe: A Technical Guide for H₂S Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

The WSP-5 (Washington State Probe-5) is a highly selective and sensitive "turn-on" fluorescent probe designed for the rapid detection of hydrogen sulfide (H₂S) in biological systems.[1] H₂S is now recognized as a critical gaseous signaling molecule, or "gasotransmitter," alongside nitric oxide (NO) and carbon monoxide (CO), playing a vital role in a myriad of physiological and pathological processes.[2] The ability to accurately measure H₂S levels in real-time is crucial for understanding its complex biological functions and for the development of novel therapeutics targeting H₂S-related pathways. WSP-5 offers a robust tool for researchers in these fields, providing a significant improvement over its predecessor, WSP-1, with a faster response rate and a lower detection limit.[3]

Core Principles and Mechanism of Action

WSP-5 operates on a reaction-based sensing mechanism involving a tandem nucleophilic substitution and cyclization reaction that is highly specific to H₂S.[2][4] In its native state, the WSP-5 molecule is non-fluorescent. The probe contains two pyridine disulfide groups that act as H₂S-reactive sites. Upon interaction with H₂S, a nucleophilic attack by the hydrosulfide anion (HS⁻) on the disulfide bond triggers a cascade reaction. This reaction cleaves the disulfide bond and initiates an intramolecular cyclization, which in turn releases a highly fluorescent fluorescein molecule.[2][4] This "turn-on" response ensures a high signal-to-noise ratio, as the fluorescence intensity is directly proportional to the amount of H₂S present.

dot

Caption: Reaction mechanism of WSP-5 with H₂S.

Physicochemical and Photophysical Properties

WSP-5 is a cell-permeable fluoresceinyl pyridine disulfide compound.[4] Key quantitative data for the WSP-5 probe are summarized in the table below, providing a quick reference for experimental design.

Property	Value	Reference
Chemical Name	3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate)	[3][5]
Molecular Formula	C₄₄H₂₆N₂O₇S₄	[5]
Molecular Weight	822.9 g/mol	[3][5]
Excitation Wavelength (λex)	502 nm	[1][4][5]
Emission Wavelength (λem)	525 nm	[1][4][5]
Quantum Yield (Φ)	0.20	[4]
Limit of Detection (LOD)	47 nM	[4][6]
Solubility	DMSO, DMF	[5]
Appearance	White to beige powder	[4]

Experimental Protocols

Below are detailed methodologies for the use of WSP-5 in common experimental settings. It is recommended to optimize concentrations and incubation times for specific cell types and experimental conditions.

In Vitro H₂S Detection (Fluorometric Assay)

This protocol is designed for the quantification of H₂S in aqueous solutions, such as buffer systems or cell lysates.

• Reagent Preparation:

  • WSP-5 Stock Solution: Prepare a 2.5 mM stock solution of WSP-5 in anhydrous DMSO. Store at -20°C, protected from light.

  • H₂S Standard: Prepare a stock solution of a reliable H₂S donor, such as sodium hydrosulfide (NaHS), in deoxygenated buffer immediately before use.

  • Assay Buffer: A common buffer is 10 mM phosphate-buffered saline (PBS), pH 7.4. For enhanced probe solubility and reaction efficiency, the inclusion of a surfactant like 1 mM cetyl trimethyl ammonium bromide (CTAB) is often recommended.[7]

• Assay Procedure:

  • Pipette the desired volume of your sample or H₂S standard into a 96-well plate.

  • Add the assay buffer to bring the total volume to the desired final volume (e.g., 200 µL).

  • Add WSP-5 stock solution to a final concentration of 10 µM.

  • Incubate the plate at room temperature or 37°C for 30 minutes, protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~502 nm and emission at ~525 nm.

• Data Analysis:

  • Generate a standard curve by plotting the fluorescence intensity against the concentration of the H₂S standard.

  • Determine the H₂S concentration in your samples by interpolating their fluorescence values on the standard curve.

Live Cell Imaging of Intracellular H₂S

This protocol outlines the steps for visualizing endogenous or exogenous H₂S in cultured cells.

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and allow them to adhere overnight.

  • Ensure cells are healthy and at an appropriate confluency before starting the experiment.

• Probe Loading:

  • Wash the cells once with pre-warmed serum-free culture medium or PBS.

  • Prepare a loading solution of WSP-5 in serum-free medium at a final concentration of 50 µM.[6]

  • Incubate the cells with the WSP-5 loading solution at 37°C for 30 minutes in a CO₂ incubator.[6]

• H₂S Stimulation (Optional):

  • If you are measuring the cellular response to an external H₂S source, add the H₂S donor to the medium at the desired concentration and incubate for the desired time.

• Imaging:

  • Wash the cells twice with warm PBS or imaging buffer to remove excess probe.

  • Mount the coverslip or dish on a fluorescence microscope equipped with appropriate filters for fluorescein (e.g., FITC channel).

  • Acquire images using excitation at ~502 nm and collecting the emission at ~525 nm.

dot

Caption: General experimental workflows for WSP-5.

Selectivity and Considerations

WSP-5 exhibits high selectivity for H₂S over other biologically relevant reactive sulfur species (RSS), such as cysteine (Cys) and glutathione (GSH).[2] This is a critical feature for its use in complex biological environments where these other thiols are present in high concentrations. The probe is also reported to be insensitive to esterases and functions over a range of biological pH values.[4]

Important Considerations:

• Autofluorescence: As with any fluorescence-based assay, it is important to have appropriate controls to account for cellular autofluorescence.

• Photostability: While WSP-5 is suitable for live-cell imaging, prolonged exposure to high-intensity excitation light may lead to photobleaching. It is advisable to minimize light exposure and use appropriate imaging settings.

• Probe Concentration: The optimal concentration of WSP-5 may vary depending on the cell type and experimental conditions. It is recommended to perform a concentration titration to determine the optimal working concentration that provides a good signal with minimal cytotoxicity.

• Storage and Handling: WSP-5 should be stored at -20°C or -80°C, protected from light and moisture.[1] Stock solutions in DMSO should be stored in small aliquots to avoid repeated freeze-thaw cycles.

Conclusion

The WSP-5 fluorescent probe is a powerful and reliable tool for the detection and quantification of H₂S in a variety of research applications. Its high selectivity, sensitivity, and rapid "turn-on" response make it well-suited for both in vitro assays and live-cell imaging. By following the detailed protocols and considering the key experimental parameters outlined in this guide, researchers can effectively utilize WSP-5 to further unravel the complex roles of H₂S in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. interpriseusa.com [interpriseusa.com]
• 4. ≥90% (HPLC), fluorescent hydrogen sulfide probe, powder | Sigma-Aldrich [sigmaaldrich.com]
• 5. caymanchem.com [caymanchem.com]
• 6. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 7. rsc.org [rsc.org]

WSP-5: A Technical Guide to its Mechanism of Action for Hydrogen Sulfide Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the chemical mechanism and practical application of WSP-5, a fluorescent probe designed for the sensitive and selective detection of hydrogen sulfide (H₂S). We will delve into its reaction-based sensing strategy, quantitative performance metrics, and detailed experimental protocols to facilitate its effective use in research and development.

Core Mechanism of Action: Nucleophilic Substitution-Cyclization Cascade

WSP-5 operates as a "turn-on" fluorescent probe, meaning it is virtually non-fluorescent until it reacts with H₂S. The detection strategy is predicated on the unique dual-nucleophilicity of hydrogen sulfide, which initiates a tandem nucleophilic substitution-cyclization reaction.[1][2] This reaction releases a highly fluorescent fluorophore, resulting in a detectable signal.

The core structure of WSP-5 features a fluorophore scaffold esterified with two 2-pyridyl disulfide moieties. These disulfide groups serve as the H₂S recognition sites. The sensing mechanism proceeds as follows:

• Initial Nucleophilic Attack: The hydrosulfide anion (HS⁻), the predominant form of H₂S at physiological pH, acts as a potent nucleophile. It attacks one of the electrophilic sulfur atoms in the 2-pyridyl disulfide group of the WSP-5 molecule.

• Thiol Intermediate Formation: This initial attack cleaves the disulfide bond, releasing a pyridine-2-thione molecule and forming a thiol intermediate on the WSP-5 structure.

• Intramolecular Cyclization: The newly formed thiol group then performs a second, intramolecular nucleophilic attack on the adjacent ester carbonyl group.

• Fluorophore Release: This intramolecular cyclization results in the formation of a stable, five-membered benzodithiolone ring and the release of the unmasked fluorophore.[3] The free fluorophore is highly fluorescent, leading to a significant increase in the fluorescence signal.

This two-step process ensures high selectivity for H₂S over other biological thiols like cysteine and glutathione, which are monofunctional and cannot facilitate the second cyclization step.[1]

Signaling Pathway Diagram

The following diagram illustrates the H₂S-mediated reaction cascade that leads to the activation of the WSP-5 probe.

References

• 1. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent advances in probe design to detect reactive sulfur species and in the chemical reactions employed for fluorescence switching - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the WSP-5 Turn-On Fluorescent Probe for Hydrogen Sulfide (H₂S) Detection

Clarification: WSP-5 is a Turn-On Fluorescent Probe for Hydrogen Sulfide (H₂S)

It is important to clarify for the intended audience of researchers, scientists, and drug development professionals that the fluorescent probe WSP-5 is designed for the detection of hydrogen sulfide (H₂S), not hydrogen peroxide (H₂O₂). The turn-on fluorescence mechanism of WSP-5 is specifically triggered by a reaction with H₂S. This guide will provide an in-depth technical overview of the core principles of WSP-5 as a selective probe for H₂S.

Introduction

Hydrogen sulfide (H₂S) is now recognized as a critical gaseous signaling molecule, or "gasotransmitter," alongside nitric oxide (NO) and carbon monoxide (CO).[1][2] It plays a vital role in a multitude of physiological and pathological processes, particularly in the cardiovascular, neurological, and immunological systems.[1][2] The development of selective and sensitive tools for the detection of H₂S in biological systems is therefore of paramount importance for advancing our understanding of its roles in health and disease. WSP-5 ("Washington State Probe-5") is a cell-permeable, turn-on fluorescent probe that offers high selectivity and sensitivity for detecting H₂S in living cells and biological samples.[2][3]

Core Principle: Nucleophilic Substitution-Cyclization Cascade

The turn-on fluorescence mechanism of WSP-5 is predicated on a tandem nucleophilic substitution-cyclization reaction that is specifically initiated by the dual nucleophilicity of hydrogen sulfide.[1][4][5]

In its native state, the WSP-5 molecule is non-fluorescent. The fluorescein core is quenched by two 2-pyridyl disulfide moieties attached to it. The presence of H₂S triggers a cascade of reactions:

• Nucleophilic Attack: H₂S, acting as a nucleophile, attacks the disulfide bond of one of the 2-pyridyl disulfide groups.[4]

• Thiol Formation: This initial reaction cleaves the disulfide bond, releasing a pyridine-2-thione molecule and forming a thiol group on the WSP-5 backbone.

• Intramolecular Cyclization: The newly formed thiol group then performs an intramolecular nucleophilic attack on the adjacent ester linkage.

• Fluorophore Release: This cyclization reaction cleaves the ester bond, releasing the fluorescein fluorophore from its quenching pyridyl disulfide group.[1][2][4]

• Fluorescence Turn-On: The unquenched fluorescein molecule is highly fluorescent, exhibiting a strong emission signal upon excitation.[1]

This entire process is repeated on the second pyridyl disulfide group, leading to a significant amplification of the fluorescent signal. The key to the probe's selectivity is that other biological thiols, such as cysteine (Cys) and glutathione (GSH), do not efficiently trigger this tandem reaction, making WSP-5 highly selective for H₂S.[1]

Signaling Pathway Diagram

Caption: Reaction mechanism of the WSP-5 probe with H₂S.

Quantitative Data

The photophysical and performance characteristics of WSP-5 have been well-documented, demonstrating its utility as a robust fluorescent probe.

Parameter	Value	Reference
Excitation Maximum (λex)	502 nm	[3][4][6]
Emission Maximum (λem)	525 nm	[3][4][6]
Quantum Yield (Φ)	0.20
Fluorescence Fold Increase	~60-fold
Limit of Detection (LOD)	47 nM
Molar Mass	822.9 g/mol	[6]
Solubility	DMSO, DMF	[6]

Experimental Protocols

Below are generalized methodologies for the application of WSP-5 in cellular imaging experiments, synthesized from various studies.

Preparation of WSP-5 Stock and Working Solutions

• Stock Solution: Prepare a stock solution of WSP-5 in anhydrous DMSO at a concentration of 2.5 mM.[7] Store this solution at -20°C, protected from light.[3]

• Working Solution: On the day of the experiment, dilute the stock solution to the desired final concentration (typically 10-50 µM) in a suitable buffer or serum-free cell culture medium.[4][8] To enhance solubility and prevent aggregation, a surfactant such as Cetyl trimethyl ammonium bromide (CTAB) may be included in the buffer at a final concentration of 1 mM.[1][4]

In Vitro H₂S Detection in Solution

This protocol is designed for measuring H₂S in a cell-free system using a microplate reader.

• Reaction Setup: In a 96-well plate, add the H₂S donor (e.g., NaHS) at various concentrations to a phosphate-buffered saline (PBS, 10 mM, pH 7.4) solution containing 1 mM CTAB.[1]

• Probe Addition: Add the WSP-5 working solution to each well to a final concentration of 10 µM.[1][4] The final volume should be consistent across all wells (e.g., 200 µL).

• Incubation: Incubate the plate at room temperature or 37°C for a specified period (e.g., 5-30 minutes), protected from light.[1]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation set to ~502 nm and emission to ~525 nm.[4]

Live-Cell Imaging of Intracellular H₂S

This protocol outlines the steps for visualizing endogenous or exogenous H₂S in cultured cells.

• Cell Culture: Plate cells (e.g., HeLa, HUVEC) on a suitable imaging dish (e.g., glass-bottom dish) and culture until they reach the desired confluency.[1][8]

• Cell Treatment (Optional): If studying the effect of a drug or H₂S donor, treat the cells with the compound of interest for the desired duration.

• Probe Loading: Remove the culture medium and wash the cells with PBS or serum-free medium.[1] Add the WSP-5 working solution (e.g., 50 µM in serum-free medium) to the cells.[8]

• Incubation: Incubate the cells at 37°C for 20-30 minutes in the dark.[1][8]

• Washing: Remove the probe-containing medium and wash the cells two to three times with PBS to remove any excess probe.[1]

• Imaging: Add fresh PBS or culture medium to the cells. Visualize the intracellular fluorescence using a fluorescence microscope or a confocal laser scanning microscope (CLSM) with appropriate filter sets for fluorescein (e.g., excitation at ~488 nm, emission at ~525 nm).[1][8]

Experimental Workflow Diagram

Caption: General workflow for live-cell imaging using WSP-5.

Applications in Research and Drug Development

The ability of WSP-5 to selectively detect H₂S in living systems makes it a valuable tool for:

• Investigating H₂S Signaling Pathways: Researchers can use WSP-5 to visualize fluctuations in endogenous H₂S levels in response to various stimuli, helping to elucidate its role in cellular signaling.

• Screening H₂S-Donating Drugs: WSP-5 is employed to confirm the intracellular release of H₂S from novel therapeutic donor molecules.[8] This is a critical step in the development of drugs that leverage the protective effects of H₂S.

• Studying Disease Pathophysiology: By measuring H₂S levels in disease models, scientists can investigate the link between aberrant H₂S production and conditions such as cardiovascular disease, neurodegeneration, and inflammation.[9]

Conclusion

WSP-5 is a powerful and highly specific turn-on fluorescent probe for the detection of hydrogen sulfide. Its mechanism, based on a selective H₂S-mediated nucleophilic substitution-cyclization reaction, provides a robust method for visualizing H₂S in complex biological environments. With its favorable photophysical properties and straightforward application in live-cell imaging, WSP-5 serves as an indispensable tool for researchers and drug development professionals working to unravel the complex biology of H₂S.

References

• 1. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

WSP-5: A Technical Guide to its Chemical Structure, Synthesis, and Application as a Fluorescent Hydrogen Sulfide Probe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and mechanism of action of WSP-5, a highly selective and sensitive fluorescent probe for the detection of hydrogen sulfide (H₂S). The information presented herein is intended to support researchers in the fields of chemical biology, drug discovery, and diagnostics in utilizing this valuable tool.

Chemical Structure and Properties

WSP-5, formally named 3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate), is a complex organic molecule designed for the specific detection of hydrogen sulfide. Its core structure is based on a fluorescein scaffold, which is rendered non-fluorescent by the attachment of two 2-(pyridin-2-yldisulfanyl)benzoate moieties. These disulfide-containing groups act as H₂S-cleavable protecting groups. Upon reaction with H₂S, the fluorescein fluorophore is released, resulting in a significant "turn-on" fluorescent signal.

Table 1: Chemical and Physical Properties of WSP-5

Property	Value	Reference
IUPAC Name	3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate)	[Peng et al., 2014]
CAS Number	1593024-78-2	[Peng et al., 2014]
Molecular Formula	C₄₄H₂₆N₂O₇S₄	[Peng et al., 2014]
Molecular Weight	822.95 g/mol	[Peng et al., 2014]
Appearance	Light yellow solid	[Peng et al., 2014]
Excitation Maximum (post-reaction)	~500 nm	[Peng et al., 2014]
Emission Maximum (post-reaction)	~522 nm	[Peng et al., 2014]
Quantum Yield (Φ) (post-reaction)	0.20	[Peng et al., 2014]

Synthesis of WSP-5

The synthesis of WSP-5 is a multi-step process that begins with the commercially available starting material, fluorescein. The key transformation is the esterification of the hydroxyl groups of fluorescein with two equivalents of 2-(pyridin-2-yldisulfanyl)benzoic acid.

Experimental Protocol for the Synthesis of WSP-5

The following protocol is based on the method described by Peng et al. (2014).

Materials:

• Fluorescein

• 2-(Pyridin-2-yldisulfanyl)benzoic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• To a solution of fluorescein (1.0 equiv.) and 2-(pyridin-2-yldisulfanyl)benzoic acid (2.2 equiv.) in anhydrous dichloromethane (DCM) under an inert atmosphere, add 4-dimethylaminopyridine (DMAP) (0.2 equiv.).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (2.2 equiv.) portion-wise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate as the eluent.

• Combine the fractions containing the desired product and evaporate the solvent to yield WSP-5 as a light yellow solid.

Table 2: Synthesis and Characterization Data for WSP-5

Parameter	Value	Reference
Yield	45%	[Peng et al., 2014]
¹H NMR (400 MHz, CDCl₃)	δ 8.52 (d, J = 4.0 Hz, 2H), 8.16 (d, J = 8.0 Hz, 1H), 7.89 (d, J = 8.0 Hz, 2H), 7.70-7.62 (m, 4H), 7.55-7.51 (m, 2H), 7.42-7.35 (m, 4H), 7.18 (d, J = 8.0 Hz, 1H), 7.13-7.09 (m, 2H), 6.90 (d, J = 8.0 Hz, 2H), 6.82 (s, 2H).	[Peng et al., 2014]
¹³C NMR (100 MHz, CDCl₃)	δ 169.2, 164.2, 160.8, 152.8, 152.3, 150.0, 142.1, 137.6, 135.2, 132.0, 131.5, 130.2, 129.8, 129.3, 126.5, 125.4, 121.5, 121.2, 118.0, 116.8, 81.9.	[Peng et al., 2014]
HRMS (ESI)	m/z calcd for C₄₄H₂₇N₂O₇S₄ [M+H]⁺: 823.0756; found: 823.0761.	[Peng et al., 2014]

Mechanism of Hydrogen Sulfide Detection

The detection of H₂S by WSP-5 is based on a tandem nucleophilic substitution-cyclization reaction. This highly specific reaction is initiated by the nucleophilic attack of the hydrosulfide anion (HS⁻) on one of the disulfide bonds of the probe.

WSP-5: A Technical Guide to its Excitation and Emission Spectra for Researchers

For researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive overview of the excitation and emission properties of WSP-5, a fluorescent probe for the detection of hydrogen sulfide (H₂S).

WSP-5, also known as Washington State Probe-5, is a highly effective "turn-on" fluorescent probe designed for the rapid and selective detection of H₂S in biological samples.[1][2] Its mechanism relies on a specific chemical reaction with H₂S, which triggers a significant increase in its fluorescence intensity, making it a valuable tool for cellular imaging and quantitative analysis.[3]

Photophysical and Chemical Properties

WSP-5 is a cell-permeable compound that is highly selective for H₂S.[4] It exhibits a faster turn-on rate and a more sensitive detection limit for H₂S compared to its predecessor, WSP-1.[2][5][6] The probe is based on a nucleophilic substitution-cyclization reaction mechanism. In its native state, the fluorescence of the core fluorophore is quenched. Upon reaction with H₂S, a tandem reaction releases the fluorophore, resulting in a dramatic increase in fluorescence.[3][7] This "turn-on" response allows for a high signal-to-noise ratio.[3]

Property	Value	Reference
Excitation Maximum (λex)	502 nm	[1][5]
Emission Maximum (λem)	525 nm	[1][5]
Quantum Yield (Φ)	0.20 (after reaction with H₂S)	[4]
Detection Limit	47 nM	[4][8]
Molecular Weight	822.95 g/mol	[4]
CAS Number	1593024-78-2	[4][5][6]

Signaling Pathway and Detection Mechanism

The detection of H₂S by WSP-5 is a highly specific chemical process. The WSP-5 molecule contains two pyridine-disulfide moieties that act as the recognition and reaction sites for H₂S. The dual-nucleophilicity of hydrogen sulfide initiates a tandem nucleophilic substitution-cyclization reaction. This reaction cleaves the disulfide bonds and releases the highly fluorescent fluorescein core.

WSP-5 H₂S Detection Mechanism

Experimental Protocols

Preparation of WSP-5 Stock Solution

• Reconstitution : Allow the vial of WSP-5 powder to warm to room temperature before opening.[9]

• Solvent Selection : Dissolve WSP-5 in high-quality, anhydrous dimethyl sulfoxide (DMSO) to prepare a stock solution.[4] A typical stock solution concentration is 1-10 mM.

• Storage : Store the stock solution at -20°C or -80°C, protected from light and moisture.[1] Aliquot the stock solution to avoid repeated freeze-thaw cycles.[9]

In Vitro Measurement of Excitation and Emission Spectra

This protocol outlines the procedure for characterizing the fluorescence properties of WSP-5 in the presence of H₂S using a fluorescence spectrophotometer.

Workflow for Spectroscopic Measurement

• Buffer Preparation : Prepare a phosphate-buffered saline (PBS) solution (10 mM, pH 7.4).[3] For probes with poor water solubility, a mixed solvent system such as acetonitrile/PBS (1:1, v/v) can be used.[3]

• Working Solution : Prepare a 10 μM working solution of WSP-5 in the chosen buffer.[3][10]

• H₂S Donor : Prepare a fresh solution of a hydrogen sulfide donor, such as sodium hydrosulfide (NaHS), in the buffer.[3]

• Reaction : Add the H₂S donor to the WSP-5 working solution. A typical final concentration for the H₂S donor is 50 µM.[3]

• Incubation : Incubate the mixture at 37°C for 30 minutes to allow the reaction to proceed to completion.[3]

• Spectrofluorometer Setup :

  • Set the excitation wavelength to 502 nm and scan the emission spectrum from approximately 510 nm to 600 nm.

  • Set the emission wavelength to 525 nm and scan the excitation spectrum from approximately 480 nm to 520 nm.

  • Use appropriate excitation and emission slit widths to optimize the signal.

• Data Acquisition : Record the fluorescence spectra. The peak of the excitation spectrum should be at approximately 502 nm, and the peak of the emission spectrum should be at approximately 525 nm.[1][5]

Cellular Imaging of H₂S using WSP-5

This protocol provides a general guideline for imaging intracellular H₂S in cultured cells.

• Cell Culture : Culture cells to the desired confluency on a suitable imaging dish or plate.

• Probe Loading : Remove the culture medium and wash the cells with a serum-free medium or PBS.[3] Incubate the cells with WSP-5 (e.g., 50 µM) in a serum-free medium for 30 minutes at 37°C.[8]

• Wash : Wash the cells with medium or buffer to remove any excess probe.[3]

• H₂S Stimulation (Optional) : If stimulating H₂S production, treat the cells with an appropriate concentration of an H₂S donor (e.g., NaHS) for a specified time (e.g., 30 minutes).[3]

• Imaging : Image the cells using a fluorescence microscope equipped with appropriate filters for fluorescein (e.g., excitation filter around 490-500 nm and emission filter around 515-535 nm). A significant increase in green fluorescence indicates the presence of H₂S.[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 3. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ≥90% (HPLC), fluorescent hydrogen sulfide probe, powder | Sigma-Aldrich [sigmaaldrich.com]
• 5. caymanchem.com [caymanchem.com]
• 6. interpriseusa.com [interpriseusa.com]
• 7. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 9. noninbio.com [noninbio.com]
• 10. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]

Selectivity of WSP-5 for Hydrogen Sulfide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescent probe WSP-5, with a specific focus on its selectivity for hydrogen sulfide (H₂S). WSP-5 is a widely utilized tool for the detection and imaging of H₂S in biological systems. Its efficacy relies on a high degree of selectivity, enabling differentiation of H₂S from other biologically relevant molecules, particularly other reactive sulfur species (RSS), reactive oxygen species (ROS), and reactive nitrogen species (RNS). This document summarizes the available quantitative data, details experimental protocols, and provides visual representations of the probe's mechanism and application.

Core Mechanism of Action

WSP-5 is a "turn-on" fluorescent probe designed based on a tandem nucleophilic substitution-cyclization reaction that is highly specific for hydrogen sulfide.[1] The design leverages the unique dual-nucleophilicity of H₂S, which distinguishes it from mononucleophilic biothiols such as cysteine and glutathione.[1] In its native state, the fluorophore of WSP-5 is quenched. Upon reaction with H₂S, the fluorophore is released, leading to a significant increase in fluorescence intensity.[1][2][3] WSP-5 exhibits excitation and emission maxima at approximately 502 nm and 525 nm, respectively.[2][3]

Quantitative Selectivity Data

The selectivity of WSP-5 has been evaluated against a variety of biologically relevant species. The following table summarizes the fluorescence response of WSP-5 to these potential interferents compared to its response to hydrogen sulfide. The data is compiled from multiple studies to provide a comprehensive overview.

Analyte Category	Species	Concentration Tested	Relative Fluorescence Intensity (Compared to H₂S)	Reference
Reactive Sulfur Species (RSS)	Cysteine (Cys)	200 µM	Negligible increase	[1]
Glutathione (GSH)	200 µM	Negligible increase	[1]
Homocysteine (Hcy)	200 µM	Negligible increase	[1]
Sodium Sulfite (Na₂SO₃)	200 µM	Negligible increase	[1]
Sodium Thiosulfate (Na₂S₂O₃)	200 µM	Negligible increase	[1]
Reactive Oxygen Species (ROS)	Hydrogen Peroxide (H₂O₂)	2 mM	No significant response
Reactive Nitrogen Species (RNS)	GSNO (NO donor)	2 mM	No significant response
Other Bioanalytes	Glycine (Gly)	2 mM	No significant response
Metal Ions (unspecified)	2 mM	No significant response

Note: The primary literature extensively confirms the high selectivity of WSP-5 for H₂S over other biothiols. However, comprehensive quantitative screening against a broad panel of individual reactive oxygen species (e.g., superoxide, hydroxyl radical, hypochlorite) and reactive nitrogen species (e.g., peroxynitrite, nitrogen dioxide) is not extensively reported in the available literature.

Experimental Protocols

Synthesis of WSP-5

The synthesis of WSP-5 is based on the coupling of a fluorescein-based core with two 2-pyridyl disulfide moieties. The general synthetic scheme is outlined in the foundational paper by Peng et al. (2014). For a detailed, step-by-step protocol, researchers are directed to the supporting information of the original publication.

In Vitro Detection of H₂S using WSP-5

This protocol is adapted from studies by Peng et al. (2014) and Zhou et al. (2022).

Materials:

• WSP-5 probe

• Hydrogen sulfide donor (e.g., Sodium hydrosulfide - NaHS)

• Phosphate-buffered saline (PBS), 10 mM, pH 7.4

• Cetyltrimethylammonium bromide (CTAB), 1 mM in PBS (optional, to enhance solubility and fluorescence intensity)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of WSP-5 (e.g., 1-5 mM) in high-quality, anhydrous DMSO. Store at -20°C, protected from light.

  • Prepare a stock solution of NaHS in deoxygenated PBS immediately before use.

• Reaction Setup:

  • In a 96-well plate, add the desired volume of PBS (or PBS with 1 mM CTAB).

  • Add the WSP-5 stock solution to a final concentration of 10 µM.

  • Add the analyte of interest (e.g., NaHS at various concentrations, or potential interfering species). For selectivity assays, typical concentrations are 50 µM for NaHS and 200 µM or higher for other species.

  • The final reaction volume is typically 200 µL.

• Incubation and Measurement:

  • Incubate the plate at room temperature or 37°C for a specified time (e.g., 5-30 minutes). The reaction with H₂S is generally rapid.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~502 nm and emission at ~525 nm.

  • A control well containing only the probe in buffer should be included to determine the background fluorescence.

Cellular Imaging of H₂S using WSP-5

This protocol provides a general workflow for imaging intracellular H₂S.

Materials:

• Cells of interest cultured on glass-bottom dishes or chamber slides

• WSP-5 probe

• Cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS), pH 7.4

• H₂S donor (e.g., NaHS) or experimental treatment to induce endogenous H₂S production

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture: Seed and culture cells to the desired confluency.

• Probe Loading:

  • Wash the cells once with PBS or serum-free medium.

  • Incubate the cells with WSP-5 (typically 5-10 µM) in serum-free medium for 30 minutes at 37°C.

• Washing: Wash the cells three times with PBS to remove excess probe.

• H₂S Treatment:

  • Incubate the cells with the H₂S donor (e.g., 30-100 µM NaHS) or the experimental treatment in cell culture medium for a specified time (e.g., 30 minutes).

  • A control group of cells (without H₂S treatment) should be included.

• Imaging:

  • Wash the cells with PBS.

  • Image the cells using a fluorescence microscope with excitation and emission wavelengths appropriate for the released fluorophore (e.g., FITC channel).

Visualizations

Signaling Pathway of WSP-5 with H₂S

Caption: Reaction mechanism of WSP-5 with H₂S.

Experimental Workflow for Cellular H₂S Detection

Caption: Workflow for cellular H₂S detection using WSP-5.

References

• 1. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]

WSP-5 Reaction with H₂S: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescent probe WSP-5 and its reaction with hydrogen sulfide (H₂S). It is designed to furnish researchers, scientists, and drug development professionals with the detailed information necessary to effectively utilize this tool for the detection and quantification of H₂S in biological systems.

Core Principles and Reaction Mechanism

WSP-5 (Washington State Probe-5) is a highly selective, cell-permeable fluorescent probe designed for the rapid "turn-on" detection of hydrogen sulfide.[1] Its design is predicated on the unique dual-nucleophilicity of H₂S, which distinguishes it from other biological thiols such as cysteine and glutathione. The reaction mechanism is a tandem nucleophilic substitution-cyclization process. In its native state, WSP-5 is non-fluorescent. Upon reaction with H₂S, a highly fluorescent fluorescein molecule is released, leading to a significant increase in fluorescence intensity.[2][3] This reaction is characterized by a rapid response, reaching a steady state within minutes.

The reaction proceeds in two key steps:

• Nucleophilic Attack: The hydrosulfide anion (HS⁻), the predominant form of H₂S at physiological pH, acts as a potent nucleophile. It attacks one of the pyridyl disulfide moieties of the WSP-5 molecule. This initial reaction forms a thiol intermediate.

• Intramolecular Cyclization: The newly formed thiol group then undergoes a rapid intramolecular cyclization, cleaving the ester bond and releasing the fluorescein fluorophore. This process is entropically favored and proceeds quickly.

This two-step mechanism ensures high selectivity for H₂S, as common biological monothiols like cysteine and glutathione cannot undergo the second cyclization step and therefore do not produce a fluorescent signal.

Below is a diagram illustrating the reaction mechanism of WSP-5 with hydrogen sulfide.

References

• 1. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 2. What is the quantum yield of fluorescein? | AAT Bioquest [aatbio.com]
• 3. caymanchem.com [caymanchem.com]

WSP-5 Probe: A Technical Guide to its Applications in Hydrogen Sulfide Detection and Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen sulfide (H₂S) has emerged as a critical gaseous signaling molecule, or "gasotransmitter," analogous to nitric oxide (NO) and carbon monoxide (CO). It plays a pivotal role in a myriad of physiological and pathological processes, including the regulation of cardiovascular and nervous systems, inflammation, and apoptosis. The transient and reactive nature of H₂S necessitates sensitive and selective tools for its detection and quantification in biological systems. The WSP-5 probe, a member of the Washington State Probe series, has gained prominence as a robust "turn-on" fluorescent probe for the real-time detection of H₂S in live cells and other biological samples.[1][2][3] This technical guide provides an in-depth review of the WSP-5 probe, its mechanism of action, experimental protocols for its application, and its utility in drug development and the elucidation of H₂S-mediated signaling pathways.

Core Principles of WSP-5 Probe

WSP-5 is designed based on a nucleophilic substitution-cyclization reaction mechanism that leverages the unique dual-nucleophilicity of hydrogen sulfide.[4][5] In its native state, the WSP-5 molecule is non-fluorescent. Upon reaction with H₂S, a tandem reaction is initiated. First, the hydrosulfide anion (HS⁻), the predominant form of H₂S at physiological pH, acts as a nucleophile, attacking the disulfide bond of the probe. This initial reaction is followed by an intramolecular cyclization that releases a highly fluorescent fluorescein derivative.[4] This "turn-on" mechanism provides a high signal-to-noise ratio, making it ideal for detecting low concentrations of H₂S in complex biological environments.

Key Performance Characteristics

The WSP-5 probe exhibits several advantageous characteristics that make it a superior choice for H₂S detection compared to its predecessor, WSP-1, and other fluorescent probes. It boasts a faster turn-on rate and a more sensitive detection limit.[2][3]

Quantitative Data Summary

For ease of comparison, the following tables summarize the key quantitative parameters of the WSP-5 probe, including data from comparative studies with other H₂S probes.

Parameter	WSP-5	WSP-1	Reference
Excitation Max (nm)	502	465	[1]
Emission Max (nm)	525	515	[1]
Detection Limit (nM)	47	60	[6]
Fluorescence Fold Increase	~60	~130	[6][7]
Quantum Yield (Φ)	0.20	< 0.1	[6][8]

Probe	Linear Range (µM)	Limit of Detection (LOD) (µM)	Reference
WSP-5	Not explicitly stated	0.047	[6]
WSP-1	0 - 60	1.94	[3]
CAY	Wide detection range	High	[3]
P3	Small detection range	Low	[3]

Visualizing the Mechanism and Workflow

WSP-5 Reaction with Hydrogen Sulfide

The following diagram illustrates the "turn-on" mechanism of the WSP-5 probe upon reaction with hydrogen sulfide.

Caption: Reaction mechanism of the WSP-5 probe with H₂S.

General Experimental Workflow for Cellular H₂S Detection

This diagram outlines a typical workflow for detecting intracellular H₂S using the WSP-5 probe.

Caption: General workflow for intracellular H₂S detection using WSP-5.

Detailed Experimental Protocols

The following are generalized protocols for the use of the WSP-5 probe. Researchers should optimize these protocols for their specific cell types and experimental conditions.

Preparation of WSP-5 Stock Solution

• Reconstitution: Dissolve the WSP-5 solid in anhydrous dimethyl sulfoxide (DMSO) to prepare a stock solution of 1-10 mM.[6][9] For example, to make a 10 mM stock solution, add 121.5 µL of DMSO to 1 mg of WSP-5 (MW: 822.9 g/mol ).

• Storage: Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C, protected from light and moisture.[10] Avoid repeated freeze-thaw cycles.

In Vitro H₂S Detection in Solution (e.g., Plate Reader Assay)

• Prepare Working Solution: Dilute the WSP-5 stock solution in an appropriate buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) to the desired final concentration (typically 5-20 µM).

• Add H₂S Source: Add the H₂S donor or the sample containing H₂S to the wells of a microplate.

• Initiate Reaction: Add the WSP-5 working solution to the wells.

• Incubate: Incubate the plate at 37°C for 15-60 minutes, protected from light. The optimal incubation time should be determined empirically.

• Measure Fluorescence: Measure the fluorescence intensity using a microplate reader with excitation at ~502 nm and emission at ~525 nm.

Live Cell Imaging of Intracellular H₂S

• Cell Seeding: Seed cells on a suitable imaging dish or plate and allow them to adhere and grow to the desired confluency.

• Cell Treatment: Treat the cells with the experimental compounds (e.g., drug candidates, inhibitors) for the desired duration.

• Probe Loading: Remove the culture medium and wash the cells once with warm PBS or serum-free medium. Add fresh, serum-free medium containing the WSP-5 probe at a final concentration of 5-10 µM.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 30-60 minutes.

• Washing: Remove the probe-containing medium and wash the cells 2-3 times with warm PBS or imaging buffer to remove any extracellular probe.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with appropriate filters for fluorescein (e.g., FITC channel).

Applications in Drug Development and Signaling Pathway Elucidation

The WSP-5 probe is a valuable tool for drug development, particularly for screening compounds that modulate H₂S levels. Its high sensitivity and suitability for high-throughput screening formats enable the identification of potential therapeutic agents that either release H₂S or inhibit its production.

While direct evidence from the search results explicitly linking WSP-5 to the detailed elucidation of specific signaling pathways is limited, its application in measuring H₂S fluctuations is fundamental to such studies. For instance, in cardiovascular research, WSP-5 can be used to investigate the role of H₂S in processes like vasodilation, angiogenesis, and protection against ischemia-reperfusion injury. In neuroscience, it can be employed to study the neuromodulatory and neuroprotective effects of H₂S. By correlating changes in H₂S levels, as detected by WSP-5, with the activation or inhibition of specific protein kinases, transcription factors, or ion channels, researchers can piece together the intricate signaling cascades governed by this gasotransmitter.

Logical Relationship in H₂S Signaling Investigation

Caption: Investigating H₂S-mediated signaling using WSP-5.

Conclusion

The WSP-5 probe has proven to be an indispensable tool for the selective and sensitive detection of hydrogen sulfide in biological systems. Its "turn-on" fluorescent properties, coupled with its rapid reaction kinetics, provide researchers with a reliable method for real-time monitoring of H₂S dynamics. The detailed protocols and comparative data presented in this guide are intended to facilitate the effective application of the WSP-5 probe in both basic research and drug discovery endeavors. As our understanding of the multifaceted roles of H₂S in health and disease continues to expand, the utility of sophisticated probes like WSP-5 will undoubtedly grow, paving the way for novel therapeutic interventions targeting H₂S signaling pathways.

References

• 1. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 2. caymanchem.com [caymanchem.com]
• 3. interpriseusa.com [interpriseusa.com]
• 4. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wnt signaling in cardiovascular physiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 7. mdpi.com [mdpi.com]
• 8. rsc.org [rsc.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]

WSP-5 for Studying Endogenous H₂S Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen sulfide (H₂S) has emerged as a critical gaseous signaling molecule, or "gasotransmitter," alongside nitric oxide (NO) and carbon monoxide (CO). It plays a pivotal role in a myriad of physiological and pathological processes, particularly in the cardiovascular, nervous, and immune systems. The study of endogenous H₂S has been significantly advanced by the development of selective fluorescent probes. Among these, WSP-5 (Washington State Probe-5) has distinguished itself as a robust tool for the detection and imaging of H₂S in biological systems. This technical guide provides an in-depth overview of WSP-5, its properties, and its application in the study of endogenous H₂S signaling. WSP-5 is a "turn-on" fluorescent probe that exhibits high selectivity and sensitivity for H₂S.[1][2] Upon reaction with H₂S, it undergoes a nucleophilic substitution-cyclization reaction to release a highly fluorescent product.[2] This mechanism allows for the detection of H₂S with a strong signal-to-noise ratio.

Core Properties of WSP-5

WSP-5 has been characterized by its favorable chemical and photophysical properties, making it a valuable tool for H₂S research.

Chemical Properties

Property	Value	Reference
Formal Name	3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate)	[1]
CAS Number	1593024-78-2	[1]
Molecular Formula	C₄₄H₂₆N₂O₇S₄	[1]
Molecular Weight	822.9 g/mol	[1]
Solubility	DMSO: 25 mg/mLDMF: 30 mg/mL	[1]

Photophysical Properties

Property	Value	Reference
Excitation Maximum (λex)	502 nm	[1][3]
Emission Maximum (λem)	525 nm	[1][3]
Appearance	Crystalline solid	[1]
Quantum Yield (Φ)	0.20	[4]
Detection Limit	47 nM	[4]
Fluorescence Turn-On	~60-fold increase upon reaction with H₂S	[4]

Mechanism of Action

The detection of H₂S by WSP-5 is based on a tandem nucleophilic substitution-cyclization reaction. This strategy leverages the dual-nucleophilicity of hydrogen sulfide. The process can be summarized in the following steps:

• Initial State : WSP-5 is a non-fluorescent molecule due to the quenching of the fluorophore by the pyridyl disulfide groups.

• Nucleophilic Attack : H₂S, being a potent nucleophile, attacks one of the disulfide bonds in the WSP-5 molecule.

• Thiol Exchange : This initial reaction results in the formation of a thiol intermediate and the release of 2-mercaptopyridine.

• Intramolecular Cyclization : The newly formed thiol group then undergoes an intramolecular cyclization reaction, cleaving the second pyridyl disulfide group.

• Fluorophore Release : This cyclization releases the unquenched fluorophore, which exhibits strong fluorescence upon excitation.

WSP-5 reaction mechanism with H₂S.

Experimental Protocols

Preparation of WSP-5 Stock Solution

• Allow the vial of WSP-5 solid to warm to room temperature before opening.

• Prepare a stock solution of 1-10 mM in anhydrous DMSO or DMF. For example, to make a 10 mM stock solution, dissolve 8.23 mg of WSP-5 in 1 mL of DMSO.

• Vortex briefly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light. For long-term storage (up to 6 months), -80°C is recommended.[3] Avoid repeated freeze-thaw cycles.

In Vitro Detection of H₂S

• Dilute the WSP-5 stock solution in a suitable buffer (e.g., PBS, pH 7.4) to the desired working concentration (typically 5-10 µM).

• Add the H₂S donor or the sample containing H₂S to the WSP-5 solution.

• Incubate for 5-30 minutes at room temperature or 37°C, protected from light.

• Measure the fluorescence intensity using a fluorometer with excitation at ~502 nm and emission at ~525 nm.

Cellular Imaging of Endogenous H₂S

• Cell Culture : Plate cells on glass-bottom dishes or chamber slides and culture until they reach the desired confluency.

• WSP-5 Loading :

  • Remove the culture medium and wash the cells once with serum-free medium or PBS.

  • Prepare a loading solution by diluting the WSP-5 stock solution in serum-free medium to a final concentration of 5-10 µM. Some protocols suggest the addition of a surfactant like hexadecyltrimethylammonium bromide (CTAB) at a concentration of 100 µM to enhance cell permeability, though this should be optimized for your cell type.[5]

  • Incubate the cells with the WSP-5 loading solution for 20-30 minutes at 37°C in a CO₂ incubator, protected from light.[5]

• Washing : Remove the loading solution and wash the cells two to three times with warm PBS or culture medium to remove any excess probe.

• Imaging : Image the cells using a fluorescence microscope equipped with a suitable filter set (e.g., FITC channel).

Workflow for cellular H₂S imaging with WSP-5.

In Vivo Imaging of H₂S in Mice

Disclaimer: All animal experiments must be conducted in accordance with institutional and national guidelines for animal care and use.

• Preparation of WSP-5 for Injection :

  • Prepare a stock solution of WSP-5 in DMSO (e.g., 8.3 mg/mL).

  • For injection, dilute the stock solution in a vehicle suitable for in vivo use, such as a mixture of DMSO and corn oil (e.g., 10% DMSO and 90% corn oil).[3] The final concentration should be determined based on the animal model and imaging system, but a typical dose might range from 1-10 mg/kg body weight. The solution should be prepared fresh on the day of the experiment.[3]

• Animal Preparation : Anesthetize the mouse using a suitable anesthetic agent (e.g., isoflurane).

• Administration of WSP-5 : Administer the WSP-5 solution via an appropriate route, such as intraperitoneal (i.p.) or intravenous (i.v.) injection.

• Imaging :

  • Allow sufficient time for the probe to distribute throughout the tissues (e.g., 30-60 minutes).

  • Image the animal using an in vivo imaging system (IVIS) equipped with the appropriate fluorescence filters.

  • Acquire images at different time points to monitor the dynamics of H₂S production.

Quantitative Data

Selectivity of WSP-5

Species	Reactivity with WSP-5	Reference
Cysteine (Cys)	Low	[2]
Glutathione (GSH)	Low	[2]
Homocysteine (Hcy)	Low	[2]
Sulfite (SO₃²⁻)	Low	[2]
Thiosulfate (S₂O₃²⁻)	Low	[2]
Reactive Oxygen Species (ROS)	Generally low, but specific quantitative data is limited.	[6][7][8]
Reactive Nitrogen Species (RNS)	Generally low, but specific quantitative data is limited.	[9][10]

Cytotoxicity

The cytotoxicity of fluorescent probes is a critical consideration for live-cell and in vivo imaging. While specific IC₅₀ values for WSP-5 across various cell lines are not extensively published, the probe is generally considered to have low cytotoxicity at the recommended working concentrations (5-10 µM). However, it is always recommended to perform a cytotoxicity assay for your specific cell line and experimental conditions.

General Protocol for WST-1 Cytotoxicity Assay:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with varying concentrations of WSP-5 (e.g., 1, 5, 10, 25, 50 µM) for the desired incubation time (e.g., 24 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Add 10 µL of WST-1 reagent to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control. The IC₅₀ value is the concentration of WSP-5 that reduces cell viability by 50%.[11][12]

H₂S Signaling Pathways

WSP-5 can be a valuable tool to investigate the role of H₂S in various signaling pathways. H₂S is known to modulate cellular functions through mechanisms such as protein S-sulfhydration, interaction with ion channels, and regulation of oxidative stress.

Cardiovascular System

In the cardiovascular system, H₂S is involved in vasodilation, angiogenesis, and protection against ischemia-reperfusion injury. WSP-5 can be used to visualize changes in H₂S levels in endothelial and smooth muscle cells in response to various stimuli.

H₂S signaling pathways in the cardiovascular system.

Nervous System

In the nervous system, H₂S acts as a neuromodulator, protecting neurons from oxidative stress and regulating synaptic plasticity. WSP-5 can be used to study the role of H₂S in neurodegenerative diseases and neuronal signaling.

H₂S signaling pathways in the nervous system.

Conclusion

WSP-5 is a powerful and versatile fluorescent probe for the detection of H₂S in biological systems. Its high selectivity, sensitivity, and rapid "turn-on" response make it an invaluable tool for researchers studying the multifaceted roles of H₂S in health and disease. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can effectively utilize WSP-5 to advance our understanding of endogenous H₂S signaling. As with any experimental tool, proper controls and optimization are crucial for obtaining reliable and reproducible results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The potential role of hydrogen sulfide in cancer cell apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Towards selective detection of reactive oxygen and nitrogen species with the use of fluorogenic probes – limitations, progress, and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | When Bad Guys Become Good Ones: The Key Role of Reactive Oxygen Species and Nitric Oxide in the Plant Responses to Abiotic Stress [frontiersin.org]
• 8. Reactive Oxygen and Nitrogen Species in Plants [mdpi.com]
• 9. Cross Talk between Reactive Nitrogen and Oxygen Species during the Hypersensitive Disease Resistance Response - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of selectivity of reactive nitrogen oxide species for various substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Half-Maximal Inhibitory Concentration (IC50) of Drugs Using Contrast Surface Plasmon Imaging on Gold-Coated Periodic Nanowires - PMC [pmc.ncbi.nlm.nih.gov]
• 12. clyte.tech [clyte.tech]

The WSP Series of Probes: A Technical Guide to the Detection of Hydrogen Sulfide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The WSP (Washington State Probe) series of fluorescent probes represents a significant advancement in the detection of hydrogen sulfide (H₂S), a critical gaseous signaling molecule involved in a myriad of physiological and pathological processes. This guide provides a comprehensive overview of the discovery, development, and application of the WSP series, with a focus on their chemical mechanism, quantitative properties, and detailed experimental protocols for their use in cellular imaging.

Core Principles and Design Strategy

The WSP probes were rationally designed based on the unique dual-nucleophilicity of hydrogen sulfide. This property distinguishes H₂S from other biological thiols like cysteine and glutathione, which are monosubstituted and can only undergo a single nucleophilic reaction. The core design of the WSP series incorporates a fluorophore scaffold and a recognition moiety, 2-pyridyl disulfide, which acts as an H₂S-specific trigger.

The detection mechanism is a "turn-on" fluorescent response initiated by a tandem nucleophilic substitution-cyclization reaction. In its native state, the WSP probe is non-fluorescent. Upon reaction with H₂S, the 2-pyridyl disulfide group is cleaved, initiating a cyclization reaction that releases a highly fluorescent product. This reaction is highly specific and rapid, allowing for the sensitive detection of H₂S in complex biological environments.

The WSP Probe Series: A Comparative Overview

The WSP series consists of five probes, WSP-1 through WSP-5, each with distinct fluorophore cores, leading to varied photophysical properties. This allows researchers to select the most appropriate probe based on the specific requirements of their experimental setup, such as the available excitation and emission wavelengths of their imaging systems.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the WSP series of probes. This data is essential for comparing the performance of each probe and for designing experiments with optimal sensitivity and dynamic range.

Probe	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φf)	Detection Limit (nM)
WSP-1	465	515	< 0.1	60
WSP-2	465	515	< 0.1	79
WSP-3	488	515	< 0.1	47
WSP-4	502	525	< 0.1	266
WSP-5	502	525	< 0.1	47

Signaling Pathway and Reaction Mechanism

The "turn-on" fluorescence of the WSP probes is governed by a specific chemical reaction with H₂S. The following diagram illustrates the signaling pathway from the non-fluorescent probe to the fluorescent product.

Protocols & Analytical Methods

Application Notes and Protocols for WSP-5 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

WSP-5 (Washington State Probe-5) is a highly selective and sensitive "turn-on" fluorescent probe designed for the rapid detection of hydrogen sulfide (H₂S) in biological systems.[1][2] As a critical gaseous signaling molecule, H₂S is implicated in a wide range of physiological and pathological processes, making its accurate detection and quantification essential for research in areas such as cardiovascular disease, neurobiology, and cancer.[1] WSP-5 offers significant advantages over its predecessor, WSP-1, including a faster reaction rate and a lower detection limit.[1][2] Upon reaction with H₂S, WSP-5 undergoes a nucleophilic substitution-cyclization reaction to release a highly fluorescent product, exhibiting a significant increase in fluorescence intensity.[3] This document provides detailed application notes and protocols for the effective use of WSP-5 in fluorescence microscopy.

Chemical Properties and Specifications

WSP-5 is a cell-permeable fluoresceinyl pyridine disulfide compound.[3] Its key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₄₄H₂₆N₂O₇S₄	[2]
Molecular Weight	822.9 g/mol	[2]
Excitation Maximum (λex)	~502 nm	[2][4]
Emission Maximum (λem)	~525 nm	[2][4]
Quantum Yield (Φ)	~0.20 (after reaction with H₂S)	[3]
Detection Limit	~47 nM	[3]
Fluorescence Fold-Change	~60-fold	[3]
Solubility	DMSO: ~2 mg/mL (warmed), DMF: 30 mg/mL	[2][3]
Storage	Store at -20°C, protect from light. Stock solutions are stable for up to 6 months at -80°C or 1 month at -20°C.	[4]

Mechanism of Action

WSP-5 is designed as a non-fluorescent molecule. The presence of H₂S triggers a specific chemical reaction that liberates a fluorescent molecule. This "turn-on" mechanism provides a high signal-to-noise ratio, as the fluorescence is directly proportional to the amount of H₂S present. The reaction is highly selective for H₂S over other biologically relevant reactive sulfur species (RSS) such as cysteine and glutathione.

Caption: Reaction mechanism of WSP-5 with H₂S.

Experimental Protocols

Preparation of WSP-5 Stock Solution

• Allow the vial of WSP-5 powder to warm to room temperature before opening.

• Prepare a stock solution of WSP-5 in anhydrous DMSO. For example, to prepare a 10 mM stock solution, dissolve 8.23 mg of WSP-5 in 1 mL of DMSO.

• Vortex briefly to ensure the powder is fully dissolved. Gentle warming may be necessary.[3]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C, protected from light.[4]

Live Cell Imaging of Intracellular H₂S

This protocol provides a general guideline for staining adherent cells. Optimization of probe concentration and incubation time is recommended for different cell types and experimental conditions.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• WSP-5 stock solution (10 mM in DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS), pH 7.4

• Fluorescence microscope with appropriate filter sets (e.g., FITC channel)

Procedure:

• Cell Seeding: Seed cells on a suitable imaging dish or coverslip and allow them to adhere and grow to the desired confluency.

• Probe Loading:

  • Prepare a fresh working solution of WSP-5 by diluting the stock solution in serum-free medium or PBS to the desired final concentration. A starting concentration of 10-50 µM is recommended.[5]

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the WSP-5 working solution to the cells.

• Incubation: Incubate the cells at 37°C for 20-30 minutes, protected from light.[5]

• Washing: After incubation, remove the loading solution and wash the cells two to three times with warm PBS to remove any excess probe.

• Imaging:

  • Add fresh, warm culture medium or PBS to the cells.

  • Image the cells using a fluorescence microscope equipped with a filter set appropriate for fluorescein (Excitation: ~502 nm, Emission: ~525 nm).

  • Acquire images using identical settings for all experimental conditions to allow for quantitative comparison.

Quantitative Analysis of H₂S Levels

Fluorescence intensity from WSP-5 staining can be quantified to estimate relative changes in H₂S levels.

• Image Acquisition: Acquire images as described in the live cell imaging protocol. Ensure that the images are not saturated.

• Image Analysis:

  • Use image analysis software (e.g., ImageJ/Fiji, CellProfiler) to measure the mean fluorescence intensity of individual cells or regions of interest (ROIs).

  • Correct for background fluorescence by subtracting the mean intensity of a background region from the intensity of the stained cells.

  • Normalize the fluorescence intensity to a control group or a baseline measurement.

Data Presentation

The following table summarizes typical experimental parameters and results for WSP-5 from various studies.

Cell Line	WSP-5 Concentration	Incubation Time	H₂S Source	Observed Effect	Reference
HUVEC	Not specified	30 min	L-cysteine	Increased fluorescence	[5]
SCLC cells (H446)	50 µM	20 min	Endogenous	Detection of H₂S levels	[5]
HeLa Cells	Not specified	Not specified	Exogenous H₂S	Successful imaging of H₂S	[6]
4T1 cells	Not specified	Not specified	FeS@GOx	Visualization of H₂S production	[7]

Signaling Pathways and Experimental Workflow

Hydrogen sulfide is a key signaling molecule involved in various cellular processes. WSP-5 can be utilized to study the role of H₂S in these pathways.

Caption: Simplified overview of H₂S signaling pathways.

The experimental workflow for using WSP-5 in fluorescence microscopy follows a logical sequence of steps from sample preparation to data analysis.

Caption: Experimental workflow for H₂S detection using WSP-5.

Troubleshooting

Common issues encountered during fluorescence microscopy experiments with WSP-5 and their potential solutions are listed below.

Problem	Possible Cause	Suggested Solution
No or weak fluorescence signal	- Insufficient H₂S levels in cells.- Probe concentration is too low.- Incorrect filter set.- Photobleaching.	- Use a positive control (e.g., treat cells with an H₂S donor like NaHS).- Increase WSP-5 concentration or incubation time.- Ensure the filter set matches the excitation/emission spectra of the fluorescent product.- Minimize exposure to excitation light. Use an anti-fade mounting medium if applicable.
High background fluorescence	- Incomplete removal of excess probe.- Autofluorescence of cells or medium.- Probe concentration is too high.	- Increase the number and duration of washing steps.- Image cells in a phenol red-free medium.- Acquire images of unstained cells to determine the level of autofluorescence.- Reduce the WSP-5 concentration.
Cell toxicity or morphological changes	- High concentration of WSP-5 or DMSO.- Prolonged incubation time.	- Perform a cell viability assay (e.g., MTT or WST-1) to determine the optimal, non-toxic concentration of WSP-5.- Ensure the final DMSO concentration is low (typically <0.5%).- Reduce the incubation time.
Inconsistent staining	- Uneven probe distribution.- Variation in cell health or density.	- Ensure the probe solution is well-mixed and covers the cells evenly.- Maintain consistent cell culture conditions and seeding densities across experiments.

Concluding Remarks

WSP-5 is a powerful tool for the detection and imaging of H₂S in living cells. By following the detailed protocols and considering the information provided in these application notes, researchers can obtain reliable and reproducible data to further elucidate the role of H₂S in health and disease. As with any fluorescent probe, proper controls and optimization are crucial for successful experiments.

References

• 1. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 2. caymanchem.com [caymanchem.com]
• 3. WSP5, 1593024-78-2, 90 (HPLC), powder Sigma-Aldrich [sigmaaldrich.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for WSP-5 Staining in Cultured Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction:

WSP-5 (Washington State Probe-5) is a fluorescent probe designed for the sensitive and rapid detection of hydrogen sulfide (H₂S) within biological samples, including cultured cells.[1][2] H₂S is increasingly recognized as a critical gaseous signaling molecule, analogous to nitric oxide, with significant roles in the immunological, neurological, and cardiovascular systems.[2][3] WSP-5 operates on a "turn-on" mechanism, where it is initially non-fluorescent and exhibits a significant increase in fluorescence upon reaction with H₂S.[2][4] This reaction is based on the dual-nucleophilicity of H₂S, which mediates a tandem nucleophilic substitution-cyclization reaction to release a highly fluorescent molecule.[5][6] The probe demonstrates high selectivity for H₂S over other reactive sulfur species like cysteine and glutathione.[5][6]

Mechanism of Action:

WSP-5 is a cell-permeable compound that contains a fluorescein core modified with two pyridine disulfide groups. In its native state, the fluorescence of the core is quenched. Upon encountering H₂S, a specific chemical reaction occurs. The H₂S molecule attacks the disulfide bonds, leading to a cyclization reaction that releases the unquenched fluorophore.[5] This "turn-on" response allows for the direct visualization and quantification of H₂S levels within living cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 3. interpriseusa.com [interpriseusa.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Optimal WSP-5 Concentration for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

WSP-5 (Washington State Probe-5) is a fluorescent probe designed for the rapid and sensitive detection of hydrogen sulfide (H₂S) in biological systems.[1][2][3][4] It operates as a "turn-on" probe, meaning it exhibits minimal fluorescence until it reacts with H₂S, after which it fluoresces brightly.[3] This property makes WSP-5 a valuable tool for studying the role of H₂S, a critical gaseous signaling molecule involved in numerous physiological and pathological processes, including inflammation and apoptosis.[1][2][5][6] The determination of the optimal WSP-5 concentration is crucial for obtaining reliable and reproducible results in cell-based assays, as it ensures a sufficient signal-to-noise ratio while minimizing potential cellular artifacts and cytotoxicity.

These application notes provide a comprehensive guide to determining the optimal WSP-5 concentration for various cell-based assays, along with detailed protocols for its use and the assessment of its effects on cell viability.

Data Presentation: Recommended WSP-5 Concentrations

The optimal concentration of WSP-5 can vary depending on the cell type, its endogenous H₂S production, and the specific experimental conditions. Below is a summary of concentrations reported in the literature for different cell lines. It is important to note that these concentrations should be used as a starting point, and empirical optimization is highly recommended for each new cell line and assay.

Cell Line	Assay Type	Reported Concentration (µM)	Reference
ATDC5	H₂S Detection (Fluorescence Imaging)	10	[7]
H446	H₂S Detection (Fluorescence Imaging)	50	[8][9]
HeLa	H₂S Detection (Fluorescence Imaging)	50	[9]
HUVEC	H₂S Detection (in hydrogel)	Not specified in µM	[10]
Rat Heart Mitochondria	H₂S Generation Assay	20	[11]

Signaling Pathway: H₂S-Mediated Modulation of the NF-κB Pathway

WSP-5 is a tool to measure the concentration of H₂S, which is a known modulator of various signaling pathways. One of the key pathways influenced by H₂S is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway, which plays a central role in inflammation and cell survival.[1][2][5][6][12] H₂S can sulfhydrate the p65 subunit of NF-κB, which can modulate its activity and downstream effects.[6] The following diagram illustrates the role of H₂S in this pathway.

References

• 1. Hydrogen sulfide-linked sulfhydration of NF-κB mediates its anti-apoptotic actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. H2S attenuates oxidative stress via Nrf2/NF-κB signaling to regulate restenosis after percutaneous transluminal angioplasty - PMC [pmc.ncbi.nlm.nih.gov]
• 6. neuroscience.jhu.edu [neuroscience.jhu.edu]
• 7. 2.3. H2S Fluorescence Measurement [bio-protocol.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Rapid and selective generation of H2S within mitochondria protects against cardiac ischemia-reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 12. frontiersin.org [frontiersin.org]

Application Notes and Protocols: Secreted Frizzled-Related Protein 5 (Sfrp5) in Cardiovascular Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of Secreted Frizzled-Related Protein 5 (Sfrp5), a key negative regulator of the Wnt signaling pathway, in cardiovascular disease. Detailed protocols for cornerstone experiments are included to facilitate research into the therapeutic potential of Sfrp5.

Introduction

Secreted Frizzled-Related Protein 5 (Sfrp5) is an adipokine that has garnered significant interest for its protective effects in the cardiovascular system.[1][2] It functions primarily as an antagonist of the non-canonical Wnt5a signaling pathway, which is implicated in inflammatory processes underlying various cardiovascular pathologies, including atherosclerosis, myocardial infarction (MI), and heart failure.[1][3] Low circulating levels of Sfrp5 have been associated with an increased risk and severity of coronary artery disease (CAD).[1][4][5] These notes will delve into the molecular mechanisms of Sfrp5 and provide practical protocols for its investigation.

Molecular Mechanism and Signaling Pathway

Sfrp5 exerts its cardioprotective effects by directly binding to Wnt5a, preventing it from activating its receptor, Frizzled (Fzd).[1] This inhibition blocks the downstream activation of the c-Jun N-terminal kinase (JNK) signaling pathway, a key mediator of inflammation.[3][6] In macrophages, this leads to a reduction in the expression of pro-inflammatory cytokines such as TNF-α and IL-1β.[6] Furthermore, Sfrp5 has been shown to protect against ischemia/reperfusion injury by reducing cardiomyocyte apoptosis and improving mitochondrial function, partly through the activation of AMP-activated protein kinase (AMPK).[7]

Caption: Sfrp5 Signaling Pathway in Cardioprotection.

Key Applications and Quantitative Data

Sfrp5 has demonstrated significant therapeutic potential in preclinical models of cardiovascular disease. Below is a summary of key findings.

Myocardial Infarction and Ischemia/Reperfusion (I/R) Injury

Sfrp5 plays a crucial role in mitigating the damage caused by myocardial ischemia. Studies using Sfrp5 knockout (KO) mice show larger infarct sizes and increased cardiomyocyte apoptosis following I/R injury compared to wild-type (WT) mice.[8] Conversely, overexpression of Sfrp5 reduces infarct size, improves cardiac function, and decreases mortality from cardiac rupture post-MI.[7]

Table 1: Effects of Sfrp5 in a Mouse Model of Myocardial Infarction

Parameter	Control (AAV9-NC + MI)	Sfrp5 Overexpression (AAV9-Sfrp5 + MI)	Reference
Cardiac Function (2 weeks post-MI)			[7]
Left Ventricular Ejection Fraction (LVEF)	~35%	~45%	[7]
Left Ventricular Fractional Shortening (LVFS)	~18%	~25%	[7]
Cardiac Remodeling (2 weeks post-MI)			[7]
Heart Weight to Body Weight Ratio (HW/BW)	Increased	Reduced vs. Control	[7]
Myocardial Fibrosis	Extensive	Reduced vs. Control	[7]
Survival			[7]

| Cardiac Rupture Mortality | Higher | Significantly Lower |[7] |

Macrophage-Mediated Inflammation

Sfrp5 directly modulates the inflammatory response of macrophages. By inhibiting the Wnt5a/JNK pathway, Sfrp5 suppresses the expression of key pro-inflammatory cytokines.[6]

Table 2: Effect of Sfrp5 on Macrophage Inflammatory Gene Expression

Treatment Group	TNF-α mRNA Expression (Fold Change)	IL-1β mRNA Expression (Fold Change)	Reference
Control	1.0	1.0	[6]
Wnt5a	Increased	Increased	[6]

| Wnt5a + Sfrp5 | Reduced vs. Wnt5a | Reduced vs. Wnt5a |[6] |

Experimental Protocols

Detailed protocols for key experiments in Sfrp5 cardiovascular research are provided below.

Protocol 1: Mouse Model of Myocardial Infarction

This protocol describes the surgical procedure to induce myocardial infarction in mice, a fundamental model for studying the effects of Sfrp5.[7]

Caption: Experimental Workflow for Myocardial Infarction Model.

Materials:

• C57BL/6J mice (WT or genetically modified, e.g., Sfrp5-KO or AAV9-Sfrp5 for overexpression)[7]

• Isoflurane anesthesia system

• Mechanical ventilator

• Surgical microscope

• 7-0 silk suture

• Standard surgical instruments

Procedure:

• Anesthesia: Anesthetize the mouse using 2% isoflurane.[7]

• Intubation and Ventilation: Intubate the mouse and connect it to a mechanical ventilator.

• Surgical Incision: Make a skin incision and perform a left thoracotomy to expose the heart.

• LAD Ligation: Carefully pass a 7-0 silk suture under the left anterior descending (LAD) coronary artery and tie a permanent ligature. Successful ligation is confirmed by the anterior wall of the left ventricle turning pale.[7]

• Sham Operation: For sham-operated controls, perform the same procedure without tying the ligature.[7]

• Closure: Close the chest cavity and suture the skin incision.

• Recovery: Discontinue anesthesia and allow the mouse to recover on a heating pad. Provide appropriate post-operative analgesia.

• Endpoint Analysis: At desired time points (e.g., 24 hours for I/R, 2 weeks for remodeling), perform functional analysis (echocardiography) and histological analysis (TTC or Masson's trichrome staining).[7]

Protocol 2: In Vitro Macrophage Inflammation Assay

This protocol details how to assess the anti-inflammatory effect of Sfrp5 on macrophages stimulated with Wnt5a.[6]

Materials:

• Bone marrow-derived macrophages (BMDMs) or a macrophage cell line (e.g., RAW 264.7)

• Recombinant Wnt5a protein

• Recombinant Sfrp5 protein

• Cell culture medium (e.g., RPMI 1640)

• Reagents for qRT-PCR (RNA extraction kit, cDNA synthesis kit, primers for TNF-α, IL-1β, GAPDH)

• Reagents for Western blotting (antibodies for phospho-JNK, total JNK)

Procedure:

• Cell Culture: Culture macrophages in appropriate medium until they reach 80% confluency.

• Starvation: Serum-starve the cells for 4-6 hours prior to treatment.

• Treatment: Treat the cells with the following conditions:

  • Vehicle control (PBS)

  • Recombinant Wnt5a (e.g., 100 ng/mL)

  • Recombinant Sfrp5 (e.g., 200 ng/mL) alone

  • Pre-incubation with Sfrp5 for 1 hour, followed by the addition of Wnt5a.

• Incubation: Incubate for the desired time (e.g., 6 hours for gene expression, 30 minutes for protein phosphorylation).

• Analysis:

  • Gene Expression: Harvest cells, extract total RNA, and perform qRT-PCR to measure the mRNA levels of TNF-α and IL-1β. Normalize to a housekeeping gene like GAPDH.[6]

  • Protein Analysis: Lyse cells and perform Western blotting to detect the levels of phosphorylated JNK (p-JNK) and total JNK.[6]

Conclusion

Sfrp5 represents a promising therapeutic target for cardiovascular diseases due to its potent anti-inflammatory and cytoprotective effects. Its ability to antagonize the Wnt5a/JNK signaling pathway makes it a key regulator of cardiac inflammation and remodeling. The protocols and data presented here provide a foundation for further research into the diagnostic and therapeutic applications of Sfrp5 in cardiovascular medicine.

References

• 1. Sfrp5/Wnt Pathway: A Protective Regulatory System in Atherosclerotic Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sfrp5/Wnt Pathway: A Protective Regulatory System in Atherosclerotic Cardiovascular Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of Secreted Frizzled-Related Protein 5 in Mice with Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expression of Sfrp5/Wnt5a in human epicardial adipose tissue and their relationship with coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Association of Serum Secreted Frizzled-Related Protein 5 Levels With Coronary Artery Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Secreted Frizzled-related Protein 5 Diminishes Cardiac Inflammation and Protects the Heart from Ischemia/Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Secreted Frizzled-Related Protein 5 Protects Against Cardiac Rupture and Improves Cardiac Function Through Inhibiting Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Measuring Hydrogen Sulfide (H₂S) in Brain Tissue with WSP-5: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen sulfide (H₂S) has emerged as a critical gaseous signaling molecule in the central nervous system, playing a significant role in neuromodulation, neuroprotection, and the regulation of synaptic plasticity.[1] Dysregulation of H₂S levels has been implicated in various neurological disorders, including neurodegenerative diseases and neuroinflammation. Accurate measurement of H₂S in brain tissue is therefore crucial for understanding its physiological and pathological roles. WSP-5 is a highly selective and sensitive "turn-on" fluorescent probe designed for the detection of H₂S.[2] Upon reaction with H₂S, WSP-5 undergoes a specific chemical transformation that releases a fluorophore, resulting in a significant increase in fluorescence intensity. This property makes WSP-5 a valuable tool for imaging and quantifying H₂S in biological samples, including brain tissue.

This document provides detailed application notes and protocols for the use of WSP-5 to measure H₂S in brain tissue, targeting researchers, scientists, and professionals in drug development.

Principle of WSP-5 for H₂S Detection

WSP-5 is designed based on a nucleophilic substitution-cyclization reaction that is highly specific for H₂S. In its native state, the fluorescence of the core fluorophore is quenched. When H₂S is present, it acts as a nucleophile, attacking the disulfide bond in the WSP-5 molecule. This initiates a cascade of reactions, leading to the release of the highly fluorescent fluorescein molecule. The resulting fluorescence intensity is directly proportional to the concentration of H₂S, allowing for quantitative measurements.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the use of WSP-5 and reported endogenous H₂S concentrations in the brain.

Table 1: WSP-5 Probe Specifications and Recommended Conditions

Parameter	Value	Reference
Formal Name	3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate)	[2]
Molecular Formula	C₄₄H₂₆N₂O₇S₄	[2]
Molecular Weight	822.9 g/mol	[2]
Excitation Maximum (λex)	502 nm	[2]
Emission Maximum (λem)	525 nm	[2]
Solubility	DMF: 30 mg/mL, DMSO: 25 mg/mL	[2]
Recommended Working Concentration (in vitro/cells)	10 - 50 µM	[3]
Recommended Working Concentration (brain tissue)	Optimization required (start with 10-20 µM)	N/A
Typical Incubation Time (cells)	20 - 30 minutes	[3]
Typical Incubation Time (brain slices)	Optimization required (start with 30-60 minutes)	N/A

Note: Optimal concentration and incubation time for brain tissue should be determined empirically for each experimental setup.

Table 2: Reported Endogenous H₂S Concentrations in Rodent Brain

Brain Region	H₂S Concentration	Method	Reference
Whole Brain	0.030 ± 0.004 µmol/g protein	HPLC with fluorescence	[4]
Hippocampus	Reduced in neuroinflammation models	Ratiometric fluorescent probe	[5]
Hippocampus (in CUMS-induced depression model)	Suppressed	N/A	[6]
Hippocampus (in Alzheimer's model)	N/A (NaHS administration showed protective effects)	N/A	[7]

Note: H₂S concentrations can vary depending on the measurement technique, animal model, and physiological state.

Experimental Protocols

Protocol 1: Preparation of Acute Brain Slices

This protocol describes the preparation of acute brain slices from rodents for subsequent H₂S measurement with WSP-5.

Materials:

• Anesthesia (e.g., isoflurane, Avertin)

• Small animal guillotine or surgical scissors

• Dissection tools (forceps, scalpels, scissors)

• Vibrating microtome (vibratome)

• Ice-cold artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O₂ / 5% CO₂. aCSF composition (in mM): 125 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 25 NaHCO₃, 25 D-glucose, 2 CaCl₂, 1 MgCl₂.

• Recovery chamber with aCSF at 32-34°C, bubbled with 95% O₂ / 5% CO₂.

Procedure:

• Anesthetize the animal according to approved institutional protocols.

• Decapitate the animal and rapidly dissect the brain, placing it immediately into ice-cold, oxygenated aCSF.

• Isolate the brain region of interest (e.g., hippocampus, cortex).

• Mount the brain tissue onto the vibratome stage using cyanoacrylate glue.

• Submerge the tissue in the vibratome buffer tray filled with ice-cold, oxygenated aCSF.

• Cut brain slices to the desired thickness (typically 250-400 µm).

• Transfer the slices to a recovery chamber containing oxygenated aCSF at 32-34°C and allow them to recover for at least 1 hour before staining.

Protocol 2: WSP-5 Staining of Acute Brain Slices

Materials:

• WSP-5 stock solution (e.g., 10 mM in DMSO)

• Oxygenated aCSF

• Incubation chamber

• Confocal microscope

Procedure:

• Prepare a fresh working solution of WSP-5 in oxygenated aCSF. The final concentration should be optimized, but a starting point of 10-20 µM is recommended.

• Transfer the recovered brain slices from the recovery chamber to the WSP-5 staining solution.

• Incubate the slices for 30-60 minutes at 32-34°C, protected from light. The incubation time should be optimized to achieve sufficient signal-to-noise ratio.

• After incubation, wash the slices 2-3 times with fresh, oxygenated aCSF to remove excess probe.

• Mount the stained slices in a recording chamber on the stage of a confocal microscope, continuously perfusing with oxygenated aCSF.

Protocol 3: Confocal Microscopy and Image Analysis

Imaging Parameters:

• Excitation Wavelength: 488 nm or 502 nm laser line.

• Emission Detection: 510-550 nm.

• Objective: Use a water-immersion objective (e.g., 20x or 40x) for imaging live brain slices.

• Laser Power: Use the lowest laser power necessary to obtain a good signal-to-noise ratio to minimize phototoxicity and photobleaching.

• Pinhole: Set the pinhole to 1 Airy unit for optimal confocality.

• Z-stack: Acquire Z-stacks to capture fluorescence throughout the thickness of the slice.

Image Analysis:

• Use image analysis software (e.g., ImageJ/Fiji, Imaris) to quantify the fluorescence intensity.

• Define regions of interest (ROIs) corresponding to specific cells or anatomical areas.

• Measure the mean fluorescence intensity within each ROI.

• Background subtraction should be performed to correct for non-specific fluorescence.

• For quantitative comparisons, ensure that all imaging parameters are kept consistent across different experimental groups.

Signaling Pathways and Experimental Workflows

H₂S Production and Signaling in the Brain

Hydrogen sulfide in the brain is primarily synthesized by two enzymes: cystathionine β-synthase (CBS), which is predominantly found in astrocytes, and cystathionine γ-lyase (CSE), located mainly in neurons.[8] H₂S can freely diffuse across cell membranes to exert its effects on various targets.

Caption: H₂S production in astrocytes and neurons.

H₂S Modulation of NMDA Receptor Signaling

H₂S has been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity, learning, and memory.[9][10] H₂S can enhance NMDA receptor function, leading to increased calcium influx and the activation of downstream signaling cascades.

Caption: H₂S modulation of NMDA receptor signaling pathway.

Experimental Workflow for Measuring H₂S in Brain Slices

The following diagram outlines the key steps in the experimental workflow for measuring H₂S in brain tissue using WSP-5.

Caption: Workflow for H₂S measurement in brain slices.

Troubleshooting

• Low Signal:

  • Increase WSP-5 concentration.

  • Increase incubation time.

  • Ensure brain slices are healthy and metabolically active.

  • Check microscope settings (laser power, detector gain).

• High Background:

  • Decrease WSP-5 concentration.

  • Ensure adequate washing after staining.

  • Check for autofluorescence of the tissue at the imaging wavelengths.

• Phototoxicity:

  • Use the lowest possible laser power.

  • Reduce the duration of light exposure.

  • Use an anti-fading agent in the mounting medium if imaging fixed tissue.

Conclusion

WSP-5 is a powerful tool for the sensitive and selective detection of H₂S in brain tissue. By following the detailed protocols and considering the key parameters outlined in these application notes, researchers can obtain reliable and quantitative data on H₂S levels in various brain regions. This will facilitate a deeper understanding of the role of this important gasotransmitter in both normal brain function and in the context of neurological diseases, ultimately aiding in the development of novel therapeutic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. H2S-based fluorescent imaging for pathophysiological processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imaging pathological activities of human brain tissue in organotypic culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. yakusaku.jp [yakusaku.jp]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. bristol.ac.uk [bristol.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Hydrogen Sulfide (H2S- or H2Sn-Polysulfides) in Synaptic Plasticity: Modulation of NMDA Receptors and Neurotransmitter Release in Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hydrogen sulfide induces cyclic AMP and modulates the NMDA receptor [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Screening Novel H₂S Donors Using the WSP-5 Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydrogen sulfide (H₂S) is a significant gaseous mediator involved in a multitude of physiological and pathological processes, including those within the immunological, neurological, cardiovascular, and pulmonary systems.[1][2] The development of novel H₂S donor molecules is a promising avenue for therapeutic intervention. The WSP-5 (Washington State Probe-5) assay provides a robust and sensitive method for screening and characterizing these donors. WSP-5 is a "turn-on" fluorescent probe that selectively reacts with H₂S, leading to the release of a highly fluorescent molecule.[1][2] This reaction is based on a dual-nucleophilicity strategy, where H₂S mediates a tandem nucleophilic substitution-cyclization reaction, ensuring high selectivity over other biological thiols like cysteine and glutathione.[3] WSP-5 offers a faster turn-on rate and a more sensitive detection limit compared to its predecessor, WSP-1.[1][2] These application notes provide detailed protocols for utilizing the WSP-5 assay in both cell-free and cell-based screening formats.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the WSP-5 fluorescent probe and provide a comparative overview of its performance.

Table 1: Physicochemical and Spectroscopic Properties of WSP-5

Property	Value	Reference
Chemical Formula	C₄₄H₂₆N₂O₇S₄	[4]
Molecular Weight	822.9 g/mol	[4]
Excitation Maximum (λex)	502 nm	[1][2]
Emission Maximum (λem)	525 nm	[1][2]
Detection Limit	47 nM	[3]
Solubility	DMF: 30 mg/mL, DMSO: 25 mg/mL	[4]

Table 2: Selectivity of WSP-5 for H₂S

Analyte	Fluorescence Response (relative to control)
H₂S (50 µM)	High
Cysteine (200 µM)	Negligible
Glutathione (200 µM)	Negligible
Homocysteine (200 µM)	Negligible
Na₂SO₃ (200 µM)	Negligible
Na₂S₂O₃ (200 µM)	Negligible
Data derived from studies showing high selectivity of WSP-5 for H₂S over other reactive sulfur species.[3]

Signaling and Reaction Mechanisms

The following diagrams illustrate the reaction mechanism of WSP-5 with H₂S and a simplified overview of H₂S signaling pathways.

Caption: Reaction mechanism of WSP-5 with H₂S.

Caption: Simplified H₂S signaling pathways.

Experimental Protocols

Protocol 1: Cell-Free Screening of H₂S Donors

This protocol is designed for the initial screening of compounds to determine their H₂S-releasing capabilities in a controlled, cell-free environment.

Materials:

• WSP-5 (Cayman Chemical, Cat. No. 16929 or equivalent)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Novel H₂S donor compounds

• Cetyltrimethylammonium bromide (CTAB) (optional, can enhance probe sensitivity)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader

Reagent Preparation:

• WSP-5 Stock Solution (2.5 mM): Dissolve 2.06 mg of WSP-5 (MW: 822.9 g/mol ) in 1 mL of DMSO. Store at -20°C, protected from light.

• H₂S Donor Stock Solutions (20 mM): Prepare stock solutions of your test compounds in DMSO.

• CTAB Stock Solution (10 mM): Dissolve 3.64 mg of CTAB in 1 mL of ethanol.

Experimental Workflow:

Caption: Cell-free H₂S donor screening workflow.

Assay Procedure:

• To each well of a 96-well black, clear-bottom plate, add PBS (pH 7.4) to a final volume of 100 µL.

• Add WSP-5 stock solution to a final concentration of 10 µM.

• (Optional) Add CTAB stock solution to a final concentration of 25-100 µM.[5]

• Add the H₂S donor stock solution to a final concentration of 200 µM to initiate the reaction.[5] Include a vehicle control (DMSO) and a positive control (e.g., Na₂S).

• Incubate the plate at 37°C for a desired time course (e.g., measurements every 30 minutes for 3 hours).[5]

• Measure the fluorescence intensity using a microplate reader with excitation set to ~502 nm and emission set to ~525 nm.

Data Analysis:

• Subtract the background fluorescence from the vehicle control wells.

• Plot the fluorescence intensity over time to determine the H₂S release kinetics of each donor.

• Compare the fluorescence signals of the novel donors to the positive control.

Protocol 2: Cellular Imaging of H₂S Release

This protocol allows for the visualization of H₂S release from donor compounds within living cells.

Materials:

• HeLa cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• WSP-5

• H₂S donor compounds

• Hexadecyltrimethylammonium bromide (CTAB)

• Confocal microscope

• Glass-bottom dishes or chamber slides

Reagent Preparation:

• WSP-5 Stock Solution (2.5 mM): Prepare as described in Protocol 1.

• H₂S Donor Stock Solutions (20 mM): Prepare as described in Protocol 1.

• CTAB Stock Solution (10 mM): Prepare as described in Protocol 1.

Experimental Workflow:

Caption: Cellular imaging workflow for H₂S donors.

Assay Procedure:

• Seed HeLa cells onto glass-bottom dishes or chamber slides and allow them to adhere overnight.

• The next day, wash the cells with serum-free medium.

• Load the cells with WSP-5 at a final concentration of 10-50 µM in serum-free medium containing 100 µM CTAB.[6][7]

• Incubate for 20-30 minutes at 37°C in the dark.[6][7]

• Wash the cells three times with PBS to remove excess probe.

• Add fresh serum-free medium containing the H₂S donor compound at the desired concentration. Include a vehicle control.

• Incubate for the desired time period (e.g., 30-60 minutes) at 37°C.

• Image the cells using a confocal microscope with excitation and emission wavelengths appropriate for FITC or green fluorescence (e.g., Ex: 488 nm, Em: 500-550 nm).[8]

Data Analysis:

• Quantify the mean fluorescence intensity of the cells in different treatment groups using image analysis software (e.g., ImageJ).

• Compare the fluorescence intensity of cells treated with novel H₂S donors to the vehicle control.

Troubleshooting

Problem	Possible Cause	Solution
No or Weak Signal	Inactive WSP-5 probe.	Ensure proper storage of the WSP-5 stock solution (-20°C, protected from light).
Insufficient incubation time.	Increase the incubation time with the H₂S donor.
Low concentration of H₂S donor.	Increase the concentration of the H₂S donor.
High Background Fluorescence	Autofluorescence of compounds or medium.	Run appropriate controls without WSP-5 to check for background fluorescence.
Incomplete removal of excess WSP-5 (cellular assay).	Ensure thorough washing of cells after loading with the probe.
Contaminated buffers or reagents.	Use fresh, high-quality reagents and buffers.
Inconsistent Results	Pipetting errors.	Ensure accurate and consistent pipetting. Calibrate pipettes if necessary.[9]
Variation in cell density (cellular assay).	Ensure consistent cell seeding density across all wells/dishes.
Photobleaching.	Minimize exposure of the probe to light during incubation and imaging.

References

• 1. rsc.org [rsc.org]
• 2. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 3. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WSP-5 | CAS 1593024-78-2 | Cayman Chemical | Biomol.com [biomol.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of the Inducible and Slow-Releasing Hydrogen Sulfide and Persulfide Donor P*: Insights into Hydrogen Sulfide Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WSP-5 | 荧光染料 | MCE [medchemexpress.cn]
• 9. assaygenie.com [assaygenie.com]

Application Note: Detection of Intracellular Hydrogen Sulfide (H₂S) using WSP-5 Probe by Flow Cytometry

Introduction

Hydrogen sulfide (H₂S) is a gaseous signaling molecule involved in a multitude of physiological and pathological processes, including neurotransmission, inflammation, and cardiovascular function. The development of reliable methods for the detection and quantification of intracellular H₂S is crucial for advancing our understanding of its biological roles. WSP-5 (Washington State Probe-5) is a highly selective and sensitive fluorescent probe for the detection of H₂S. This "turn-on" probe exhibits weak fluorescence in its native state and, upon reaction with H₂S, releases a highly fluorescent product. This application note provides a detailed protocol for the use of WSP-5 in conjunction with flow cytometry to analyze intracellular H₂S levels in living cells.

Principle of the Assay

The detection of H₂S by WSP-5 is based on a nucleophilic substitution-cyclization reaction. WSP-5 is a non-fluorescent molecule containing two 2-pyridyl disulfide moieties. In the presence of H₂S, a tandem reaction is initiated. First, H₂S attacks the disulfide bonds, leading to the release of two molecules of 2-mercaptopyridine. This is followed by an intramolecular cyclization of the resulting intermediate, which liberates a highly fluorescent fluorescein derivative. The intensity of the fluorescence emitted is directly proportional to the concentration of H₂S. This reaction is highly specific for H₂S, with minimal interference from other reactive sulfur species (RSS) such as cysteine and glutathione.[1]

Caption: Reaction mechanism of WSP-5 with H₂S.

Materials and Reagents

• WSP-5 probe (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell culture medium appropriate for the cell line of interest

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA (for adherent cells)

• Flow cytometry tubes

• Micropipettes and sterile, disposable tips

• Cell line of interest (e.g., Jurkat, HeLa, etc.)

• Optional: Sodium hydrosulfide (NaHS) as an H₂S donor (positive control)

• Optional: DL-Propargylglycine (PAG) as a cystathionine γ-lyase (CSE) inhibitor (negative control)

• Optional: Aminooxyacetic acid (AOA) as a cystathionine β-synthase (CBS) inhibitor (negative control)

Experimental Protocols

Preparation of Reagents

• WSP-5 Stock Solution (10 mM): Dissolve 1 mg of WSP-5 (MW: 822.9 g/mol ) in 121.5 µL of anhydrous DMSO. Mix thoroughly by vortexing. Store the stock solution in small aliquots at -20°C, protected from light and moisture.

• Cell Culture Medium: Prepare and warm the complete cell culture medium (supplemented with FBS and other necessary reagents) to 37°C before use.

• PBS Buffer: Ensure PBS is at pH 7.4 and sterile.

Cell Preparation

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) at a density that will result in 70-80% confluency on the day of the experiment.

• Treatment (Optional): If investigating the effect of specific compounds on H₂S production, treat the cells with the desired concentrations of H₂S donors (e.g., NaHS) or inhibitors (e.g., PAG, AOA) for the desired duration. Include an untreated control group.

Staining with WSP-5

• Harvesting:

  • Adherent cells: Wash the cells once with PBS, then detach them using Trypsin-EDTA. Neutralize the trypsin with complete medium and transfer the cell suspension to a conical tube.

  • Suspension cells: Transfer the cell suspension directly to a conical tube.

• Cell Counting: Centrifuge the cell suspension at 300 x g for 5 minutes. Resuspend the cell pellet in fresh, pre-warmed medium. Count the cells and adjust the concentration to 1 x 10⁶ cells/mL.

• Staining: Add WSP-5 stock solution to the cell suspension to a final concentration of 10 µM.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 30 minutes, protected from light.

• Washing: After incubation, wash the cells twice with PBS to remove any excess probe. Centrifuge at 300 x g for 5 minutes for each wash.

• Resuspension: Resuspend the final cell pellet in 500 µL of PBS for flow cytometry analysis.

Flow Cytometry Analysis

• Instrument Setup:

  • Use a flow cytometer equipped with a blue laser (488 nm) for excitation.

  • Set the emission filter to detect in the green channel, typically around 525/50 nm (e.g., FITC or GFP channel).

• Gating:

  • Use forward scatter (FSC) and side scatter (SSC) to gate on the main cell population and exclude debris and dead cells.

• Data Acquisition: Acquire data for at least 10,000 events per sample. Record the mean fluorescence intensity (MFI) of the gated population in the green channel.

Data Presentation

Quantitative Data Summary

The following tables summarize the key performance characteristics of the WSP-5 probe.

Table 1: Performance Characteristics of WSP-5

Parameter	Value	Reference
Excitation Maximum (Ex)	502 nm	[2]
Emission Maximum (Em)	525 nm	[2]
Linear Detection Range	0 - 100 µM	[3]
Limit of Detection (LOD)	47 nM	[3]

Table 2: Selectivity of WSP-5

The fluorescence response of WSP-5 (10 µM) was measured in the presence of various biological thiols and reactive species (200 µM) with and without NaHS (50 µM).

Analyte	Fluorescence Intensity (Arbitrary Units) - without NaHS	Fluorescence Intensity (Arbitrary Units) - with 50 µM NaHS
Control (Probe only)	~50	~4500
Cysteine (Cys)	~100	~3000
Glutathione (GSH)	~150	~2500
Homocysteine (Hcy)	~120	Not Reported
Sodium Sulfite (Na₂SO₃)	~75	Not Reported
Sodium Thiosulfate (Na₂S₂O₃)	~60	Not Reported

Data adapted from Peng, B., et al. (2014). Chemistry, 20(4), 1010-1016.[1]

Visualizations

H₂S Signaling Pathway

Hydrogen sulfide is endogenously produced primarily by three enzymes: cystathionine β-synthase (CBS), cystathionine γ-lyase (CSE), and 3-mercaptopyruvate sulfurtransferase (3-MST). H₂S exerts its signaling functions through various mechanisms, including the S-sulfhydration of protein cysteine residues, interaction with metalloproteins, and antioxidant effects.

Caption: Key pathways of H₂S production and signaling.

Experimental Workflow

The following diagram illustrates the key steps for analyzing intracellular H₂S using WSP-5 and flow cytometry.

Caption: Experimental workflow for H₂S analysis using WSP-5.

References

• 1. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating the Invisible: In Vivo Hydrogen Sulfide Imaging with WSP-5

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen sulfide (H₂S) has emerged as a critical gaseous signaling molecule, or "gasotransmitter," playing a pivotal role in a myriad of physiological and pathological processes. Its transient nature and low endogenous concentrations, however, make its in vivo detection a significant challenge. WSP-5 (Washington State Probe-5) is a highly selective and sensitive "turn-on" fluorescent probe designed for the detection of H₂S.[1] Upon reaction with H₂S, WSP-5 undergoes a nucleophilic substitution-cyclization reaction to release a fluorophore with distinct spectral properties, enabling the visualization and quantification of H₂S in biological systems.[2] These application notes provide a comprehensive overview and detailed protocols for the use of WSP-5 in in vivo imaging of hydrogen sulfide.

Probe Characteristics and Mechanism of Action

WSP-5 is designed to be minimally fluorescent in its native state. The probe's reactivity is centered on a disulfide bond, which is susceptible to nucleophilic attack by H₂S. This initiates an intramolecular cyclization that liberates a highly fluorescent molecule. This "turn-on" mechanism ensures a high signal-to-noise ratio, which is crucial for sensitive in vivo imaging.

Key Properties of WSP-5:

Property	Value	Reference
Formal Name	3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate)	[1]
Molecular Formula	C₄₄H₂₆N₂O₇S₄	[1]
Molecular Weight	822.9 g/mol	[1]
Excitation Maximum (post-reaction)	502 nm	[1]
Emission Maximum (post-reaction)	525 nm	[1]
Solubility	DMSO: 25 mg/mL, DMF: 30 mg/mL	[1]

Mechanism of H₂S Detection by WSP-5:

The detection of H₂S by WSP-5 is a two-step process. First, the highly nucleophilic H₂S attacks one of the disulfide bonds in the WSP-5 molecule. This initial reaction forms a thiol intermediate. Subsequently, the newly formed thiol group undergoes an intramolecular cyclization, cleaving the ester linkage and releasing the fluorescent reporter molecule.

Figure 1. Reaction mechanism of WSP-5 with H₂S.

In Vivo Imaging of Hydrogen Sulfide: A Generalized Protocol

While WSP-5 has been extensively used for in vitro and cell culture-based H₂S detection, detailed and standardized in vivo imaging protocols in rodent models are not yet widely published. The following is a generalized protocol based on best practices for in vivo fluorescence imaging with similar probes. It is critical that researchers optimize these parameters for their specific animal model, disease state, and imaging instrumentation.

Materials:

• WSP-5 probe

• Vehicle for injection (e.g., DMSO, saline, Cremophor EL)

• Anesthetic (e.g., isoflurane)

• In vivo imaging system (IVIS) or similar, equipped with appropriate filters for WSP-5 fluorescence (Excitation: ~500 nm, Emission: ~530 nm)

• Animal model (e.g., mouse, rat)

Experimental Workflow:

Figure 2. General workflow for in vivo imaging with WSP-5.

Protocol Steps:

• Animal Preparation:

  • Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).

  • If necessary, remove fur from the imaging area to minimize light scattering and absorption.

  • Maintain the animal's body temperature throughout the experiment.

• WSP-5 Solution Preparation:

  • Dissolve WSP-5 in a minimal amount of DMSO.

  • Further dilute the stock solution in a biocompatible vehicle (e.g., saline with a small percentage of Cremophor EL or Tween 80) to the desired final concentration. The final concentration of DMSO should be kept to a minimum (typically <5% of the total injection volume) to avoid toxicity.

  • The optimal in vivo concentration of WSP-5 needs to be determined empirically, but a starting point based on in vitro studies could be in the range of 10-100 µM in the injection solution.[3]

• Baseline Imaging:

  • Acquire a pre-injection (baseline) fluorescence image of the animal to account for autofluorescence.

• Probe Administration:

  • Administer the WSP-5 solution via an appropriate route (e.g., intravenous, intraperitoneal). The choice of administration route will depend on the target organ and the desired biodistribution.

• Time-Series Imaging:

  • Acquire fluorescence images at various time points post-injection (e.g., 5, 15, 30, 60 minutes) to monitor the probe's distribution and reaction with H₂S.

• Region of Interest (ROI) Analysis:

  • Define regions of interest (ROIs) over the target tissues or organs to quantify the fluorescence intensity.

• Quantification:

  • Measure the average fluorescence intensity within the ROIs at each time point.

  • Subtract the baseline fluorescence to determine the net fluorescence signal from the probe.

• (Optional) Ex vivo Organ Imaging:

  • At the end of the in vivo imaging session, euthanize the animal and dissect the organs of interest.

  • Image the excised organs to confirm the in vivo signal localization and to obtain more precise quantification without the confounding effects of tissue depth and scattering.

Application Example: H₂S in Inflammation

Hydrogen sulfide is known to be a key mediator in inflammatory processes. While specific in vivo studies using WSP-5 to visualize H₂S in inflammation are limited, the probe has the potential to be a valuable tool in this area of research. Below is a hypothetical signaling pathway that could be investigated.

Figure 3. Potential signaling pathway for H₂S production in inflammation.

Data Presentation

Quantitative data from in vivo imaging experiments should be presented in a clear and organized manner to facilitate comparison between different experimental groups and time points.

Table 1: Hypothetical In Vivo Fluorescence Quantification in a Model of Inflammation

Treatment Group	Time Post-Injection	Target Tissue ROI (Arbitrary Units)	Control Tissue ROI (Arbitrary Units)
Control	30 min	1.5 x 10⁶	1.2 x 10⁶
Inflammatory Stimulus	30 min	5.8 x 10⁶	1.3 x 10⁶
Control	60 min	1.2 x 10⁶	1.1 x 10⁶
Inflammatory Stimulus	60 min	4.2 x 10⁶	1.2 x 10⁶

Conclusion and Future Directions

WSP-5 is a promising tool for the in vivo detection of hydrogen sulfide. Its "turn-on" fluorescence mechanism provides high sensitivity and selectivity. While detailed in vivo protocols are still emerging, the generalized protocol provided here offers a solid starting point for researchers. Future work should focus on establishing standardized in vivo imaging protocols for WSP-5 in various disease models, as well as on developing next-generation probes with improved properties for in vivo applications, such as longer emission wavelengths for deeper tissue penetration.

Disclaimer: The provided protocols and data are for illustrative purposes and should be adapted and optimized for specific experimental needs. Always consult relevant literature and adhere to institutional guidelines for animal research.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting low fluorescence signal with WSP-5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with low fluorescence signals when using the hydrogen sulfide (H₂S) fluorescent probe, WSP-5.

Frequently Asked Questions (FAQs)

Q1: What is WSP-5 and how does it detect hydrogen sulfide (H₂S)?

A1: WSP-5 is a "turn-on" fluorescent probe designed for the rapid and selective detection of H₂S in biological samples.[1] Its mechanism is based on a nucleophilic substitution-cyclization reaction with H₂S.[2][3] In its native state, WSP-5 is non-fluorescent. Upon reaction with H₂S, a fluorophore is released, resulting in a strong fluorescence signal.[4][5]

Q2: What are the excitation and emission wavelengths for WSP-5?

A2: The optimal excitation and emission maxima for WSP-5 are 502 nm and 525 nm, respectively.[1]

Q3: How should I store my WSP-5 probe?

A3: WSP-5 powder should be stored at -20°C, protected from light, for up to two years.[6] Stock solutions in a suitable solvent like DMSO can be stored at -20°C for up to one month or at -80°C for up to six months, also protected from light.[1] It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

Q4: Is WSP-5 selective for H₂S over other biological thiols?

A4: Yes, WSP-5 is designed to be highly selective for H₂S over other reactive sulfur species, such as cysteine and glutathione.[2][7]

Q5: Can WSP-5 be used for live cell imaging?

A5: Yes, WSP-5 is cell-permeable and has been successfully used for imaging H₂S in living cells.[7]

Troubleshooting Guide: Low Fluorescence Signal

A weak or absent fluorescence signal can be a significant issue in experiments. This guide provides a systematic approach to identifying and resolving the root causes of a low signal with WSP-5.

Potential Cause	Recommendation
Probe Integrity and Storage
Improper Storage	Ensure WSP-5 powder and stock solutions are stored at the correct temperatures (-20°C or -80°C) and protected from light.[1] Improper storage can lead to degradation of the probe.
Repeated Freeze-Thaw Cycles	Aliquot stock solutions into smaller, single-use volumes to minimize freeze-thaw cycles that can damage the probe.[1]
Experimental Conditions
Suboptimal Probe Concentration	The concentration of WSP-5 is critical. If it's too low, the signal will be weak. Perform a concentration titration to find the optimal concentration for your specific cell type and experimental conditions. A common starting concentration is 10 µM, with ranges from 10-50 µM reported in the literature.[3][8][9]
Insufficient Incubation Time	The reaction between WSP-5 and H₂S is time-dependent. Ensure you are incubating the probe for a sufficient amount of time to allow for the reaction to occur and the fluorescent signal to develop. Typical incubation times range from 20 to 60 minutes.[3][9]
Low H₂S Levels in the Sample	The signal from WSP-5 is directly proportional to the concentration of H₂S. If the endogenous H₂S levels in your cells are very low, the signal will be weak. Consider using a positive control, such as cells treated with an H₂S donor like NaHS, to confirm that the probe is working correctly.[7]
Inadequate Probe Solubility	WSP-5 has poor water solubility.[2] Ensure the probe is fully dissolved in the working solution. The use of a surfactant like Cetyl trimethyl ammonium bromide (CTAB) at around 100 µM can help to improve solubility and enhance the fluorescence signal.[3][9]
Incorrect pH of the Buffer	WSP-5 is reported to function over a range of biological pHs. However, extreme pH values can affect the reaction and fluorescence. Ensure your buffer is within a physiological pH range (typically 7.2-7.4).
Instrumentation and Imaging
Incorrect Filter Sets	Verify that the excitation and emission filters on your fluorescence microscope or plate reader are appropriate for WSP-5 (Ex/Em: 502/525 nm).[1]
Low Instrument Gain/Exposure Time	Increase the gain or exposure time on your imaging system. Be mindful that excessively long exposure times can lead to photobleaching.[10]
Photobleaching	Minimize the exposure of your sample to the excitation light to prevent photobleaching, which is the photochemical destruction of the fluorophore.[11]
Cell Health and Preparation
Poor Cell Health	Unhealthy or dying cells may not produce sufficient H₂S or may have altered membrane permeability, affecting probe uptake and signal. Ensure your cells are healthy and viable before starting the experiment.
Autofluorescence	Cellular autofluorescence can interfere with the signal from your probe. Include an unstained control sample to assess the level of autofluorescence.[2]

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Excitation Wavelength	502 nm	[1]
Emission Wavelength	525 nm	[1]
WSP-5 Concentration	10 - 50 µM	Optimal concentration should be determined empirically for each cell type and experimental setup.[3][8][9]
Incubation Time	20 - 60 minutes	Longer incubation times may be necessary for detecting low levels of H₂S.[3][9]
CTAB Concentration (optional)	100 µM	Can enhance probe solubility and fluorescence intensity.[3][9]
pH	7.2 - 7.4	Maintain physiological pH for optimal performance.
Storage (Powder)	-20°C (protected from light)	Stable for at least 2 years.[6]
Storage (Stock Solution)	-20°C for 1 month; -80°C for 6 months (protected from light)	[1]

Detailed Experimental Protocol: Live Cell H₂S Detection with WSP-5

This protocol provides a general guideline for detecting H₂S in live cells using WSP-5. Optimization may be required for specific cell types and experimental conditions.

Materials:

• WSP-5 fluorescent probe

• Anhydrous Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell culture medium (serum-free for incubation)

• Cetyl trimethyl ammonium bromide (CTAB) (optional)

• Live cells cultured on a suitable imaging dish or plate

• H₂S donor (e.g., NaHS) for positive control (optional)

Procedure:

• Preparation of WSP-5 Stock Solution:

  • Allow the WSP-5 powder to warm to room temperature before opening.

  • Prepare a stock solution of WSP-5 in anhydrous DMSO. For example, to make a 10 mM stock solution, dissolve 8.23 mg of WSP-5 in 1 mL of DMSO.

  • Vortex briefly to ensure the probe is fully dissolved.

  • Aliquot the stock solution into single-use volumes and store at -20°C or -80°C, protected from light.

• Cell Preparation:

  • Culture cells to the desired confluency on a suitable imaging vessel (e.g., glass-bottom dish, 96-well plate).

  • Before adding the probe, wash the cells once with warm, serum-free medium or PBS.

• Probe Loading:

  • Prepare the WSP-5 working solution by diluting the stock solution in serum-free medium or PBS to the final desired concentration (e.g., 10-50 µM).

  • If using CTAB, it can be added to the working solution at a final concentration of 100 µM.

  • Remove the wash medium from the cells and add the WSP-5 working solution.

  • Incubate the cells at 37°C in the dark for 20-60 minutes.

• Positive Control (Optional):

  • To confirm the probe is working, you can treat a separate set of cells with an H₂S donor. After loading with WSP-5, add the H₂S donor (e.g., NaHS at a final concentration of 50-100 µM) and incubate for an additional 15-30 minutes.

• Washing:

  • After incubation, gently wash the cells two to three times with warm PBS or serum-free medium to remove any excess probe.

• Imaging:

  • Image the cells immediately using a fluorescence microscope or plate reader with the appropriate filter sets (Excitation: ~502 nm, Emission: ~525 nm).

  • Use consistent imaging settings (e.g., exposure time, gain) across all samples for accurate comparison.

Visualizations

Caption: Mechanism of H₂S detection by WSP-5.

Caption: Troubleshooting workflow for low WSP-5 signal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biotium.com [biotium.com]
• 3. researchgate.net [researchgate.net]
• 4. pcrbio.com [pcrbio.com]
• 5. interpriseusa.com [interpriseusa.com]
• 6. commercialization.wsu.edu [commercialization.wsu.edu]
• 7. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 9. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 10. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 11. benchchem.com [benchchem.com]

WSP-5 Technical Support Center: Photostability and Photobleaching

Welcome to the technical support center for the WSP-5 hydrogen sulfide (H₂S) probe. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues related to the photostability of the WSP-5 fluorophore.

WSP-5 is a "turn-on" fluorescent probe, meaning it exhibits minimal fluorescence until it reacts with its target, H₂S. Upon this reaction, a fluorescein-based fluorophore is released, which is the source of the fluorescent signal. Consequently, discussions of photostability and photobleaching pertain to this released fluorophore.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your imaging experiments with WSP-5.

Issue 1: Rapid loss of fluorescent signal during imaging.

• Question: My fluorescent signal from WSP-5 is bright initially but fades very quickly when I expose it to the excitation light. What is happening and how can I fix it?

• Answer: This rapid signal loss is likely due to photobleaching of the released fluorescein-based fluorophore. Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light. To mitigate this, you can:

  • Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that provides a sufficient signal-to-noise ratio. Neutral density filters can be used to attenuate the excitation light.

  • Minimize Exposure Time: Reduce the camera exposure time to the minimum required for a clear image. For time-lapse experiments, increase the interval between image acquisitions.

  • Use Antifade Reagents: Incorporate an antifade reagent in your imaging medium (for live cells) or mounting medium (for fixed cells). These reagents work by scavenging reactive oxygen species that contribute to photobleaching.

Issue 2: The overall fluorescent signal is very dim.

• Question: I have treated my samples with WSP-5 and an H₂S donor, but the fluorescent signal is much weaker than expected. Could this be related to photobleaching?

• Answer: While dim signal can be due to low H₂S levels or suboptimal probe concentration, photobleaching can also be a contributing factor, especially if the sample has been exposed to ambient or excitation light for an extended period before imaging.

  • Protect from Light: From the moment of probe addition, protect your samples from light as much as possible.

  • Image Immediately: After incubation and washing, proceed to imaging without delay.

  • Optimize Imaging Settings: Use a high numerical aperture (NA) objective to collect more light. Ensure your emission filter is well-matched to the fluorophore's emission spectrum.

Issue 3: High background fluorescence, making it difficult to discern the signal.

• Question: I'm observing high background fluorescence in my WSP-5 experiments, which is obscuring my signal of interest. What could be the cause?

• Answer: High background can be caused by several factors:

  • Incomplete Probe Washout: Ensure you are thoroughly washing the cells or tissue after WSP-5 incubation to remove any unbound probe.

  • Autofluorescence: Biological samples can have endogenous fluorescence. To check for this, image a control sample that has not been treated with WSP-5 using the same imaging settings.

  • Non-specific Probe Activation: While WSP-5 is highly selective for H₂S, ensure your experimental conditions are not causing probe degradation or non-specific reactions.

Frequently Asked Questions (FAQs)

Q1: What is the photostability of the WSP-5 fluorophore? A1: The fluorophore released by WSP-5 is a fluorescein derivative. Fluorescein is known to have moderate photostability. An average fluorescein molecule can emit approximately 30,000 to 40,000 photons before it photobleaches. The actual photostability will depend on the specific experimental conditions, including the intensity of the excitation light and the local chemical environment.

Q2: Which antifade reagents are recommended for use with WSP-5? A2: For live-cell imaging, commercially available reagents such as ProLong Live Antifade Reagent or VectaCell™ Trolox Antifade Reagent are suitable. For fixed cells, mounting media containing antifade agents like ProLong Gold, VECTASHIELD, or SlowFade are effective. Common chemical antifade agents include n-propyl gallate (NPG) and 1,4-diazabicyclo[2.2.2]octane (DABCO).

Q3: Can I reuse WSP-5 working solutions? A3: It is recommended to prepare fresh working solutions of WSP-5 for each experiment to ensure optimal performance and to avoid potential degradation of the probe.

Q4: How should I store the WSP-5 probe? A4: WSP-5 powder should be stored at -20°C, protected from light. Stock solutions in anhydrous DMSO can be stored at -20°C for up to one month or at -80°C for up to six months. Avoid repeated freeze-thaw cycles.

Quantitative Data

The following tables summarize key quantitative data for the fluorescein fluorophore (as a proxy for the WSP-5 reaction product) and common antifade reagents.

Table 1: Photophysical Properties of Fluorescein

Property	Value
Excitation Maximum (Ex)	~502 nm
Emission Maximum (Em)	~525 nm
Quantum Yield (Φ)	~0.20
Average Photons Emitted Before Bleaching	30,000 - 40,000

Table 2: Common Antifade Reagents

Reagent	Application	Key Characteristics
n-Propyl gallate (NPG)	Fixed & Live Cells	Effective antioxidant, but can have some toxicity in live cells.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Fixed & Live Cells	Less effective than PPD but also less toxic.
p-Phenylenediamine (PPD)	Fixed Cells	Very effective but can cause a brownish background and is not suitable for live cells.
Trolox	Live Cells	A vitamin E analog, effective antioxidant with low toxicity for live cells.
Commercial Mountants (e.g., ProLong, VECTASHIELD)	Fixed Cells	Optimized formulations with high-performance antifade agents and controlled refractive index.
Commercial Live-Cell Reagents	Live Cells	Specifically formulated to be non-toxic and effective in cell culture media.

Experimental Protocols

Protocol 1: General Imaging Workflow to Minimize Photobleaching

• Probe Preparation: Prepare a fresh working solution of WSP-5 in a suitable buffer or medium.

• Cell/Tissue Loading: Incubate your cells or tissue with the WSP-5 working solution according to your experimental protocol. Protect the sample from light during incubation.

• Washing: Gently wash the sample two to three times with fresh buffer or medium to remove excess probe.

• H₂S Stimulation (if applicable): Add the H₂S donor or stimulus and incubate for the desired period, keeping the sample in the dark.

• Imaging Preparation:

  • For fixed cells, mount the coverslip onto a slide using an antifade mounting medium.

  • For live cells, add an antifade reagent to the imaging medium if desired.

• Microscope Setup:

  • Use transmitted light to locate the area of interest and to focus on the sample.

  • Switch to the fluorescence channel only when you are ready to acquire an image.

• Image Acquisition:

  • Set the excitation light to the lowest intensity that provides a good signal.

  • Use the shortest possible exposure time.

  • Acquire your image or start your time-lapse experiment.

  • Between acquisitions, ensure the fluorescence illumination is turned off.

Protocol 2: Using Antifade Reagents in Live-Cell Imaging

• Follow steps 1-4 of the General Imaging Workflow.

• Prepare your imaging medium containing the recommended concentration of a live-cell compatible antifade reagent (e.g., Trolox).

• Replace the current medium on your cells with the antifade-containing imaging medium.

• Allow the cells to equilibrate with the new medium for 10-15 minutes in the dark.

• Proceed with imaging as described in steps 6 and 7 of the General Imaging Workflow.

Visualizations

Caption: Reaction mechanism of WSP-5 with hydrogen sulfide (H₂S).

Caption: Experimental workflow for imaging with WSP-5.

Caption: Troubleshooting guide for WSP-5 photobleaching.

Solving WSP-5 solubility issues in aqueous buffers

For researchers, scientists, and drug development professionals, ensuring the proper solubilization of reagents is critical for experimental success. This center provides troubleshooting guidance and frequently asked questions regarding solubility issues with WSP-5 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is WSP-5?

WSP-5 (Washington State Probe-5) is a "turn-on" fluorescent probe used for the rapid and sensitive detection of hydrogen sulfide (H₂S) in biological samples and live cells.[1][2][3][4] It is a cell-permeable compound that, upon reaction with H₂S, releases a fluorophore, leading to a significant increase in fluorescence.[5][6][7]

Q2: What is the recommended solvent for making a WSP-5 stock solution?

WSP-5 is a crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1][2][5][7] These solvents are recommended for preparing high-concentration stock solutions.

Q3: Can I dissolve WSP-5 directly in an aqueous buffer like PBS?

Due to its chemical structure, WSP-5 is largely hydrophobic and has very poor solubility in aqueous solutions. Attempting to dissolve it directly in buffers like PBS will likely result in an incomplete dissolution and the presence of particulate matter.

Q4: How do I prepare a working solution of WSP-5 in an aqueous buffer?

The standard method is to first prepare a concentrated stock solution in an anhydrous organic solvent (e.g., DMSO) and then dilute this stock solution into your aqueous experimental buffer to the final desired concentration. It is crucial to ensure rapid and thorough mixing during the dilution step to prevent precipitation.

Q5: What is the maximum concentration of DMSO that is safe for my cell-based experiments?

The tolerance of cell lines to organic solvents like DMSO can vary. Generally, a final concentration of DMSO at or below 0.5% is considered safe for most cell-based assays, with many protocols tolerating up to 1%. However, it is always best practice to determine the specific tolerance of your cell line by running a vehicle control experiment.

Q6: How should I store WSP-5 solutions?

WSP-5 powder should be stored at -20°C, protected from light.[1][2] Stock solutions prepared in anhydrous DMSO or DMF should also be stored at -20°C in small, single-use aliquots to avoid repeated freeze-thaw cycles and moisture contamination.[6] Some suppliers suggest that stock solutions in DMSO are stable for at least 3 months under these conditions.

Quantitative Solubility Data

The solubility of WSP-5 in common organic solvents is summarized below. Note that values may vary slightly between suppliers.

Solvent	Reported Solubility	Molar Concentration (at highest reported solubility)	Notes
DMSO	5 - 25 mg/mL[1][2][7]	~6.08 - 30.38 mM	Sonication or warming may be recommended to aid dissolution.[1][5]
DMF	30 mg/mL[1][2][7]	~36.45 mM	Sonication may be recommended to aid dissolution.[1]

Molecular Weight of WSP-5 is 822.95 g/mol .[1]

Experimental Protocols

Protocol: Preparation of WSP-5 Working Solution in Aqueous Buffer

This protocol outlines the standard procedure for preparing a diluted, aqueous working solution of WSP-5 from an organic solvent stock.

• Prepare a Concentrated Stock Solution:

  • Allow the vial of WSP-5 powder to equilibrate to room temperature before opening to prevent moisture condensation.

  • Add the appropriate volume of anhydrous DMSO to the vial to create a stock solution of 1-10 mM. For example, to make a 10 mM stock, add 121.5 µL of DMSO to 1 mg of WSP-5.

  • Vortex or sonicate briefly until the powder is completely dissolved.

• Dilute to an Intermediate Concentration (Optional but Recommended):

  • Perform a serial dilution. For example, dilute the 10 mM stock solution into your aqueous buffer (e.g., PBS or cell culture medium) to an intermediate concentration of 100 µM.

  • When diluting, add the stock solution to the buffer while vortexing or stirring the buffer to ensure rapid dispersion.

• Prepare the Final Working Solution:

  • Further dilute the intermediate solution into the final volume of your aqueous buffer to achieve the desired working concentration (e.g., 1-50 µM, depending on the application).

  • Ensure the final concentration of the organic solvent (e.g., DMSO) is below the tolerance limit for your specific experiment.

Troubleshooting Guide

Problem: My WSP-5 precipitated when I added it to my aqueous buffer.

• Cause: This is the most common issue and is typically due to the low aqueous solubility of WSP-5. The transition from a high concentration in an organic solvent to a purely aqueous environment can cause the compound to crash out of solution.

• Solutions:

  • Decrease Final Concentration: Your target concentration in the aqueous buffer may be too high. Try lowering the final concentration.

  • Optimize Dilution Technique: Add the DMSO stock solution dropwise into the vortexing aqueous buffer. This rapid mixing can prevent localized high concentrations that lead to precipitation.

  • Use a Co-solvent: In some cases, including a small percentage of a less polar, water-miscible solvent like ethanol in your final buffer can help maintain solubility, but compatibility with your experimental system must be verified.

  • Incorporate a Surfactant: For in vitro assays, non-ionic surfactants like Tween-20 or Pluronic F-127 at low concentrations (e.g., 0.01-0.05%) can help maintain the solubility of hydrophobic compounds. This is generally not suitable for live-cell imaging.

Problem: I see particulate matter in my final working solution.

• Cause: This may be due to incomplete dissolution of the initial stock, precipitation upon dilution, or the use of a stock solution that has absorbed moisture.

• Solutions:

  • Centrifuge the Solution: Before use, centrifuge your final working solution at high speed (e.g., >10,000 x g) for 5-10 minutes to pellet any undissolved particles. Carefully pipette the supernatant for your experiment.

  • Filter the Solution: For non-cellular assays, you can filter the final solution through a 0.22 µm syringe filter.

  • Prepare Fresh Stock: If you suspect your DMSO stock has absorbed water, prepare a fresh stock from new powder using anhydrous DMSO.

Problem: I am not getting a fluorescent signal in my experiment.

• Cause: This could be a solubility issue preventing the probe from reaching its target, a problem with the probe's integrity, or an absence of H₂S in the sample.

• Solutions:

  • Verify Solubility: Confirm that no precipitation occurred during the preparation of the working solution. Any visible precipitate means the actual concentration is lower than intended.

  • Run a Positive Control: Use a known H₂S donor, such as Sodium hydrosulfide (NaHS), to confirm that the WSP-5 probe is active and capable of detecting H₂S under your experimental conditions.

  • Check Excitation/Emission Wavelengths: Ensure your imaging equipment is set to the correct wavelengths for the H₂S-reacted WSP-5 fluorophore (Excitation/Emission maxima ~502/525 nm).[2][3][7]

Visualizations

Caption: Workflow for preparing WSP-5 aqueous working solution.

Caption: "Turn-on" mechanism of the WSP-5 fluorescent probe.

References

• 1. WSP-5 | Washington State Probe-5 | Fluorescent probe | TargetMol [targetmol.com]
• 2. WSP-5 | CAS 1593024-78-2 | Cayman Chemical | Biomol.com [biomol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. interpriseusa.com [interpriseusa.com]
• 5. WSP5, 1593024-78-2, 90 (HPLC), powder Sigma-Aldrich [sigmaaldrich.com]
• 6. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: WSP-5 Probe for H₂S Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the use of the WSP-5 fluorescent probe for the detection of hydrogen sulfide (H₂S). Here you will find answers to frequently asked questions, detailed troubleshooting guides, and standardized experimental protocols to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for the WSP-5 probe?

A1: WSP-5 is a "turn-on" fluorescent probe designed for the rapid and selective detection of H₂S.[1][2] Its mechanism is based on the dual-nucleophilicity of H₂S. In its native state, WSP-5 is non-fluorescent. Upon reaction with H₂S, a tandem nucleophilic substitution-cyclization reaction occurs, releasing a fluorophore and "turning on" a strong green fluorescence.[3][4][5][6]

Q2: What are the optimal excitation and emission wavelengths for WSP-5?

A2: The optimal excitation and emission maxima for the H₂S-reacted WSP-5 probe are approximately 502 nm and 525 nm, respectively.[1][3][7]

Q3: What is the recommended incubation time for WSP-5 with cells?

A3: The recommended incubation time for WSP-5 with cells typically ranges from 20 to 30 minutes.[3] However, the optimal time may vary depending on the cell type and experimental conditions. It is advisable to perform a time-course experiment to determine the ideal incubation period for your specific system.

Q4: What is the recommended working concentration of WSP-5?

A4: A common working concentration for WSP-5 in cellular imaging experiments is between 10 µM and 50 µM.[3][4] The optimal concentration should be determined empirically for each cell line and experimental setup to maximize the signal-to-noise ratio.

Q5: How should I prepare and store the WSP-5 stock solution?

A5: WSP-5 powder should be dissolved in high-quality, anhydrous dimethyl sulfoxide (DMSO) to prepare a stock solution, for instance, a 15 mM solution.[3] It is crucial to use freshly opened DMSO to avoid any moisture that could affect the probe's stability. The stock solution should be aliquoted into small, sealed vials to avoid repeated freeze-thaw cycles and stored at -20°C for up to 3 months or -80°C for up to 6 months, protected from light.[1][3]

Q6: Is WSP-5 selective for H₂S over other biological thiols?

A6: Yes, WSP-5 has demonstrated high selectivity for H₂S over other reactive sulfur species, including common biological thiols like cysteine (Cys) and glutathione (GSH).[5][6] While it does not produce a fluorescent signal in the presence of these thiols alone, they can still interact with the probe, potentially leading to an underestimation of H₂S levels in complex biological mixtures.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or Weak Fluorescent Signal	1. Incorrect filter settings: Excitation/emission wavelengths are not set to ~502/525 nm. 2. Probe degradation: Improper storage of the WSP-5 stock solution (exposure to light, moisture, or repeated freeze-thaw cycles). 3. Low H₂S concentration: The endogenous or induced levels of H₂S in the sample are below the detection limit. 4. Suboptimal incubation time or probe concentration: The incubation period is too short, or the WSP-5 concentration is too low.	1. Verify instrument settings: Ensure the microscope or plate reader is configured for the correct excitation and emission wavelengths for WSP-5. 2. Prepare fresh probe solution: Use a new aliquot of the WSP-5 stock solution. If the problem persists, prepare a fresh stock solution from powder using anhydrous DMSO.[3] 3. Use a positive control: Treat cells with a known H₂S donor, such as NaHS (100 µM for 30 minutes), to confirm that the probe and detection system are working correctly.[3] 4. Optimize experimental parameters: Perform a titration of the WSP-5 concentration (e.g., 10 µM, 25 µM, 50 µM) and a time-course experiment (e.g., 15, 30, 45, 60 minutes) to determine the optimal conditions for your specific cell type.
High Background Fluorescence	1. Probe concentration is too high: An excessive concentration of WSP-5 can lead to non-specific signal. 2. Incomplete removal of excess probe: Residual, unbound probe remains after the washing steps. 3. Autofluorescence: The cells or medium have inherent fluorescence at the detection wavelengths.	1. Reduce probe concentration: Titrate the WSP-5 concentration to the lowest level that still provides a robust signal. 2. Improve washing steps: Increase the number of washes (e.g., 3-4 times) with phosphate-buffered saline (PBS) or serum-free medium after incubation with the probe.[3] 3. Image an unstained control: Acquire an image of cells that have not been treated with WSP-5 to determine the level of autofluorescence. This can be subtracted from the experimental images during analysis.
Inconsistent or Irreproducible Results	1. Variability in cell health or density: Differences in cell conditions between experiments can affect H₂S production and probe uptake. 2. Inconsistent incubation conditions: Fluctuations in temperature or CO₂ levels can impact cellular metabolism and H₂S generation. 3. Probe instability: The WSP-5 stock solution may have degraded over time.	1. Standardize cell culture: Ensure consistent cell seeding density, passage number, and overall health for all experiments. 2. Maintain consistent incubation environment: Use a calibrated incubator and perform experiments under identical conditions (e.g., 37°C, 5% CO₂).[3] 3. Use fresh aliquots: Always use a fresh aliquot of the WSP-5 stock solution for each experiment to minimize variability from probe degradation.

Quantitative Data Summary

Parameter	WSP-5	WSP-1 (for comparison)	Reference(s)
Excitation Maximum (Ex)	~502 nm	~465 nm	[3][4]
Emission Maximum (Em)	~525 nm	~515 nm	[3][4]
Detection Limit (LOD)	47 nM	60 nM	[3]
Fluorescence Turn-on Rate	Faster (60-fold increase)	Slower (130-fold increase)	[3]
Linear Detection Range	0–100 µM	0–60 µM	[4][8]
Recommended Working Concentration	10 - 50 µM	10 µM	[3][4]
Typical Incubation Time	20 - 30 min	30 min - 1 h	[3][4]

Experimental Protocols

Protocol 1: Detection of Intracellular H₂S in Adherent Cells

• Cell Culture: Plate cells on a suitable imaging dish or plate (e.g., 24-well plate) and culture until they reach the desired confluency.

• Preparation of WSP-5 Working Solution: Thaw an aliquot of the WSP-5 stock solution (e.g., 15 mM in DMSO) at room temperature.[3] Dilute the stock solution in a serum-free medium or an appropriate buffer (e.g., PBS, pH 7.4) to the final desired working concentration (e.g., 50 µM).[3]

• Cell Washing: Gently wash the cells once with a serum-free medium to remove any residual serum.[3]

• Probe Incubation: Add the WSP-5 working solution to the cells and incubate at 37°C in a 5% CO₂ incubator for 30 minutes.[3]

• Washing: Remove the probe solution and wash the cells three times with PBS (pH 7.4) to remove any excess probe.[3]

• (Optional) Positive Control: To confirm probe activity, incubate a separate set of washed cells with a known H₂S donor, such as NaHS (100 µM), in PBS for 30 minutes.[3]

• Imaging: Immediately acquire fluorescent images using a fluorescence microscope or plate reader with excitation at ~490-502 nm and emission detection at ~525 nm.[3]

Visualizations

Caption: Reaction mechanism of the WSP-5 probe with H₂S.

Caption: General experimental workflow for intracellular H₂S detection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 4. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 5. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]

WSP-5 probe stability and long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, long-term storage, and troubleshooting of the WSP-5 probe.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for the WSP-5 probe powder?

A1: The WSP-5 probe in its solid, powdered form should be stored at -20°C, protected from light. Under these conditions, it is expected to be stable for at least two to four years.[1][2]

Q2: How should I prepare and store WSP-5 probe stock solutions?

A2: WSP-5 stock solutions can be prepared by dissolving the powder in anhydrous DMSO or DMF.[1][2][3] For long-term storage, it is recommended to store the stock solution in aliquots at -80°C, where it can be stable for up to 6 months to a year.[3][4] For shorter-term storage, aliquots can be kept at -20°C for up to 1 month.[4] Always protect the stock solution from light.[1][4]

Q3: Can I subject the WSP-5 stock solution to multiple freeze-thaw cycles?

A3: It is highly recommended to prepare single-use aliquots of the WSP-5 stock solution to avoid multiple freeze-thaw cycles. This practice minimizes potential degradation of the probe and ensures the consistency of your experimental results.

Q4: What are the excitation and emission wavelengths for the WSP-5 probe after it reacts with H₂S?

A4: Upon reaction with H₂S, the WSP-5 probe releases a fluorophore with excitation/emission maxima of approximately 502/525 nm, respectively.[2][4]

Q5: Is the WSP-5 probe stable in the presence of cellular esterases?

A5: Yes, studies have shown that the WSP-5 probe is stable in the presence of cellular esterases.[5] No significant increase in fluorescence was observed when the probe was incubated with esterase, indicating its suitability for live-cell imaging.[5]

Q6: How selective is the WSP-5 probe for H₂S over other biological thiols?

A6: The WSP-5 probe demonstrates high selectivity for H₂S over other reactive sulfur species, including other biothiols like cysteine and glutathione.[5]

WSP-5 Probe Storage Stability Data

Form	Storage Temperature	Recommended Duration	Solvent	Citations
Powder	-20°C	≥ 2-4 years	N/A	[1][2]
Stock Solution	-80°C	6 months - 1 year	DMSO or DMF	[3][4]
Stock Solution	-20°C	1 month	DMSO or DMF	[4]
Stock Solution	0°C	Up to 1 day (protected from light)	DMSO or DMF	[1]

Troubleshooting Guide

This guide addresses common issues you may encounter when using the WSP-5 probe.

Issue 1: High Background Fluorescence

Possible Cause	Troubleshooting Step
Probe Degradation	Use a fresh aliquot of the WSP-5 stock solution. Ensure the probe has been stored correctly and has not exceeded its recommended storage duration.
Contaminated Buffer or Media	Prepare fresh buffers and media. Ensure all glassware and plasticware are thoroughly cleaned.
Autofluorescence from Cells or Sample	Image a control sample without the WSP-5 probe to determine the level of autofluorescence. If necessary, adjust imaging settings or use a different emission filter.
Excessive Probe Concentration	Titrate the WSP-5 probe concentration to find the optimal balance between signal and background.

Issue 2: No or Weak Fluorescent Signal

Possible Cause	Troubleshooting Step
Absence or Low Levels of H₂S	Include a positive control where a known source of H₂S (e.g., NaHS) is added to confirm that the probe is functional.
Incorrect Filter Set	Verify that you are using the correct excitation and emission filters for the WSP-5 probe (Ex/Em ≈ 502/525 nm).
Probe Inactivity	Test a new, unexpired vial of the WSP-5 probe.
Insufficient Incubation Time	Optimize the incubation time of the probe with your sample to allow for sufficient reaction with H₂S.

Issue 3: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Step
Inconsistent Probe Concentration	Ensure accurate and consistent dilution of the stock solution for each experiment.
Variability in Cell Health or Sample Preparation	Standardize your cell culture and sample preparation protocols to minimize variability between experiments.
Photobleaching	Minimize the exposure of the sample to the excitation light. Use an anti-fade reagent if necessary.

Below is a logical workflow to troubleshoot common issues with the WSP-5 probe.

References

• 1. commercialization.wsu.edu [commercialization.wsu.edu]
• 2. caymanchem.com [caymanchem.com]
• 3. WSP-5 | Washington State Probe-5 | Fluorescent probe | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]

Potential interference of thiols with WSP-5 probe

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of the WSP-5 probe, with a specific focus on its potential interaction with thiols.

Frequently Asked Questions (FAQs)

Q1: What is the WSP-5 probe and what does it detect?

WSP-5 (Washington State Probe-5) is a "turn-on" fluorescent probe specifically designed for the rapid and sensitive detection of hydrogen sulfide (H₂S) in biological systems.[1][2] The probe itself is weakly fluorescent. In the presence of H₂S, WSP-5 undergoes a chemical reaction that releases a highly fluorescent product, leading to a significant increase in the fluorescence signal.[3]

Q2: What is the mechanism of H₂S detection by WSP-5?

The detection mechanism is based on the unique dual-nucleophilicity of hydrogen sulfide. WSP-5 contains two pyridine disulfide groups attached to a fluorescein backbone. H₂S mediates a tandem nucleophilic substitution and cyclization reaction, which cleaves the quenching moieties from the fluorescein scaffold.[3] This process releases the highly fluorescent fluorophore, resulting in a "turn-on" signal.

Q3: Can common biological thiols like glutathione (GSH) or cysteine (Cys) interfere with WSP-5 measurements?

WSP-5 is designed to be highly selective for H₂S over other biological thiols.[3] Studies have shown that major cellular thiols such as cysteine and glutathione do not cause a significant increase in the fluorescence of WSP-5, even at high physiological concentrations.[4] This high selectivity is a key advantage of the WSP-5 probe.

Q4: Why is WSP-5 selective for H₂S over other thiols?

The selectivity arises from the specific reaction mechanism that requires the dual-nucleophilicity of H₂S to proceed efficiently and release the fluorophore.[3] While other thiols can react with disulfide bonds, they do not typically induce the specific tandem reaction required to "turn on" the WSP-5 fluorescence. Reversible reactions with other thiols do not lead to the release of the fluorescent product.[4]

Q5: What are the optimal excitation and emission wavelengths for WSP-5?

Upon reaction with H₂S, the resulting fluorophore should be measured at an excitation maximum of approximately 502 nm and an emission maximum of approximately 525 nm.[1][2]

Troubleshooting Guide

Even with a highly selective probe, users may encounter unexpected results. This guide addresses common issues.

Problem	Potential Cause	Recommended Solution
High background fluorescence in the absence of H₂S	Probe Degradation: Improper storage of the WSP-5 probe can lead to its breakdown and the release of the fluorophore.	Ensure the probe is stored at -20°C, protected from light and moisture.[2] Prepare fresh stock solutions in anhydrous DMSO or DMF.
Contaminated Reagents: Buffers or media may contain trace amounts of contaminating H₂S or other reducing agents.	Use high-purity, freshly prepared buffers. Degas solutions if necessary.
No signal or weak signal in the presence of H₂S	Incorrect Filter Sets: Using incorrect excitation or emission filters on the microscope or plate reader will result in poor signal detection.	Verify that the filter sets match the spectral properties of the WSP-5 reaction product (Ex/Em: ~502/525 nm).[1]
Insufficient Probe Concentration: The concentration of WSP-5 may be too low to detect the amount of H₂S present.	Titrate the WSP-5 concentration to find the optimal working concentration for your specific application (typically in the low micromolar range).
Probe Consumption: Although unlikely, extremely high concentrations of other reactive species in the sample could potentially interact with the probe without generating fluorescence.	Run a positive control with a known H₂S donor (e.g., NaHS) to confirm probe activity.
Signal observed in a negative control (e.g., cell-free media with thiols)	Impure Thiol Reagents: The glutathione or cysteine stocks used may be contaminated with or have degraded to produce trace amounts of H₂S.	Use high-purity, fresh thiol reagents. Consider testing the thiol stock solution with WSP-5 in a clean buffer as a control.
Non-specific Reaction: While highly selective, extreme and non-physiological conditions (e.g., very high pH, presence of strong reducing agents not typically found in cells) could potentially lead to a reaction.	Ensure the experimental conditions (pH, temperature) are within the physiological range recommended for the probe.

Experimental Protocols

Protocol 1: Validating WSP-5 Selectivity in a Cell-Free System

This protocol allows the user to verify the selectivity of WSP-5 for H₂S against a high concentration of a potentially interfering thiol like glutathione (GSH).

• Reagent Preparation:

  • Prepare a 10 mM stock solution of WSP-5 in anhydrous DMSO.

  • Prepare a 100 mM stock solution of NaHS (an H₂S donor) in deionized water. Note: Prepare fresh as NaHS solutions are unstable.

  • Prepare a 1 M stock solution of Glutathione (GSH) in deionized water.

  • Prepare the working buffer (e.g., 100 mM phosphate buffer, pH 7.4).

• Experimental Setup:

  • Set up a multi-well plate (e.g., a 96-well black plate suitable for fluorescence).

  • Add the following to individual wells:

    • Well A (Buffer Blank): 100 µL of buffer.

    • Well B (Probe Blank): 99 µL of buffer + 1 µL of 1 mM WSP-5 stock (final concentration 10 µM).

    • Well C (H₂S Positive Control): 98 µL of buffer + 1 µL of 1 mM WSP-5 stock + 1 µL of 10 mM NaHS stock (final concentration 100 µM).

    • Well D (Thiol Test): 98 µL of buffer + 1 µL of 1 mM WSP-5 stock + 1 µL of 1 M GSH stock (final concentration 10 mM).

    • Well E (Thiol + H₂S Test): 97 µL of buffer + 1 µL of 1 mM WSP-5 stock + 1 µL of 1 M GSH stock + 1 µL of 10 mM NaHS stock.

• Measurement:

  • Incubate the plate at 37°C for 30 minutes, protected from light.

  • Measure the fluorescence intensity using a plate reader with excitation at ~502 nm and emission at ~525 nm.

Data Presentation: Expected Selectivity Results

The results from Protocol 1 should demonstrate the high selectivity of WSP-5.

Condition	Description	Expected Relative Fluorescence Units (RFU)
Probe Blank	WSP-5 in buffer	Low (e.g., <50)
H₂S Positive Control	WSP-5 + 100 µM NaHS	Very High (e.g., >5000)
Thiol Test	WSP-5 + 10 mM GSH	Low, similar to Probe Blank (e.g., <100)
Thiol + H₂S Test	WSP-5 + 10 mM GSH + 100 µM NaHS	Very High, similar to H₂S Positive Control

Visualizations

WSP-5 Detection Pathway

The following diagram illustrates the simplified workflow for H₂S detection using WSP-5.

Caption: Experimental workflow for H₂S detection using the WSP-5 probe.

Logical Relationship: WSP-5 Selectivity

This diagram shows the logical relationship between WSP-5 and various analytes.

Caption: Selectivity of WSP-5 for H₂S over common biological thiols.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reaction Based Fluorescent Probes for Hydrogen Sulfide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Assessing WSP-5 Cytotoxicity in Time-Lapse Imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the WSP-5 fluorescent probe for assessing cytotoxicity in time-lapse imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is WSP-5 and how does it work?

WSP-5 is a cell-permeable, "turn-on" fluorescent probe designed for the highly selective detection of hydrogen sulfide (H₂S). In its native state, WSP-5 is non-fluorescent. Upon reaction with H₂S, it undergoes a nucleophilic substitution–cyclization reaction to release a fluorophore with excitation and emission maxima of approximately 502 nm and 525 nm, respectively, resulting in a detectable green fluorescence.[1][2][3]

Q2: At what concentration should I use WSP-5 for live-cell imaging?

Published studies have utilized WSP-5 at concentrations ranging from 10 µM to 50 µM for live-cell imaging.[3][4] The optimal concentration can be cell-type dependent. It is highly recommended to perform a concentration titration to determine the lowest effective concentration that provides a sufficient signal-to-noise ratio for your specific experimental setup, thereby minimizing the risk of potential cytotoxicity or other artifacts.

Q3: How long should I incubate my cells with WSP-5?

Incubation times in published literature typically range from 20 to 60 minutes.[4] The optimal incubation time may vary depending on the cell type and experimental conditions. A time-course experiment is recommended to determine the minimal incubation time required to achieve stable and sufficient probe loading.

Q4: Is WSP-5 cytotoxic?

While WSP-5 is designed for use in live cells, all exogenous compounds have the potential to exert cytotoxic effects, especially in long-term time-lapse imaging. There is limited direct data on the long-term cytotoxicity of WSP-5. Therefore, it is crucial to perform appropriate controls to assess the cytotoxicity of WSP-5 at the intended concentration and imaging conditions in your specific cell line.

Q5: Is WSP-5 prone to phototoxicity?

Yes, like most fluorescent probes, WSP-5 can induce phototoxicity, especially during long-term time-lapse imaging. The released fluorophore is fluorescein-based, which can generate reactive oxygen species (ROS) upon excitation, leading to cellular damage and apoptosis.[5][6][7] It is imperative to minimize light exposure by using the lowest possible excitation light intensity and the longest possible exposure time that still yields a good signal.

Q6: Is WSP-5 stable in cell culture medium?

WSP-5 has been reported to be stable against cellular esterases.[2] However, the long-term stability in complex cell culture media over several days has not been extensively characterized. It is good practice to prepare fresh working solutions and minimize the time the probe is in the medium before imaging.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High background fluorescence	- WSP-5 concentration is too high.- Incomplete removal of unbound probe.- Autofluorescence from cells or media.	- Perform a concentration titration to find the optimal WSP-5 concentration.- Ensure thorough washing steps after probe incubation.- Use phenol red-free media.- Image an unstained control to determine the level of cellular autofluorescence.
Weak or no fluorescent signal	- WSP-5 concentration is too low.- Insufficient incubation time.- Low or no H₂S production in the cells.- Incorrect filter sets or imaging parameters.	- Increase WSP-5 concentration or incubation time after performing a titration.- Include a positive control for H₂S production if possible.- Verify that the excitation and emission filters match the spectral properties of the WSP-5 fluorophore (Ex/Em ≈ 502/525 nm).
Cell death observed in control wells (WSP-5 only, no cytotoxic agent)	- WSP-5 is cytotoxic at the concentration used.- Phototoxicity from the imaging process.	- Perform a cytotoxicity assay (e.g., a standard endpoint viability assay) to determine the IC50 of WSP-5 for your cell line.- Reduce WSP-5 concentration.- Minimize light exposure by reducing the frequency of image acquisition, lowering excitation light intensity, and using a more sensitive camera.[6][7]
Fluorescence signal decreases over time (photobleaching)	- Excessive exposure to excitation light.	- Reduce excitation light intensity and/or exposure time.- Decrease the frequency of image acquisition.- Use an anti-fade reagent in the imaging medium if compatible with live-cell imaging.
Inconsistent results between wells	- Uneven cell seeding.- "Edge effects" in the microplate.- Inconsistent probe loading or washing.	- Ensure a homogenous single-cell suspension before seeding.- Avoid using the outer wells of the plate for data acquisition; fill them with sterile PBS or media to maintain humidity.- Use a multichannel pipette for reagent addition and ensure consistent aspiration and dispensing volumes.

Data Presentation

Summarize quantitative data from your time-lapse imaging experiments in a structured table for clear comparison.

Treatment Group	WSP-5 Concentration (µM)	Time Point (hours)	% Green Fluorescent Cells (Apoptotic)	% Cell Viability (e.g., by cell count)
Vehicle Control	10	0	2.1 ± 0.5	98.2 ± 1.3
12	2.5 ± 0.6	97.5 ± 1.8
24	3.0 ± 0.8	96.1 ± 2.1
Compound X (1 µM)	10	0	2.3 ± 0.4	98.5 ± 1.1
12	15.8 ± 2.1	82.3 ± 3.5
24	45.2 ± 3.5	51.7 ± 4.2
WSP-5 Only Control	10	0	2.0 ± 0.3	98.8 ± 0.9
12	2.2 ± 0.5	98.1 ± 1.5
24	2.8 ± 0.7	97.3 ± 1.9

Experimental Protocols

Detailed Methodology for Assessing WSP-5 Cytotoxicity in Time-Lapse Imaging

1. Cell Culture and Seeding:

• Culture cells of interest in their recommended growth medium in a humidified incubator at 37°C and 5% CO₂.
• Trypsinize and count the cells.
• Seed the cells in a 96-well, black-walled, clear-bottom imaging plate at a density that will ensure they are in the exponential growth phase and sub-confluent for the duration of the experiment.

2. WSP-5 Probe Preparation and Loading:

• Prepare a stock solution of WSP-5 in anhydrous DMSO. For example, a 10 mM stock. Store at -20°C, protected from light.
• On the day of the experiment, dilute the WSP-5 stock solution in pre-warmed, serum-free medium to the desired final concentration (e.g., 10 µM).
• Remove the growth medium from the cells and wash once with pre-warmed PBS.
• Add the WSP-5 working solution to the cells and incubate for 30-60 minutes at 37°C.

3. Compound Treatment:

• Following WSP-5 incubation, wash the cells twice with pre-warmed imaging medium (phenol red-free) to remove any unbound probe.
• Add the imaging medium containing the desired concentrations of your cytotoxic agent to the treatment wells. Include vehicle controls and a "WSP-5 only" control.

4. Time-Lapse Imaging:

• Place the imaging plate in a live-cell imaging system equipped with an environmental chamber (37°C, 5% CO₂).
• Set up the imaging parameters:
• Channels: Acquire both phase-contrast/brightfield and fluorescence images.
• Fluorescence Channel: Use a filter set appropriate for the WSP-5 fluorophore (Excitation: ~500 nm, Emission: ~525 nm).
• Light Exposure: Use the lowest possible excitation light intensity and exposure time that provides a good signal-to-noise ratio.
• Frequency: Acquire images at desired time intervals (e.g., every 1-2 hours) for the duration of the experiment (e.g., 24-48 hours).
• Z-stack: If necessary, acquire a Z-stack to ensure cells remain in focus.

5. Data Analysis:

• Use image analysis software to segment and count the total number of cells (from phase-contrast/brightfield images) and the number of green fluorescent cells (WSP-5 positive) in each well at each time point.
• Calculate the percentage of cytotoxic cells as (Number of green fluorescent cells / Total number of cells) x 100.
• Plot the percentage of cytotoxic cells over time for each treatment condition.

Visualizations

Caption: Experimental workflow for assessing cytotoxicity using WSP-5 in time-lapse imaging.

Caption: Simplified signaling pathway of WSP-5 activation in response to H₂S.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 4. researchgate.net [researchgate.net]
• 5. Gentle Rhodamines for Live-Cell Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 7. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: WSP-5 Fluorescent Probe

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions for the effective use of WSP-5, a fluorescent probe for the detection of hydrogen sulfide (H₂S).

Frequently Asked Questions (FAQs)

Q1: What is WSP-5?

WSP-5 is a fluorescent probe designed for the rapid and selective detection of hydrogen sulfide (H₂S) in biological samples, including living cells.[1][2] It operates as a "turn-on" probe, meaning its fluorescence intensity increases significantly upon reaction with H₂S.[2][3]

Q2: What is the mechanism of action for WSP-5?

WSP-5's detection of H₂S is based on a nucleophilic substitution-cyclization reaction.[4][5] The probe contains a fluorescein core modified with two pyridyl disulfide groups. In the presence of H₂S, a tandem reaction occurs where H₂S attacks the disulfide bonds, leading to the release of the highly fluorescent fluorescein molecule.[6] This mechanism provides high selectivity for H₂S over other biologically relevant reactive sulfur species like cysteine and glutathione.[4][5]

Q3: What are the spectral properties of WSP-5?

Upon reaction with H₂S, WSP-5 exhibits strong fluorescence with the following spectral characteristics:

Property	Wavelength
Excitation Maximum (Ex)	502 nm
Emission Maximum (Em)	525 nm

Data sourced from multiple references.[1][2][3]

Q4: How should WSP-5 be stored?

Proper storage is crucial for maintaining the integrity of the probe. For long-term storage, it is recommended to store WSP-5 at -20°C, where it is stable for at least four years.[3] Stock solutions can be stored at -80°C for up to six months or at -20°C for one month, protected from light.[1]

Troubleshooting Guide: Improving Signal-to-Noise Ratio

A high signal-to-noise ratio (SNR) is critical for obtaining clear and quantifiable results. Below are common issues that can lead to a low SNR and steps to resolve them.

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Fluorescence	1. Autofluorescence: Biological samples, particularly plant cells, contain endogenous molecules (e.g., chlorophyll, lignin) that fluoresce at similar wavelengths.[7] 2. Incomplete Probe Washout: Residual, unreacted probe remains in the imaging field. 3. Media Components: Phenol red or other components in the cell culture media can contribute to background fluorescence.	1. Spectral Unmixing: If your imaging software supports it, use spectral unmixing to separate the WSP-5 signal from the autofluorescence spectrum. 2. Background Subtraction: Acquire a background image from a region without cells or from cells not treated with WSP-5 and subtract it from your experimental images. 3. Thorough Washing: Increase the number and duration of wash steps with a suitable buffer (e.g., PBS) after probe incubation to remove all unbound probe.[5] 4. Use Phenol Red-Free Media: Switch to a phenol red-free imaging medium during the experiment.
Weak Fluorescent Signal	1. Low H₂S Concentration: The endogenous or induced levels of H₂S in your sample may be below the detection limit of the probe. 2. Suboptimal Probe Concentration: The concentration of WSP-5 may be too low for effective detection. 3. Incorrect Filter Sets: The excitation and emission filters on the microscope may not be optimal for WSP-5's spectral profile. 4. Photobleaching: Excessive exposure to excitation light can permanently destroy the fluorophore.	1. Use a Positive Control: Treat cells with a known H₂S donor (e.g., NaHS) to confirm that the probe is working and to establish a baseline for a strong signal.[5] 2. Optimize Probe Concentration: Perform a concentration titration to determine the optimal WSP-5 concentration for your specific cell type and experimental conditions. A typical starting concentration is 10 µM.[6] 3. Verify Filter Compatibility: Ensure your microscope is equipped with filter sets that match the excitation (around 502 nm) and emission (around 525 nm) wavelengths of WSP-5. 4. Minimize Light Exposure: Reduce the intensity of the excitation light and the exposure time. Use neutral density filters if necessary. Acquire images only when needed.
Image Noise	1. Detector Noise: The camera or detector itself can introduce noise, especially in low-light conditions. 2. Stray Light: Ambient light leaking into the microscope's optical path.	1. Image Averaging/Accumulation: Acquire multiple frames and average them to reduce random detector noise. 2. Use a High Quantum Efficiency Detector: Employ a camera with high sensitivity for low-light imaging.[8] 3. Work in a Dark Environment: Ensure the microscope is in a dark room and that any light sources not essential for the experiment are turned off.

Experimental Protocols

General Protocol for H₂S Detection in Live Cells

This protocol provides a general workflow for using WSP-5 to detect H₂S in cultured cells. Optimization may be required for specific cell types and experimental designs.

• Cell Seeding: Plate cells on a suitable imaging dish or plate (e.g., glass-bottom dishes) and allow them to adhere overnight in a CO₂ incubator.

• Preparation of WSP-5 Stock Solution: Prepare a stock solution of WSP-5 in anhydrous DMSO. For example, a 10 mM stock solution.

• Probe Loading:

  • Dilute the WSP-5 stock solution to the final desired working concentration (e.g., 10 µM) in pre-warmed cell culture medium or a suitable buffer (e.g., PBS).

  • Remove the culture medium from the cells and wash once with the buffer.

  • Add the WSP-5 working solution to the cells and incubate for a specified period (e.g., 30 minutes) at 37°C, protected from light.

• Induction of H₂S (if applicable):

  • After probe loading, wash the cells to remove excess probe.

  • Treat the cells with your compound of interest or an H₂S donor (e.g., NaHS) for the desired time.

• Imaging:

  • Wash the cells two to three times with buffer to remove any remaining extracellular probe.

  • Add fresh buffer or imaging medium to the cells.

  • Image the cells using a fluorescence microscope equipped with appropriate filters for WSP-5 (Ex/Em: ~502/525 nm).

Visualizations

WSP-5 Activation Pathway

Caption: Reaction mechanism of WSP-5 with H₂S.

General Experimental Workflow

Caption: A typical workflow for cellular imaging with WSP-5.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. WSP5, 1593024-78-2, 90 (HPLC), powder Sigma-Aldrich [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Best practices in plant fluorescence imaging and reporting: A primer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. precipoint.com [precipoint.com]

Technical Support Center: WSP-5 Data Analysis and Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with WSP-5, a fluorescent probe for the detection and quantification of hydrogen sulfide (H₂S).

Troubleshooting Guides

This section provides solutions to common problems encountered during WSP-5 experiments, from initial setup to data analysis.

Issue 1: Weak or No Fluorescent Signal

Possible Causes and Solutions:

• Improper Probe Storage or Handling: WSP-5 is sensitive to light and should be stored at -20°C, protected from light. Ensure the probe is handled in low-light conditions to prevent degradation. For long-term storage, aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

• Incorrect Filter Sets/Imaging Parameters: Ensure the microscope's excitation and emission filters are appropriate for WSP-5 (Excitation/Emission maxima: ~502/525 nm).[1][2] Using a standard FITC filter set is often suitable. Optimize detector gain and exposure time, starting with the lowest light intensity necessary to minimize photobleaching.[3]

• Low H₂S Concentration: The concentration of H₂S in your sample may be below the detection limit of the assay. Consider using a positive control, such as a known H₂S donor like sodium hydrosulfide (NaHS), to confirm the probe is working correctly.

• Suboptimal Probe Concentration: The concentration of WSP-5 may be too low. Titrate the probe concentration to find the optimal balance between signal intensity and background fluorescence. A typical starting concentration for cellular imaging is in the micromolar range.[4][5]

Issue 2: High Background Fluorescence

Possible Causes and Solutions:

• Autofluorescence: Biological samples often exhibit natural fluorescence (autofluorescence), which can obscure the WSP-5 signal.[6]

  • Solution: Image an unstained control sample using the same settings to determine the level of autofluorescence. If significant, consider using a different imaging channel (e.g., red or far-red) if your experimental design allows, as autofluorescence is often more prominent at shorter wavelengths.[7]

• Excess Unbound Probe: Insufficient washing after probe incubation can leave behind unbound WSP-5, contributing to high background.

  • Solution: Increase the number and duration of washes with a suitable buffer (e.g., PBS) after incubating the cells with WSP-5.

• Media Components: Phenol red and other components in cell culture media can be fluorescent.

  • Solution: For the final incubation and imaging steps, use phenol red-free media or a clear, buffered salt solution.[6]

• Imaging Dish Material: Plastic-bottom dishes can have higher background fluorescence than glass-bottom dishes.

  • Solution: Use high-quality, glass-bottom imaging plates or dishes for microscopy.[6]

Issue 3: Signal Fades Rapidly During Imaging (Photobleaching)

Possible Causes and Solutions:

• Excessive Light Exposure: High-intensity excitation light and long exposure times are the primary causes of photobleaching, where the fluorophore is irreversibly damaged.[3][8]

  • Solutions:

    • Reduce the excitation light intensity to the minimum level required for a good signal-to-noise ratio.

    • Use the shortest possible exposure time.

    • Minimize the sample's total light exposure by focusing on a nearby area before moving to the region of interest for image capture.[9]

    • For time-lapse imaging, use the longest possible interval between acquisitions.

• Use of Antifade Reagents: For fixed-cell imaging, using a mounting medium containing an antifade reagent can significantly reduce photobleaching.[3][9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of WSP-5 to use for live-cell imaging?

A1: The optimal concentration can vary depending on the cell type and experimental conditions. A good starting point is to perform a titration series, for example, from 1 µM to 25 µM. A commonly used concentration in published protocols is around 10 µM.[4][5]

Q2: How selective is WSP-5 for H₂S over other biological thiols like cysteine and glutathione?

A2: WSP-5 has been shown to have good selectivity for H₂S over other reactive sulfur species, including high concentrations of cysteine (Cys) and glutathione (GSH).[10] However, at very high concentrations, some cross-reactivity with other biothiols might be observed. It is always recommended to run appropriate controls.

Q3: Can I use WSP-5 for quantitative measurements of H₂S concentration?

A3: Yes, WSP-5 can be used for ratiometric or intensity-based quantitative analysis. For accurate quantification, it is crucial to create a calibration curve using known concentrations of an H₂S donor (e.g., NaHS) under the same experimental conditions (buffer, pH, temperature) as your samples.

Q4: How should I prepare a WSP-5 stock solution?

A4: WSP-5 is typically dissolved in an organic solvent like DMSO to create a concentrated stock solution (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure the DMSO is of high quality and anhydrous.

Q5: What are the key controls I should include in my WSP-5 experiment?

A5:

• Unstained Control: Cells that have not been treated with WSP-5 to measure autofluorescence.

• Positive Control: Cells treated with a known H₂S donor (e.g., NaHS) before WSP-5 staining to confirm probe activity.

• Vehicle Control: Cells treated with the vehicle used to dissolve your experimental compound to control for any effects of the solvent.

Quantitative Data Summary

For quantitative analysis of H₂S levels using WSP-5, a calibration curve is essential. The following table provides an example of data that would be collected to generate such a curve.

NaHS Concentration (µM)	Mean Fluorescence Intensity (a.u.)	Standard Deviation
0 (Blank)	50.2	5.1
1	155.8	12.3
5	780.4	45.6
10	1550.1	89.2
25	3800.7	150.9
50	6500.3	255.4

This data is illustrative. Actual values will depend on the specific experimental setup.

Experimental Protocols

Protocol 1: In Vitro Calibration Curve Generation

• Prepare a fresh stock solution of a H₂S donor, such as NaHS, in deoxygenated buffer.

• Create a series of dilutions of the NaHS stock solution in your experimental buffer (e.g., PBS, pH 7.4) to achieve a range of known H₂S concentrations.

• Add a fixed concentration of WSP-5 (e.g., 10 µM) to each dilution.

• Incubate for a set period (e.g., 30 minutes) at a constant temperature, protected from light.

• Measure the fluorescence intensity using a plate reader or fluorometer with excitation at ~502 nm and emission at ~525 nm.

• Subtract the mean fluorescence of the blank (0 µM NaHS) from all measurements.

• Plot the background-subtracted mean fluorescence intensity against the H₂S concentration and fit a linear regression to determine the relationship.

Protocol 2: Live-Cell Imaging of Intracellular H₂S

• Plate cells on a glass-bottom dish suitable for fluorescence microscopy and culture until they reach the desired confluency.

• Wash the cells with a warm, serum-free, and phenol red-free medium or a buffered salt solution (e.g., HBSS).

• Treat the cells with your experimental compound or vehicle control for the desired duration.

• Prepare a working solution of WSP-5 in the serum-free medium at the optimized concentration (e.g., 10 µM).

• Remove the treatment medium and add the WSP-5 working solution to the cells.

• Incubate the cells for 20-30 minutes at 37°C, protected from light.[4]

• Wash the cells two to three times with the warm, serum-free medium to remove any unbound probe.

• Add fresh, warm, serum-free medium to the cells for imaging.

• Image the cells using a fluorescence microscope with appropriate filter sets for WSP-5.

• For quantification, measure the mean fluorescence intensity of individual cells or regions of interest using image analysis software. Normalize the data to a control group or an internal standard.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: H₂S Signaling in the Cardiovascular System

Caption: H₂S Signaling in Neurobiology

Caption: WSP-5 Experimental Workflow

References

• 1. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 2. caymanchem.com [caymanchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]
• 6. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 9. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of WSP-5 and WSP-1 for Hydrogen Sulfide (H₂S) Detection

For researchers, scientists, and drug development professionals, the accurate detection of hydrogen sulfide (H₂S) is crucial for understanding its diverse roles in physiology and pathology. This guide provides a comprehensive comparison of two popular fluorescent probes, WSP-5 and WSP-1, to aid in the selection of the most appropriate tool for your experimental needs.

Hydrogen sulfide is a key gaseous signaling molecule involved in various biological processes, including those affecting the cardiovascular, neurological, immunological, and pulmonary systems.[1][2] WSP-1 and WSP-5 are fluorescent probes designed for the rapid and selective detection of H₂S in biological samples and living cells.[3][4][5][6] Both probes operate on a "turn-on" mechanism, where they remain non-fluorescent until they react with H₂S, which releases a fluorophore.[1][2][3][4][6][7][8]

Quantitative Performance Comparison

WSP-5 generally exhibits a faster response time and a more sensitive detection limit for H₂S compared to WSP-1.[1][2][7][8] The following table summarizes the key performance metrics for both probes based on available experimental data.

Parameter	WSP-5	WSP-1	Reference
Excitation Maximum (λex)	502 nm	465 nm	[1][2][4][7][9][10]
Emission Maximum (λem)	525 nm	515 nm	[1][2][4][5][6][7][9][10][11][12]
Linear Range	0–100 µM	0–60 µM	[10]
Limit of Detection (LOD)	Not explicitly stated, but more sensitive than WSP-1	1.94 µM (in one study)	[9]
Saturation Concentration	500 µM	1000 µM	[9][10]

Mechanism of Action: A Tale of Two Probes

Both WSP-1 and WSP-5 utilize a nucleophilic substitution reaction for H₂S detection.[9] The probes contain a disulfide bond that is cleaved upon reaction with H₂S. This cleavage initiates an intramolecular cyclization that releases a highly fluorescent molecule.[13][14] This reaction is highly selective for H₂S over other biologically relevant thiols like cysteine and glutathione, although some interaction with unreacted probes can occur.[9][10]

Caption: General reaction pathway for H₂S detection by WSP probes.

Experimental Protocols

The following are generalized protocols for the use of WSP-5 and WSP-1 in cell-based assays. It is important to optimize these protocols for your specific cell type and experimental conditions.

Preparation of Stock Solutions

• WSP-1/WSP-5 Stock Solution: Dissolve the probe in anhydrous DMSO or DMF to a concentration of 1-10 mM.[6][15][16] Store the stock solution at -20°C, protected from light.[15]

In Vitro Fluorescence Measurements

This protocol is adapted from a study comparing the sensitivity and selectivity of various H₂S probes.[9][10]

• Reaction Buffer: Prepare a phosphate-buffered saline (PBS) solution containing 1 mM hexadecyltrimethylammonium bromide (CTAB). CTAB is a surfactant used to enhance the solubility of the probes and improve fluorescence intensity.[9][10]

• Working Probe Solution: Dilute the WSP-1 or WSP-5 stock solution in the reaction buffer to a final concentration of 10 µM.

• H₂S Standard Curve: Prepare a series of H₂S donor solutions (e.g., Na₂S) of known concentrations in the reaction buffer.

• Measurement: In a 96-well plate, mix the working probe solution with the H₂S standard solutions.

• Incubation: Incubate the plate at room temperature or 37°C for a specified time (e.g., 30 minutes), protected from light.

• Fluorescence Reading: Measure the fluorescence intensity using a microplate reader with the appropriate excitation and emission wavelengths for each probe.

Cellular Imaging

This protocol provides a general guideline for imaging intracellular H₂S.[11]

• Cell Culture: Seed cells on a suitable imaging dish or plate and culture until they reach the desired confluency.

• Probe Loading: Replace the culture medium with a working solution of WSP-1 or WSP-5 (typically in the µM range) in serum-free medium or buffer.

• Incubation: Incubate the cells for 30-60 minutes at 37°C.

• Washing: Wash the cells with buffer (e.g., DPBS) to remove excess probe.

• Treatment: Add the experimental compounds (e.g., H₂S donors or inhibitors) to the cells.

• Image Acquisition: Acquire fluorescence images using a fluorescence microscope with the appropriate filter sets for WSP-1 or WSP-5.

Caption: A typical workflow for detecting intracellular H₂S using WSP probes.

Conclusion

Both WSP-5 and WSP-1 are valuable tools for the detection of H₂S. WSP-5 offers advantages in terms of a faster reaction rate and higher sensitivity, making it suitable for detecting low levels of H₂S or for experiments where rapid kinetics are important. WSP-1, while slightly less sensitive, is still a robust and widely used probe for H₂S detection. The choice between these two probes will ultimately depend on the specific requirements of the experimental system, including the expected concentration of H₂S and the desired temporal resolution.

References

• 1. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 2. interpriseusa.com [interpriseusa.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. WSP-1 *CAS 1352750-34-5* | AAT Bioquest [aatbio.com]
• 7. caymanchem.com [caymanchem.com]
• 8. WSP-5 - Cayman Chemical [bioscience.co.uk]
• 9. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 10. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. Rapid and selective generation of H2S within mitochondria protects against cardiac ischemia-reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. commercialization.wsu.edu [commercialization.wsu.edu]
• 16. WSP-5 | Washington State Probe-5 | Fluorescent probe | TargetMol [targetmol.com]

A Comparative Guide to Fluorescent Probes for Hydrogen Sulfide (H₂S) Detection: WSP-5 and Alternatives

For researchers, scientists, and drug development professionals, the accurate detection of hydrogen sulfide (H₂S) is crucial for understanding its diverse roles in physiology and pathology. This guide provides an objective comparison of WSP-5, a widely used fluorescent probe for H₂S, with other notable alternatives. The performance of these probes is evaluated based on key experimental data, and detailed methodologies are provided to support your research.

Hydrogen sulfide is a gaseous signaling molecule involved in numerous biological processes, making its detection and quantification a key area of interest. Fluorescent probes offer a powerful tool for this purpose due to their high sensitivity and suitability for live-cell imaging.

Performance Comparison of H₂S Fluorescent Probes

The selection of an appropriate fluorescent probe is critical for obtaining reliable and accurate data. The following table summarizes the key performance characteristics of WSP-5 and several alternative probes based on published experimental data.

Probe	Excitation (nm)	Emission (nm)	Limit of Detection (LOD)	Quantum Yield (Φ)	Reaction Mechanism	Key Features
WSP-5	502	525	47 nM	0.20 (after reaction)	Nucleophilic Substitution-Cyclization	Fast turn-on rate, high selectivity over biothiols.[1]
WSP-1	465	515	~100-200 nM	<0.1 (before reaction)	Nucleophilic Substitution-Cyclization	Predecessor to WSP-5, with a slower response and higher LOD.
SF7-AM	498	526	500 nM[2]	0.17 (after reaction)[2]	Azide Reduction	Cell-trappable due to acetoxymethyl (AM) ester groups.[2]
HSip-1	491	516	~1 µM	-	Copper-sulfide interaction	Fast response, but potential for heavy metal toxicity.
NAP-Py-N3	435	553	15.5 nM[3][4]	0.36 (after reaction)[3][4]	Azide Reduction	High sensitivity and significant Stokes shift.[3][4]
MeRho-Az	476	480-650	86 nM[5]	-	Azide Reduction	>1000-fold fluorescence response, suitable for 3D imaging.[5]

Signaling Pathways and Detection Mechanisms

The mechanism by which a fluorescent probe detects H₂S is a critical factor in its specificity and performance. Below are diagrams illustrating the detection mechanism of WSP-5 and a generalized workflow for cellular H₂S detection.

Caption: Reaction mechanism of WSP-5 with H₂S.

The detection of H₂S by WSP-5 is a two-step process. Initially, the non-fluorescent WSP-5 molecule undergoes a nucleophilic attack by H₂S. This is followed by an intramolecular cyclization that releases a highly fluorescent fluorophore. This "turn-on" mechanism ensures a low background signal and high sensitivity.

Experimental Protocols

Accurate and reproducible results depend on meticulous experimental design. The following section details a general protocol for the detection of intracellular H₂S using fluorescent probes.

General Protocol for Cellular H₂S Imaging

This protocol provides a general framework for staining cells with a fluorescent H₂S probe. Specific concentrations and incubation times may need to be optimized depending on the cell type and experimental conditions.

Materials:

• Fluorescent H₂S probe (e.g., WSP-5)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Phosphate-buffered saline (PBS) or other suitable imaging buffer

• Cell culture medium

• Cells of interest cultured on a suitable imaging dish or plate

• H₂S donor (e.g., NaHS) for positive control (optional)

• H₂S synthesis inhibitor (e.g., AOAA) for negative control (optional)

Procedure:

• Probe Preparation: Prepare a stock solution of the fluorescent probe in DMSO. For WSP-5, a common stock concentration is 1-10 mM.

• Cell Preparation: Culture cells to the desired confluency on an imaging-compatible plate or dish.

• Probe Loading: Dilute the probe stock solution to the final working concentration in cell culture medium or imaging buffer. A typical working concentration for WSP-5 is 5-10 µM. Remove the existing cell culture medium and add the probe-containing medium to the cells.

• Incubation: Incubate the cells with the probe for a specific duration. For WSP-5, incubation times typically range from 30 to 60 minutes at 37°C.

• Washing: After incubation, wash the cells with fresh imaging buffer (e.g., PBS) to remove any excess, unbound probe.

• Imaging: Image the cells using a fluorescence microscope with the appropriate excitation and emission filters for the chosen probe. For WSP-5, use excitation around 502 nm and collect emission around 525 nm.

• (Optional) Controls: For positive controls, treat cells with an H₂S donor prior to or during probe incubation. For negative controls, pre-treat cells with an inhibitor of endogenous H₂S synthesis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Cell-trappable fluorescent probes for endogenous hydrogen sulfide signaling and imaging H2O2-dependent H2S production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sensitive Detection of Various Forms of Hydrogen Sulfide via Highly Selective Naphthalimide-Based Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

WSP-5 Probe: A Comparative Guide to H₂S Specificity Over ROS/RNS

For researchers studying the nuanced roles of hydrogen sulfide (H₂S) in cellular signaling, the specificity of the tools used for its detection is paramount. This guide provides a detailed comparison of the WSP-5 fluorescent probe, validating its specificity for H₂S over other common reactive oxygen species (ROS) and reactive nitrogen species (RNS). The data presented here is compiled from systematic evaluations to aid researchers, scientists, and drug development professionals in making informed decisions for their experimental designs.

Executive Summary

WSP-5 is a turn-on fluorescent probe designed for the detection of hydrogen sulfide.[1][2][3] It operates via a nucleophilic substitution-cyclization reaction mechanism that is highly specific to H₂S, leading to the release of a fluorophore with excitation/emission maxima at approximately 502/525 nm.[1][2] Experimental data demonstrates that WSP-5 exhibits a robust fluorescent signal in the presence of H₂S, with minimal to negligible response to a variety of other reactive species, including biologically relevant thiols, ROS, and RNS. This high selectivity makes WSP-5 a reliable tool for H₂S detection in complex biological environments.[4][5]

Data Presentation: WSP-5 Specificity

The following table summarizes the fluorescence response of WSP-5 to H₂S and a panel of other biologically relevant molecules, including ROS, RNS, and biothiols. The data is derived from studies where the probe was exposed to a significant concentration of each potential interferent.

Analyte	Chemical Formula/Abbreviation	Class	Concentration Tested	Normalized Fluorescence Response (%)*
Hydrogen Sulfide	H₂S (from Na₂S)	Target	50 µM	100
Cysteine	Cys	Biothiol	2 mM	~5
Glutathione	GSH	Biothiol	2 mM	~8
Sodium ascorbate	Asc	Antioxidant	2 mM	~2
Hydrogen peroxide	H₂O₂	ROS	2 mM	~1
S-Nitroso-L-glutathione	GSNO	RNS	2 mM	~1
Diallyl trisulfide	DATS	H₂S Donor	2 mM	~2
Sodium sulfite	Na₂SO₃	Other	2 mM	~1
Sodium sulfate	Na₂SO₄	Other	2 mM	~1

*Note: The fluorescence response is normalized to the signal obtained with the target analyte, H₂S (set to 100%). The data for analytes other than H₂S are approximated from graphical representations in the cited literature and are intended for comparative purposes.

Signaling Pathway and Detection Mechanism

The detection of H₂S by WSP-5 is based on a tandem nucleophilic substitution-cyclization reaction. This mechanism leverages the unique dual-nucleophilicity of hydrogen sulfide.

Caption: H₂S-mediated reaction with WSP-5 probe.

Experimental Protocols

The following is a generalized protocol for validating the specificity of WSP-5, based on methodologies from comparative studies.[6]

Objective: To determine the selectivity of the WSP-5 probe for H₂S over other ROS, RNS, and biothiols.

Materials:

• WSP-5 probe stock solution (e.g., 1 mM in DMSO)

• H₂S donor (e.g., Na₂S) stock solution (freshly prepared)

• Stock solutions of potential interfering species (e.g., Cysteine, Glutathione, H₂O₂, etc.) at high concentrations (e.g., 200 mM)

• Reaction Buffer: Phosphate-buffered saline (PBS, 10 mM, pH 7.4) or HEPES buffer.

• 96-well microplate (black, clear bottom)

• Fluorescence microplate reader

Experimental Workflow:

Caption: General workflow for testing probe specificity.

Procedure:

• Preparation: Prepare fresh working solutions of WSP-5, Na₂S, and each potential interfering analyte in the reaction buffer.

• Reaction Setup: In a 96-well plate, add the WSP-5 working solution to each well to a final concentration of 10 µM.

• Analyte Addition: To designated wells, add the H₂S donor (positive control, e.g., to a final concentration of 50 µM) or one of the interfering species (e.g., to a final concentration of 2 mM). Include a "probe only" control containing just WSP-5 in buffer.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Measurement: Measure the fluorescence intensity using a microplate reader with excitation set to ~502 nm and emission set to ~525 nm.[6]

• Data Analysis: Compare the fluorescence intensity of the wells containing interfering species to the positive control (H₂S) and the "probe only" control to determine the degree of cross-reactivity.

Conclusion

The available experimental evidence strongly supports the high specificity of the WSP-5 probe for hydrogen sulfide. Its fluorescence response to a range of common ROS, RNS, and biothiols is negligible, especially when compared to its robust reaction with H₂S. This makes WSP-5 an excellent choice for the selective detection and imaging of H₂S in complex biological systems. While the probe demonstrates low reactivity with biothiols like cysteine and glutathione, it is important for researchers to be aware that these highly abundant cellular components could potentially interact, although they do not generate a significant fluorescence signal.[7] For experiments in complex biological media, appropriate controls are always recommended.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. interpriseusa.com [interpriseusa.com]
• 4. ≥90% (HPLC), fluorescent hydrogen sulfide probe, powder | Sigma-Aldrich [sigmaaldrich.com]
• 5. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 7. Reaction Based Fluorescent Probes for Hydrogen Sulfide - PMC [pmc.ncbi.nlm.nih.gov]

WSP-5: A Comparative Analysis of Cross-Reactivity with Cysteine and Glutathione

For researchers, scientists, and drug development professionals, the selectivity of a fluorescent probe is a critical parameter. This guide provides a detailed comparison of the cross-reactivity of WSP-5, a fluorescent probe for hydrogen sulfide (H₂S), with the common biological thiols cysteine and glutathione. Experimental data is presented to objectively assess the probe's performance and guide its application in complex biological environments.

WSP-5 is a fluorescent probe designed for the rapid and selective detection of H₂S.[1][2][3][4] It operates on a "turn-on" mechanism, where the probe reacts with H₂S to release a fluorophore, resulting in a significant increase in fluorescence intensity with excitation and emission maxima at approximately 502 nm and 525 nm, respectively.[1][3][4] The probe's design, which includes a pyridine-disulfide group, is intended to leverage the dual-nucleophilicity of H₂S for high selectivity over other biological thiols.[4][5]

Quantitative Comparison of WSP-5 Cross-Reactivity

To assess the selectivity of WSP-5, its fluorescence response to cysteine and glutathione was measured and compared to its response to H₂S. The following table summarizes the key findings from a systematic evaluation of commercially available H₂S probes.[3][5]

Analyte	WSP-5 Concentration	Analyte Concentration	Fluorescence Intensity (Arbitrary Units)	Fold Increase vs. Control
Control (WSP-5 alone)	10 µM	-	~50	1
H₂S (Na₂S)	10 µM	100 µM	~3000	~60
Cysteine (Cys)	10 µM	200 µM	~100	~2
Glutathione (GSH)	10 µM	200 µM	~100	~2
H₂S (50 µM) + Cys (200 µM)	10 µM	50 µM H₂S, 200 µM Cys	~1500	~30
H₂S (50 µM) + GSH (200 µM)	10 µM	50 µM H₂S, 200 µM GSH	~1500	~30

Data is approximated from graphical representations in Zhou et al., 2022.[3][5]

The data clearly indicates that WSP-5 exhibits a robust and significant fluorescence enhancement in the presence of H₂S. In contrast, the fluorescence response to high concentrations of cysteine and glutathione is minimal, demonstrating the high selectivity of WSP-5 for H₂S.[4] However, it is noteworthy that in a complex mixture containing both H₂S and biothiols, the fluorescence intensity was lower than with H₂S alone, suggesting some level of interaction or interference by the biothiols.[5]

Experimental Protocols

The following is a detailed methodology for assessing the cross-reactivity of WSP-5 with cysteine and glutathione, based on established protocols.[5]

Materials:

• WSP-5 fluorescent probe

• Sodium sulfide (Na₂S) as an H₂S donor

• L-cysteine (Cys)

• Reduced Glutathione (GSH)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO) for stock solutions

• 96-well microplates

• Fluorescence microplate reader

Stock Solution Preparation:

• Prepare a 1 mM stock solution of WSP-5 in DMSO.

• Prepare 100 mM stock solutions of Na₂S, Cysteine, and Glutathione in deionized water. Freshly prepare the Na₂S solution before each experiment.

Selectivity Assay:

• Dilute the WSP-5 stock solution in PBS (pH 7.4) to a final concentration of 10 µM in the wells of a 96-well microplate.

• To respective wells, add the analytes to achieve the desired final concentrations (e.g., 200 µM for Cysteine and Glutathione, and a range for H₂S, for instance, 0-100 µM).

• For control wells, add the same volume of the corresponding buffer or solvent used for the analytes.

• Incubate the microplate at room temperature for 30 minutes, protected from light.

• Measure the fluorescence intensity using a microplate reader with excitation at 502 nm and emission at 525 nm.

Interference Assay:

• Prepare solutions of WSP-5 (10 µM) in PBS (pH 7.4).

• Add H₂S to a final concentration within the linear range of the probe (e.g., 50 µM).

• To these solutions, add potential interfering substances, Cysteine or Glutathione, to a final concentration of 200 µM.

• Incubate and measure the fluorescence as described in the selectivity assay.

• Compare the fluorescence intensity to a solution containing only WSP-5 and H₂S.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for evaluating the cross-reactivity of WSP-5.

Caption: Experimental workflow for assessing WSP-5 cross-reactivity.

Signaling Pathway of WSP-5 with H₂S

The detection mechanism of WSP-5 involves a specific chemical reaction with H₂S. The following diagram illustrates the proposed signaling pathway.

Caption: Proposed reaction mechanism of WSP-5 with hydrogen sulfide.

References

• 1. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]

A Researcher's Guide to the Quantitative Measurement of H₂S: A Comparative Analysis of WSP-5 and Alternative Fluorescent Probes

For researchers, scientists, and drug development professionals navigating the complexities of hydrogen sulfide (H₂S) signaling, the selection of an appropriate detection method is paramount. This guide provides a comprehensive comparison of WSP-5, a widely used fluorescent probe for H₂S, with other commercially available alternatives. By presenting key performance metrics, detailed experimental protocols, and visual representations of reaction mechanisms, this guide aims to facilitate an informed decision-making process for the quantitative analysis of H₂S in biological systems.

Hydrogen sulfide is a critical gaseous signaling molecule involved in a myriad of physiological and pathological processes. Its accurate quantification is essential for understanding its role in health and disease. Fluorescent probes have emerged as a powerful tool for this purpose due to their high sensitivity, selectivity, and suitability for live-cell imaging.

Performance Comparison of H₂S Fluorescent Probes

The selection of a fluorescent probe for H₂S detection is often a trade-off between sensitivity, selectivity, and the specific experimental context. The following table summarizes the key quantitative characteristics of WSP-5 and several common alternatives, including WSP-1, SF7-AM, CAY, and P3.

Probe	Excitation (nm)	Emission (nm)	Linear Range (μM)	Limit of Detection (LOD)	Key Features & Considerations
WSP-5	502	525	0–100[1]	0.33 μM[1] (47 nM reported elsewhere)	High selectivity for H₂S over biothiols like cysteine and glutathione.[1] Faster turn-on rate and more sensitive detection limit than WSP-1.[2]
WSP-1	502	525	0–60[1]	1.94 μM[1]	A predecessor to WSP-5, also selective for H₂S.[1] Lower sensitivity compared to WSP-5.
SF7-AM	~495	~520	Not explicitly stated	500 nM[3]	Cell-trappable due to acetoxymethyl (AM) ester groups, allowing for imaging of endogenous H₂S production.[3][4]
CAY	Not specified	Not specified	100–5000[1]	24.2 μM[1]	Responds to high concentrations of H₂S. Shows significant response to biothiols, which could lead to false positives.[1]
P3	375	505	0–50[1][5]	0.2 μM[1] (50 nM reported elsewhere[1])	Suitable for biological H₂S detection due to its low detection limit.[1] Can show a significant response to glutathione at higher concentrations.[1]

Note: The performance of fluorescent probes can be influenced by experimental conditions such as pH, buffer composition, and the presence of surfactants like cetyltrimethylammonium bromide (CTAB), which can enhance probe solubility and fluorescence intensity.[1][6]

Reaction Mechanisms and Experimental Workflows

The detection of H₂S by these probes is based on specific chemical reactions that lead to a "turn-on" of fluorescence. Understanding these mechanisms is crucial for interpreting experimental results.

WSP-5 Signaling Pathway

WSP-5 operates through a nucleophilic substitution-cyclization reaction mechanism.[7] In the presence of H₂S, the disulfide bond in the WSP-5 molecule is cleaved, leading to a cyclization reaction that releases a highly fluorescent molecule.

References

• 1. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Cell-trappable fluorescent probes for endogenous hydrogen sulfide signaling and imaging H2O2-dependent H2S production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 7. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: WSP-5 Fluorescent Probe vs. the Methylene Blue Assay for Hydrogen Sulfide Detection

For researchers and drug development professionals investigating the roles of hydrogen sulfide (H₂S), a critical gaseous signaling molecule, selecting the appropriate detection method is paramount for generating accurate and reliable data. This guide provides a comprehensive comparison of two prominent methods: the WSP-5 fluorescent assay and the traditional methylene blue colorimetric assay. We will delve into their detection principles, performance characteristics, and experimental protocols, supported by quantitative data and visual workflows to aid in your decision-making process.

At a Glance: Key Performance Characteristics

The choice between the WSP-5 and methylene blue assays often hinges on the specific experimental requirements, such as the desired sensitivity, sample type, and whether the measurement needs to be performed in living cells or in solution. The following table summarizes the key performance metrics for each assay.

Feature	WSP-5 Assay	Methylene Blue Assay
Principle	"Turn-on" Fluorescence	Colorimetric (Absorbance)
Detection Type	Direct, in situ (live cells)	Indirect, in vitro (solution)
Sensitivity	High (Nanomolar range)	Moderate (Micromolar range)
Detection Limit	~47 nM[1]	~0.15 - 3 µM (assay dependent)[2]
Linear Range	Dependent on experimental setup	0.76 - 100 µM (kit-specific)[3], 0.05 - 10 µM (HPLC-based)[1]
Measurement	Fluorescence Intensity (Ex/Em: ~502/525 nm)[4][5]	Absorbance at ~665 nm[3][6]
Primary Use Case	Real-time H₂S imaging in live cells	Quantification of H₂S in bulk solutions (e.g., plasma, water)[6][7]
Interferences	Potential for off-target reactions with other reactive sulfur species	Strong reducing agents, certain metals, high sulfide concentrations, sample turbidity[7][8]
Sample Prep	Minimal for cellular imaging	Requires sample preservation (e.g., with zinc acetate) and acidification[7][8]

Delving into the Methodologies

The fundamental differences in the principles of detection between the WSP-5 and methylene blue assays dictate their respective experimental workflows and applications.

WSP-5: A Fluorescent Probe for Live-Cell Imaging

WSP-5 (Washington State Probe-5) is a sophisticated chemical tool designed for the sensitive detection of H₂S within biological systems. It operates on a "turn-on" mechanism where the non-fluorescent probe reacts with H₂S, leading to a chemical transformation that releases a highly fluorescent molecule.[4][5] This reaction is based on the dual-nucleophilicity of H₂S, which cleaves the disulfide bonds in the WSP-5 molecule, triggering a cyclization reaction that liberates the fluorophore.[1][9]

The primary advantage of WSP-5 is its cell permeability, allowing for the direct visualization and quantification of H₂S production in real-time within living cells.[10]

Figure 1. Simplified reaction pathway of the WSP-5 probe with H₂S.

Methylene Blue: The Classic Colorimetric Assay

The methylene blue assay is a long-established and robust method for quantifying total acid-labile sulfide in aqueous samples.[9][11] The method relies on the reaction of sulfide ions with N,N-dimethyl-p-phenylenediamine in the presence of a ferric iron (Fe³⁺) catalyst under acidic conditions.[6][7][12] This reaction forms the stable and intensely blue-colored thiazine dye, methylene blue. The concentration of the resulting methylene blue, which is directly proportional to the initial sulfide concentration, is then determined spectrophotometrically by measuring its absorbance at approximately 665 nm.[3][6]

While reliable, this method measures the total sulfide that can be liberated as H₂S under strong acid conditions, which may not accurately reflect the concentration of free H₂S in a biological sample at physiological pH.[13]

Figure 2. Core components of the methylene blue reaction.

Experimental Protocols

Below are detailed, generalized protocols for performing H₂S detection using both the WSP-5 and methylene blue assays. Note that specific concentrations and incubation times may need to be optimized for your particular cell type or sample matrix.

WSP-5 Assay for Intracellular H₂S Detection

This protocol is designed for the fluorescent imaging of H₂S in cultured cells.

Materials:

• WSP-5 probe

• Anhydrous Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS) or other suitable buffer

• Cell culture medium

• Cultured cells on a suitable imaging plate/dish

• Fluorescence microscope with appropriate filters (e.g., FITC/GFP channel)

Procedure:

• Prepare WSP-5 Stock Solution: Dissolve WSP-5 powder in anhydrous DMSO to prepare a concentrated stock solution (e.g., 10-15 mM). Store the stock solution in small aliquots at -20°C, protected from light and moisture.[14]

• Cell Culture: Plate cells on a glass-bottom dish or imaging-compatible plate and culture until they reach the desired confluency.

• Prepare Working Solution: Immediately before use, dilute the WSP-5 stock solution in serum-free cell culture medium or a suitable buffer (like PBS) to the final working concentration (typically 5-50 µM).

• Cell Staining: Remove the culture medium from the cells and wash once with warm PBS. Add the WSP-5 working solution to the cells and incubate at 37°C for 30-60 minutes in the dark.[14]

• Wash: After incubation, remove the WSP-5 solution and wash the cells two to three times with warm PBS to remove any excess probe.

• Imaging: Add fresh buffer or medium to the cells. Image the cells immediately using a fluorescence microscope with excitation and emission wavelengths appropriate for the released fluorophore (~502 nm excitation and ~525 nm emission).[4][5] The increase in fluorescence intensity corresponds to the level of intracellular H₂S.

Figure 3. Workflow for intracellular H₂S detection using WSP-5.

Methylene Blue Assay for H₂S in Solution

This protocol outlines the general steps for quantifying sulfide in a liquid sample such as plasma or a buffer solution.

Materials:

• Zinc Acetate solution (e.g., 2% w/v)

• N,N-dimethyl-p-phenylenediamine sulfate solution in acid

• Ferric chloride (FeCl₃) solution in acid

• Sulfide standard solution (e.g., NaHS or Na₂S)

• Trichloroacetic acid (TCA) for protein precipitation (if needed)

• Spectrophotometer or microplate reader

Procedure:

• Sample Collection and Preservation: Collect the liquid sample. To prevent the volatile H₂S from escaping, immediately add zinc acetate solution to trap the sulfide as insoluble zinc sulfide (ZnS).[6][7] For biological samples like plasma, this step also initiates protein precipitation.

• Protein Precipitation (for biological samples): Add an acid like TCA to fully precipitate proteins. Centrifuge the sample to pellet the ZnS and precipitated proteins. Discard the supernatant.

• Standard Curve Preparation: Prepare a series of known concentrations of a sulfide standard (e.g., NaHS) in the same buffer as your sample.

• Color Development: To the sample pellet and to each standard, add the N,N-dimethyl-p-phenylenediamine solution, followed by the ferric chloride solution.[6] Mix thoroughly to dissolve the ZnS pellet and initiate the color-forming reaction.

• Incubation: Allow the reaction to proceed in the dark at room temperature for 15-30 minutes, or until the blue color is fully developed and stable.

• Measurement: Measure the absorbance of the samples and standards at ~665 nm using a spectrophotometer.[3][6]

• Quantification: Subtract the absorbance of the blank from all readings. Plot the absorbance of the standards versus their known concentrations to create a standard curve. Use the equation of the linear regression from the standard curve to calculate the sulfide concentration in your samples.

Figure 4. Workflow for H₂S quantification using the Methylene Blue assay.

References

• 1. A HPLC-based methylene blue/methylene green method for accurate measurement of hydrogen sulfide in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. newtowncreek.info [newtowncreek.info]
• 3. Hydrogen Sulfide (H2S) Colorimetric Assay Kit (Indirect Method) - Elabscience® [elabscience.com]
• 4. caymanchem.com [caymanchem.com]
• 5. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 6. researchgate.net [researchgate.net]
• 7. NEMI Method Summary - 4500-S2- D [nemi.gov]
• 8. ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR HYDROGEN SULFIDE AND CARBONYL SULFIDE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Methylene blue - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. aquaphoenixsci.com [aquaphoenixsci.com]
• 13. Analytical Methods for Detection of Gasotransmitter Hydrogen Sulfide Released from Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. WSP-5 (H2S Probe) 硫化氢荧光探针（金标产品，享发文奖励） - 上海懋康生物科技有限公司 [maokangbio.com]

A Researcher's Guide to the WSP-5 Probe: A Comparative Analysis of its Limitations in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

The WSP-5 probe is a widely utilized fluorescent tool for the detection of hydrogen sulfide (H₂S), a critical signaling molecule in numerous physiological and pathological processes.[1] While WSP-5 offers high sensitivity and a rapid turn-on response, a comprehensive understanding of its limitations is crucial for accurate experimental design and data interpretation. This guide provides an objective comparison of the WSP-5 probe with alternative H₂S detection methods, supported by experimental data and detailed protocols, to aid researchers in selecting the appropriate tools for their specific needs.

It is important to clarify that WSP-5 is designed for the detection of hydrogen sulfide (H₂S) , not peroxynitrite. Its mechanism is specific to the dual-nucleophilicity of H₂S.[2] For peroxynitrite detection, alternative probes such as those based on boronate chemistry are recommended.

Mechanism of Action: A "Turn-On" Response to H₂S

WSP-5 operates on a nucleophilic substitution-cyclization reaction mechanism. In its native state, the probe is non-fluorescent. Upon reaction with H₂S, a tandem reaction is initiated. H₂S attacks the disulfide bond, leading to the release of a pyridine-2-thione moiety. This is followed by an intramolecular cyclization that releases a highly fluorescent fluorescein molecule.[2][3] This "turn-on" mechanism provides a high signal-to-background ratio, making it suitable for detecting H₂S in complex biological environments.[4][5]

Caption: Reaction mechanism of the WSP-5 probe with hydrogen sulfide (H₂S).

Limitations of the WSP-5 Probe

While effective, WSP-5 is not without its limitations. Researchers should consider the following factors which can influence experimental outcomes.

Interference from Biological Thiols

Although WSP-5 is designed for high selectivity towards H₂S, the cellular environment contains high concentrations of other biological thiols, such as cysteine (Cys) and glutathione (GSH). While these thiols do not typically trigger a fluorescent "turn-on" response, they can react with the disulfide bond of the probe.[3] This reaction can consume the probe, potentially reducing its availability to react with H₂S and leading to an underestimation of H₂S levels.[3]

A systematic analysis comparing WSP-5 to other probes showed that while WSP-5 has negligible fluorescence increase with Cys and GSH alone, the presence of these biothiols can still impact the signal in competitive environments.[3][6]

Table 1: Probe Response to H₂S in the Presence of Competing Biothiols

Probe	Analyte (10 µM Probe)	Relative Fluorescence Intensity (a.u.)
WSP-5	Na₂S (H₂S donor)	High
	Cys (2000 µM)	Negligible
	GSH (2000 µM)	Negligible
	Na₂S + Cys (equimolar)	Moderate-High
	Na₂S + GSH (equimolar)	Moderate-High
CAY	Na₂S (H₂S donor)	High
	Cys (2000 µM)	Significant Increase
	GSH (2000 µM)	Significant Increase
P3	Na₂S (H₂S donor)	High
	Cys (2000 µM)	Negligible

| | GSH (2000 µM) | Significant Increase |

Data summarized from a comparative study. "Significant Increase" indicates interference.[6]

pH Dependence

The fluorescence response of WSP-5 is sensitive to pH. In aqueous solutions, H₂S exists in equilibrium with its conjugate base, hydrosulfide (HS⁻). As the pH increases (becomes more basic), the equilibrium shifts towards HS⁻, which is a stronger nucleophile than H₂S.[6] This enhanced nucleophilicity can lead to a faster and more intense fluorescence response from the probe.[6] Consequently, changes in intracellular or local pH could be misinterpreted as changes in H₂S concentration. It is crucial to use well-buffered systems and consider potential pH fluctuations in the experimental model. The probe generally performs well within the typical biological pH range of 6-9.[3]

Caption: Logical flow of how increased pH can enhance WSP-5 fluorescence.

Photostability

Photostability, the ability of a fluorophore to resist photodegradation upon exposure to excitation light, is a critical parameter for fluorescence microscopy, especially for time-lapse imaging. While specific photostability data for WSP-5 is not extensively detailed in the literature, it is a common limitation for many organic fluorescent probes.[7][8][9] Researchers should minimize light exposure and use appropriate controls to account for any potential photobleaching during imaging experiments.

Comparison with Alternative H₂S Probes

Several other fluorescent probes are available for H₂S detection, each with its own set of advantages and disadvantages. A systematic evaluation of commercially available probes provides valuable comparative data.[1][6][10]

Table 2: Performance Comparison of Commercial H₂S Probes

Parameter	WSP-5	WSP-1	CAY	P3
Mechanism	Nucleophilic Sub. / Cyclization	Nucleophilic Sub. / Cyclization	Nucleophilic Sub. / Ring-Opening	Michael Addition
Ex/Em (nm)	~502 / 525	~465 / 515	~485 / 535	~375 / 505
Turn-on Rate	Faster than WSP-1[5]	Slower than WSP-5[5]	Data not specified	Data not specified
Selectivity vs Cys	High	High	Low (Interference)	High

| Selectivity vs GSH | High | High | Low (Interference) | Low (Interference) |

Data compiled from multiple sources.[5][6][11]

Key Takeaways:

• WSP-5 offers a good balance of sensitivity and selectivity, with improved kinetics over its predecessor, WSP-1.[5]

• WSP-1 shows lower autofluorescence in some cell lines but also produces a weaker signal for endogenous H₂S.[6]

• CAY and P3 probes exhibit significant interference from common biological thiols, making them less suitable for complex biological systems without careful controls.[6]

Experimental Protocols

Protocol 1: In Vitro Selectivity and H₂S Detection Assay

This protocol is adapted from a systematic probe evaluation study.[6]

• Reagent Preparation:

  • Prepare a stock solution of WSP-5 (e.g., 1-10 mM) in anhydrous DMSO. Store at -20°C, protected from light.

  • Prepare stock solutions of Na₂S (H₂S donor), Cysteine (Cys), and Glutathione (GSH) in a suitable buffer (e.g., PBS, pH 7.4). Na₂S solutions should be prepared fresh.

  • Prepare the assay buffer: PBS (10 mM, pH 7.4) containing a surfactant such as 1 mM CTAB to enhance probe solubility.

• Assay Procedure:

  • All experiments should be performed in a black, clear-bottom 96-well plate with a final volume of 200 µL.

  • For H₂S Detection: Add the assay buffer to the wells, followed by the WSP-5 probe to a final concentration of 10 µM. Add increasing concentrations of Na₂S (e.g., 0-100 µM).

  • For Selectivity Assay: Add the assay buffer and WSP-5 (10 µM). Add potential interfering analytes (e.g., Cys or GSH at 200 µM to 2 mM).

  • For Competitive Assay: Add the assay buffer, WSP-5 (10 µM), and Na₂S. Immediately add an equimolar concentration of Cys or GSH.

• Measurement:

  • Measure the fluorescence intensity immediately using a microplate reader. For WSP-5, use excitation at ~502 nm and measure emission at ~525 nm.

  • For kinetic studies, measure the fluorescence every 30-60 seconds for a period of 30-60 minutes at a controlled temperature (e.g., 37°C).

Caption: General workflow for in vitro evaluation of the WSP-5 probe.

Protocol 2: Live Cell Imaging of Endogenous H₂S

This protocol provides a general guideline for using WSP-5 in cultured cells.[3][12]

• Cell Culture:

  • Seed cells (e.g., HeLa, HUVEC) on a suitable imaging dish (e.g., glass-bottom dish) and culture until they reach the desired confluency.[12]

• Probe Loading:

  • Wash the cells once with serum-free medium or PBS.

  • Prepare a loading solution of WSP-5 (e.g., 10-50 µM) in serum-free medium. The addition of a surfactant like CTAB (e.g., 100 µM) may be required to facilitate cell entry.[12]

  • Incubate the cells with the loading solution for 20-30 minutes at 37°C in the dark.[12]

• Stimulation and Imaging:

  • Wash the cells three times with PBS or medium to remove excess probe.

  • Add fresh medium or buffer. If stimulating H₂S production, add the stimulus at this point.

  • Image the cells using a fluorescence microscope equipped with appropriate filters for WSP-5 (e.g., FITC/GFP channel).

  • Acquire images at different time points to monitor changes in H₂S levels. Use minimal excitation light to prevent phototoxicity and photobleaching.

References

• 1. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescent probes based on nucleophilic substitution-cyclization for hydrogen sulfide detection and bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 7. Luminescent Probes for Sensitive Detection of pH Changes in Live Cells through Two Near-Infrared Luminescence Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A water-soluble fluorescent pH probe and its application for monitoring lysosomal pH changes in living cells - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Fluorescent Probes for Sensitive and Selective Detection of pH Changes in Live Cells in Visible and Near-infrared Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. S-EPMC9306468 - Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. - OmicsDI [omicsdi.org]
• 11. caymanchem.com [caymanchem.com]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to H₂S Measurement: An Objective Analysis of the WSP-5 Fluorescent Probe

For researchers, scientists, and drug development professionals, the accurate and reproducible measurement of hydrogen sulfide (H₂S) is critical. As a significant gaseous mediator in various physiological and pathological processes, precise H₂S quantification is paramount.[1][2] This guide provides a comprehensive comparison of the WSP-5 fluorescent probe with other commercially available alternatives, supported by experimental data, to aid in the selection of the most appropriate tool for your research needs.

Performance Comparison of H₂S Fluorescent Probes

A systematic evaluation of four commercially available fluorescent probes—WSP-1, WSP-5, CAY, and P3—revealed varying performance characteristics in terms of their linear range, limit of detection (LOD), and sensitivity.[2][3][4] WSP-5 demonstrated a broad linear range and a low limit of detection, making it a versatile option for a variety of applications.[3]

Probe	Linear Range (μM)	Limit of Detection (LOD)	Key Characteristics
WSP-5	0–100[3]	47 nM[5]	Faster turn-on rate and more sensitive detection than WSP-1.[1][6]
WSP-1	0–60[3]	60 nM[5]	A widely used probe, but with a narrower linear range compared to WSP-5.[3]
CAY	Not specified in detail	Not specified in detail	Different reaction mechanism (ring-opening fluorescein).[4]
P3	Not specified in detail	Not specified in detail	Different reaction mechanism (Michael addition reaction).[4]

Table 1. Summary of H₂S detection performance for WSP-5 and alternative probes. Data compiled from multiple studies.[1][3][4][5][6]

Of the probes evaluated, WSP-5 was highlighted for its wide clinical sensitivity linear range and low limit of detection.[3] It also exhibited minimal interference from thiols and other analytes, and demonstrated stability across different pH environments.[3]

Experimental Protocols

Reproducible results are contingent on rigorous adherence to experimental protocols. Below are the methodologies for key experiments involving H₂S detection with fluorescent probes.

General Protocol for H₂S Detection using Fluorescent Probes

This protocol outlines the fundamental steps for measuring H₂S concentrations using fluorescent probes like WSP-5.

• Probe Preparation: Prepare a stock solution of the desired fluorescent probe (e.g., WSP-5) in a suitable solvent such as DMSO.[7]

• Reaction Mixture: In a microplate, mix the probe at a final concentration (e.g., 10 μM) with the sample containing H₂S.[3][4] The reaction is typically carried out in a buffer solution (e.g., PBS, pH 7.4) and may be enhanced by the addition of a surfactant like cetyl trimethyl ammonium bromide (CTAB) to improve probe solubility and fluorescence intensity.[4][5]

• Incubation: Incubate the mixture for a specified period (e.g., 30 minutes) at a controlled temperature (e.g., room temperature or 37°C).[4]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the specific excitation and emission wavelengths for the chosen probe (for WSP-5, λex/em = 502/525 nm).[1][4][6]

• Quantification: Generate a calibration curve using known concentrations of an H₂S donor (e.g., Na₂S) to determine the H₂S concentration in the samples.[3][4]

Live-Cell Imaging of Endogenous H₂S

WSP-5 is cell-permeable and can be used for imaging H₂S within living cells.[8]

• Cell Culture: Plate cells in a suitable culture vessel (e.g., 96-well plate or confocal dish) and grow to the desired confluence.[5]

• Probe Loading: Treat the cells with the WSP-5 probe (e.g., 10 μM) in cell culture medium.[8]

• H₂S Stimulation (Optional): If stimulating endogenous H₂S production, treat the cells with an appropriate agent (e.g., NaHS).[5]

• Incubation: Incubate the cells for a sufficient duration (e.g., 30 minutes) to allow for probe uptake and reaction with H₂S.[5]

• Imaging: Wash the cells to remove excess probe and acquire fluorescence images using a fluorescence microscope or confocal laser scanning microscope.[5][8]

Visualizing the Workflow and Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of the experimental processes and underlying chemical mechanisms.

Caption: Workflow for H₂S detection using fluorescent probes.

The detection mechanism of WSP probes is based on a nucleophilic substitution reaction initiated by H₂S.[4] This leads to the release of a fluorophore and a subsequent "turn-on" of the fluorescence signal.[1][4][6]

Caption: Simplified mechanism of H₂S detection by WSP probes.

References

• 1. WSP-5 - Biochemicals - CAT N°: 16929 [bertin-bioreagent.com]
• 2. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 5. Nucleophilic substitution-cyclization based fluorescent probes for hydrogen sulfide detection and bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to WSP-5 for Hydrogen Sulfide Detection

For researchers, scientists, and drug development professionals investigating the role of hydrogen sulfide (H₂S) in biological systems, accurate and reliable quantification of this gaseous signaling molecule is paramount. WSP-5 has emerged as a popular fluorescent probe for H₂S detection. This guide provides a comprehensive overview of performing a calibration curve for WSP-5, compares its performance with alternative H₂S detection methods, and offers detailed experimental protocols.

WSP-5 Performance Characteristics

WSP-5 is a "turn-on" fluorescent probe, meaning its fluorescence intensity increases upon reaction with H₂S.[1][2] It operates via a nucleophilic substitution-cyclization reaction with H₂S, releasing a fluorophore with excitation and emission maxima at approximately 502 nm and 525 nm, respectively.[1][2][3][4]

Table 1: Performance Comparison of WSP-5 and Alternative Fluorescent H₂S Probes

Feature	WSP-5	WSP-1	CAY	P3
Excitation (nm)	502	465	485	375
Emission (nm)	525	515	535	505
Linear Range (µM)	0 - 100	0 - 60	100 - 5000	Not specified
Saturation (µM)	~500	Not specified	~5000	~50
Relative Sensitivity	High	Moderate	Low	High
Selectivity	Good against biothiols	Moderate	Good	High reactivity with biothiols

Data synthesized from Zhou et al., 2022.[5]

Comparison with Other H₂S Detection Methods

While fluorescent probes like WSP-5 offer high sensitivity and are suitable for live-cell imaging, other methods are available for H₂S quantification, each with its own advantages and limitations.[5][6][7][8][9][10][11][12]

Table 2: Comparison of H₂S Detection Methods

Method	Principle	Advantages	Disadvantages
Fluorescent Probes (e.g., WSP-5)	Chemical reaction leads to a change in fluorescence.	High sensitivity, real-time and in-situ detection in live cells, non-invasive.[6][13]	Potential for interference from other biological molecules, photostability issues, can be pH-sensitive.[5][14]
Methylene Blue Assay	Reaction of H₂S with N,N-dimethyl-p-phenylenediamine in the presence of Fe³⁺ to form methylene blue.[8]	Well-established, cost-effective, good for endpoint measurements in homogenized samples.[11]	Destructive to samples, strong acidic conditions can liberate H₂S from acid-labile sulfur pools, leading to overestimation.[2][11][15]
Gas Chromatography (GC)	Separation of H₂S from other volatile compounds followed by detection (e.g., sulfur chemiluminescence or flame photometric detection).[9][10]	High specificity and sensitivity, can distinguish H₂S from other sulfur species.[10]	Requires specialized equipment, not suitable for real-time measurements in live cells.
Electrochemical Sensors	H₂S-selective electrodes that generate a current or potential in response to H₂S concentration.[9][12]	Real-time and continuous monitoring.	Membrane can be prone to fouling, potential for interference from other electroactive species.

Experimental Protocols

Protocol 1: Preparation of a WSP-5 Calibration Curve

This protocol details the steps to generate a standard curve for quantifying H₂S concentration using WSP-5 and a fluorescence microplate reader.

Materials:

• WSP-5 probe

• Sodium sulfide nonahydrate (Na₂S·9H₂O) as the H₂S donor

• Anhydrous Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water (degassed)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Stock Solutions:

  • WSP-5 Stock Solution (10 mM): Dissolve the appropriate amount of WSP-5 in anhydrous DMSO. Store in small aliquots at -20°C, protected from light.

  • Na₂S Stock Solution (100 mM): Prepare fresh daily. Dissolve 7.8 mg of Na₂S in 1 ml of degassed, deionized water in a sealed vial to minimize oxidation.[16] Handle Na₂S in a fume hood due to the release of H₂S gas.

• Preparation of H₂S Standard Solutions:

  • Perform serial dilutions of the 100 mM Na₂S stock solution in degassed, deionized water to prepare a range of standard concentrations (e.g., 0, 10, 20, 40, 60, 80, 100 µM). Prepare these standards immediately before use.

• Assay Preparation:

  • WSP-5 Working Solution (10 µM): Dilute the 10 mM WSP-5 stock solution in PBS (pH 7.4).

  • In a 96-well black, clear-bottom microplate, add the reagents in the following order for each standard concentration (in triplicate):

    • PBS (pH 7.4) to bring the final volume to 200 µL.

    • The corresponding volume of each Na₂S standard solution.

    • WSP-5 working solution to a final concentration of 10 µM.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 30 minutes, protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~502 nm and emission at ~525 nm.

• Data Analysis:

  • Subtract the average fluorescence intensity of the blank (0 µM H₂S) from the fluorescence intensity of each standard.

  • Plot the background-subtracted fluorescence intensity (Y-axis) against the corresponding H₂S concentration (X-axis).

  • Perform a linear regression analysis on the linear portion of the curve to obtain the equation of the line (y = mx + c) and the R² value. This equation can then be used to determine the H₂S concentration of unknown samples.

Workflow for WSP-5 Calibration Curve

Caption: Workflow for generating a WSP-5 calibration curve.

Hydrogen Sulfide Signaling Pathway

Hydrogen sulfide is a gasotransmitter that plays a crucial role in various physiological processes. It is endogenously produced from L-cysteine by three key enzymes: cystathionine β-synthase (CBS), cystathionine γ-lyase (CSE), and 3-mercaptopyruvate sulfurtransferase (3-MST).[17] H₂S exerts its biological effects through several mechanisms, including the modification of cysteine residues in target proteins (S-sulfhydration), interaction with metalloproteins, and scavenging of reactive oxygen and nitrogen species (ROS/RNS).[10]

Caption: Simplified overview of H₂S production and signaling.

References

• 1. Frontiers | H2S-based fluorescent imaging for pathophysiological processes [frontiersin.org]
• 2. scispace.com [scispace.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ANALYTICAL METHODS - TOXICOLOGICAL PROFILE FOR HYDROGEN SULFIDE AND CARBONYL SULFIDE - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. H2S Analysis in Biological Samples Using Gas Chromatography with Sulfur Chemiluminescence Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analytical Methods for Detection of Gasotransmitter Hydrogen Sulfide Released from Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorescent detection of hydrogen sulfide (H2S) through the formation of pyrene excimers enhances H2S quantification in biochemical systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. H2S-based fluorescent imaging for pathophysiological processes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. dojindo.co.jp [dojindo.co.jp]
• 17. researchgate.net [researchgate.net]

A Researcher's Guide to Controls for WSP-5 Hydrogen Sulfide Probe Experiments

For researchers, scientists, and drug development professionals utilizing the fluorescent probe WSP-5 for the detection of hydrogen sulfide (H₂S), the implementation of appropriate controls is paramount for the generation of robust and interpretable data. This guide provides a comprehensive overview of essential positive and negative controls for both in vitro and cell-based assays involving WSP-5, complete with detailed experimental protocols and a comparative analysis with alternative probes.

WSP-5 is a "turn-on" fluorescent probe that exhibits a significant increase in fluorescence intensity upon selective reaction with H₂S.[1][2] Its utility in biological systems stems from its cell permeability and rapid, sensitive response.[1] However, like any chemical probe, its use necessitates rigorous validation to ensure that the observed fluorescence is a true and specific indicator of H₂S presence.

Comparative Analysis of H₂S Fluorescent Probes

While WSP-5 is a powerful tool, a variety of other fluorescent probes for H₂S detection are commercially available. The choice of probe can significantly impact experimental outcomes, and a comparison of their key characteristics is essential for selecting the most appropriate tool for a given research question. A systematic evaluation of four common probes—WSP-1, WSP-5, CAY, and P3—revealed differences in their sensitivity and linear detection ranges.[3][4]

Probe	Excitation (nm)	Emission (nm)	Linear Range (µM)	Limit of Detection (LOD) (µM)	Key Characteristics
WSP-5	502	525	0–100	0.33	Wide linear range, suitable for diverse applications.[2][4]
WSP-1	465	515	0–60	1.94	Lower autofluorescence in some cell lines compared to other probes.[4]
CAY	485	535	100–5000	24.2	Responds to higher H₂S concentrations, potentially more suited for environmental or industrial applications.[4]
P3	375	505	0–50	0.2	Suitable for detecting low levels of H₂S, relevant for disease diagnosis applications.[4]

Controls for WSP-5 Experiments

The following tables outline the recommended positive and negative controls for in vitro and cell-based WSP-5 experiments.

In Vitro Assays

Control Type	Purpose	Reagent/Method	Expected Outcome
Positive	To confirm that WSP-5 is responsive to H₂S and to establish a standard curve.	Exogenous H₂S donors (e.g., NaHS, Na₂S) at varying concentrations.	Dose-dependent increase in fluorescence intensity.
Negative	To ensure the specificity of WSP-5 for H₂S over other biologically relevant thiols.	High concentrations of other reactive sulfur species (e.g., Cysteine (Cys), Glutathione (GSH)).[5]	No significant increase in fluorescence.[5]
Negative	To demonstrate that the fluorescence signal can be attenuated by removing H₂S.	Pre-treatment with an H₂S scavenger (e.g., nitrobenzofurazan derivatives).	Reduction or absence of fluorescence signal in the presence of an H₂S donor.

Cell-Based Assays

Control Type	Purpose	Reagent/Method	Expected Outcome
Positive	To confirm that WSP-5 can detect an increase in intracellular H₂S.	Treatment of cells with an exogenous H₂S donor (e.g., NaHS, Na₂S).	Increased intracellular fluorescence compared to untreated cells.
Positive	To induce endogenous H₂S production.	Stimulation of cells with an agent known to upregulate H₂S-producing enzymes (e.g., specific growth factors or pharmacological agents).	Increased intracellular fluorescence compared to unstimulated cells.
Negative	To assess the background fluorescence of the cells and the probe.	Untreated cells (no probe) and cells treated only with WSP-5 (no H₂S stimulation).	Minimal to no fluorescence.
Negative	To confirm the specificity of WSP-5 in a complex cellular environment.	Co-incubation with high concentrations of Cysteine (Cys) or Glutathione (GSH).	No significant increase in intracellular fluorescence.
Negative	To demonstrate that the observed fluorescence is due to H₂S.	Pre-treatment of cells with inhibitors of H₂S-producing enzymes (e.g., Aminooxyacetic acid (AOAA) for CBS, Propargylglycine (PAG) for CSE).	Attenuation of the fluorescence signal upon stimulation of endogenous H₂S production.
Negative	To deplete intracellular H₂S and confirm signal dependence.	Treatment of cells with an H₂S scavenger prior to or during WSP-5 incubation.	Reduction of intracellular fluorescence.

Signaling Pathways and Experimental Workflows

To aid in experimental design and data interpretation, the following diagrams illustrate the endogenous H₂S production pathway and a typical experimental workflow for using WSP-5 in cell-based fluorescence microscopy.

Caption: Endogenous H₂S is primarily produced by CBS and CSE in the cytosol and by the CAT/3-MST pathway in the mitochondria.[3][6]

Caption: A generalized workflow for detecting intracellular H₂S using WSP-5 and fluorescence microscopy.

Detailed Experimental Protocols

Protocol 1: In Vitro Fluorometric Assay for H₂S Detection

Objective: To determine the fluorescence response of WSP-5 to H₂S in a cell-free system.

Materials:

• WSP-5 stock solution (e.g., 1 mM in DMSO)

• H₂S donor stock solution (e.g., 10 mM NaHS in deoxygenated water, freshly prepared)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare a working solution of WSP-5 (e.g., 10 µM) in PBS.

• Prepare a serial dilution of the H₂S donor (NaHS) in PBS to achieve a range of final concentrations (e.g., 0-100 µM).

• For Positive Control: Add the WSP-5 working solution to the wells containing the H₂S donor dilutions.

• For Negative Control (Specificity): Prepare solutions of other thiols (e.g., 1 mM Cysteine, 1 mM Glutathione) in PBS. Add the WSP-5 working solution to these wells.

• For Negative Control (Scavenging): To a set of wells containing a fixed concentration of H₂S donor (e.g., 50 µM), add an H₂S scavenger before adding the WSP-5 working solution.

• Incubate the plate at 37°C for 30 minutes, protected from light.

• Measure the fluorescence intensity using a microplate reader with excitation at ~502 nm and emission at ~525 nm.

• Subtract the background fluorescence from wells containing only PBS and WSP-5.

• Plot the fluorescence intensity against the H₂S concentration to generate a standard curve.

Protocol 2: Cell-Based Assay for Intracellular H₂S Detection by Fluorescence Microscopy

Objective: To visualize and quantify changes in intracellular H₂S levels using WSP-5.

Materials:

• Cultured cells seeded on glass-bottom dishes or coverslips

• Complete cell culture medium

• WSP-5 stock solution (e.g., 1 mM in DMSO)

• H₂S donor (e.g., NaHS) for positive control

• Inhibitors of H₂S-producing enzymes (e.g., AOAA, PAG) for negative control

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Seed cells and allow them to adhere and grow for 24-48 hours.

• Experimental Groups:

  • Basal H₂S: No treatment.

  • Stimulated H₂S: Treat cells with the experimental compound of interest for the desired time.

  • Positive Control: Treat cells with a known concentration of NaHS (e.g., 50-100 µM) for 30 minutes.

  • Negative Control (Inhibition): Pre-treat cells with an enzyme inhibitor (e.g., 1 mM AOAA or 1 mM PAG) for 1-2 hours before stimulation.

• After the respective treatments, wash the cells once with warm PBS.

• Prepare a WSP-5 loading solution by diluting the stock solution in serum-free medium to a final concentration of 5-10 µM.

• Incubate the cells with the WSP-5 loading solution for 30 minutes at 37°C, protected from light.

• Wash the cells twice with warm PBS to remove excess probe.

• Add fresh PBS or imaging buffer to the cells.

• Immediately image the cells using a fluorescence microscope with settings appropriate for fluorescein (Excitation ~502 nm, Emission ~525 nm).

• Acquire images from multiple fields of view for each condition.

• Image Analysis: Quantify the mean fluorescence intensity per cell using image analysis software (e.g., ImageJ/Fiji). Normalize the fluorescence intensity of the experimental and control groups to the basal H₂S group.

By adhering to these guidelines and implementing the appropriate controls, researchers can confidently utilize WSP-5 to generate high-quality, reproducible data on the role of hydrogen sulfide in their biological systems of interest.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. caymanchem.com [caymanchem.com]
• 3. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 4. Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of WSP-5

For researchers, scientists, and drug development professionals utilizing WSP-5, a fluorescent probe for hydrogen sulfide (H2S) detection, adherence to proper disposal protocols is paramount for laboratory safety and environmental protection. This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of WSP-5 waste, ensuring compliance with standard laboratory safety practices.

WSP-5 Chemical and Safety Data

A summary of the key quantitative data for WSP-5 (Washington State Probe-5) is provided below. This information is critical for the safe handling and management of the compound.

Property	Value
Chemical Name	3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(2-(pyridin-2-yldisulfanyl)benzoate)
CAS Number	1593024-78-2
Molecular Formula	C44H26N2O7S4
Molecular Weight	822.9 g/mol
Appearance	Crystalline solid
Solubility	DMF: 30 mg/mL, DMSO: 25 mg/mL
Excitation Maximum	502 nm
Emission Maximum	525 nm
Storage Temperature	-20°C

Note: All products are for research purposes only and not for human or veterinary use.

Step-by-Step Disposal Protocol for WSP-5

The following protocol outlines the recommended procedure for the disposal of WSP-5. This process is designed to minimize risks to personnel and the environment.

Waste Identification and Segregation

• Classification : WSP-5 waste, including unused product, contaminated solutions, and labware (e.g., pipette tips, tubes), should be classified as hazardous chemical waste.

• Segregation : Do not mix WSP-5 waste with other waste streams unless compatibility has been verified. It is crucial to segregate it from incompatible materials to prevent hazardous reactions.

Personal Protective Equipment (PPE)

Before handling WSP-5 waste, ensure that the appropriate personal protective equipment is worn:

• Hand Protection : Wear chemical-resistant gloves, such as nitrile rubber.

• Eye Protection : Use safety goggles or a face shield.

• Skin and Body Protection : Wear a lab coat and closed-toe shoes.

• Respiratory Protection : If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

Waste Collection and Containment

• Containers : Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container should be compatible with the solvents used with WSP-5 (e.g., DMSO, DMF).

• Labeling : The waste container must be labeled with the words "Hazardous Waste," the full chemical name "WSP-5," the solvent(s) used, and the approximate concentration.

• Storage : Store the sealed waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic. Ensure secondary containment is in place to mitigate any potential leaks.

Chemical Inactivation (Optional Pre-treatment)

For laboratories equipped to perform chemical inactivation, the following methods can be considered to degrade the fluorescent and disulfide components of WSP-5 prior to disposal. This can reduce the hazardous nature of the waste.

Method 1: Oxidation with Sodium Hypochlorite (Bleach)

This procedure should be performed in a chemical fume hood.

• Preparation : Prepare a 10% solution of sodium hypochlorite (household bleach) in water.

• Dilution : Dilute the WSP-5 waste with a compatible solvent to a low concentration if it is highly concentrated.

• Inactivation : Slowly add the 10% bleach solution to the WSP-5 waste with constant stirring. A significant excess of the bleach solution should be used. The disappearance of the fluorescence can be an indicator of degradation.

• Neutralization : After the reaction is complete (allow at least 2 hours), neutralize any remaining bleach by adding a reducing agent such as sodium bisulfite or sodium thiosulfate until the solution no longer tests positive for active chlorine (e.g., with potassium iodide-starch paper).

• Disposal : The neutralized solution should still be collected as hazardous waste.

Method 2: Photochemical Degradation

• Preparation : Place the WSP-5 waste in a UV-transparent container.

• Irradiation : Expose the container to a UV light source (e.g., in a UV crosslinker or a dedicated photochemical reactor) for a prolonged period. The time required for complete degradation will vary depending on the concentration and the intensity of the UV source.

• Disposal : Even after photochemical treatment, the waste should be collected and disposed of as hazardous chemical waste.

Final Disposal

• Contact EHS : The ultimate disposal of WSP-5 waste must be handled through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

• Do Not Dispose Down the Drain or in Regular Trash : Under no circumstances should WSP-5 or its treated waste be disposed of down the sanitary sewer or in the regular trash.[1][2][3]

Disposal Procedure Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of WSP-5.

Caption: Logical workflow for the proper disposal of WSP-5 waste.

By following these procedures, you can ensure the safe and responsible management of WSP-5 waste in your laboratory, contributing to a safer research environment and protecting our ecosystem.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Personal protective equipment for handling WSP-5

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of WSP-5 in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe operational procedures.

Hazard Identification and Personal Protective Equipment (PPE)

WSP-5 may be harmful if inhaled, ingested, or absorbed through the skin, and it may cause irritation to the eyes, skin, and respiratory system.[1] The toxicological properties of WSP-5 have not been fully investigated, warranting a cautious approach.[1]

Engineering controls such as process enclosures and local exhaust ventilation should be the primary means of controlling airborne exposure.[1] When engineering controls are not sufficient, appropriate Personal Protective Equipment (PPE) must be used.

Recommended Personal Protective Equipment (PPE) for Handling WSP-5

PPE Category	Item	Specifications and Use
Eye Protection	Safety Goggles	Should be worn to protect eyes from potential splashes.[1]
Hand Protection	Heavy Rubber Gloves	Recommended to prevent skin contact.[1]
Respiratory Protection	NIOSH-approved Respirator or Self-Contained Breathing Apparatus (SCBA)	Required when ventilation is inadequate or if there is a risk of inhaling dust.[1]
Body Protection	Protective Clothing	To prevent skin contact.[1]
Foot Protection	Rubber Boots	Recommended to be worn to protect from spills.[1]

Experimental Protocols: Handling and Storage

Workplace Hygiene and Safety:

• Do not ingest WSP-5.[1]

• Facilities must be equipped with an eyewash station and a safety shower.[1]

• Avoid raising dust and ensure adequate ventilation when handling.[1]

• Wash hands thoroughly after handling.

Storage:

• Store in a cool, dry place.

• Keep containers tightly closed.

Emergency Procedures

Emergency Situation	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes while holding eyelids open. Seek medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. Get medical attention if symptoms occur.[1]
Ingestion	Wash out the mouth with water if the person is conscious. Do not induce vomiting unless directed by medical personnel. Seek medical attention.[1]
Inhalation	Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration or oxygen. Seek immediate medical attention.[1]
Fire	Use alcohol-resistant foam, carbon dioxide, water, or dry chemical spray to extinguish. Firefighters should wear full protective gear and a self-contained breathing apparatus.[1]
Accidental Release	Avoid breathing dust and ensure adequate ventilation. Wear appropriate PPE, including a NIOSH-approved respirator, rubber boots, safety goggles, and heavy rubber gloves.[1]

Disposal Plan

All waste disposal must be conducted in accordance with federal, state, and local regulations. Avoid releasing WSP-5 into the environment as runoff may cause pollution.[1]

Disposal Workflow

Caption: WSP-5 Waste Disposal Workflow.

Operational Safety Workflow

The following diagram outlines the procedural steps for safely handling WSP-5 in a laboratory setting.

Caption: WSP-5 Safe Handling Workflow.

References

• 1. commercialization.wsu.edu [commercialization.wsu.edu]